(Acetato-O)hydroxycalcium

• CAS: 94158-23-3

Core Science & Biosynthesis

(Acetato-O)hydroxycalcium synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of (Acetato-O)hydroxycalcium

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a theoretical framework based on general chemical principles and data from related compounds due to the limited specific information available in the public domain on (Acetato-O)hydroxycalcium. The experimental protocols are proposed and have not been validated from existing literature for this specific compound.

Introduction

(Acetato-O)hydroxycalcium, with the chemical formula C₂H₄CaO₃, also known as calcium acetate hydroxide, is a compound of interest for its potential applications in various fields, including pharmaceuticals and material science.[1] Its structure, combining an acetate group and a hydroxyl group with a calcium ion, suggests unique chemical properties that may be advantageous for drug delivery, bone tissue engineering, or as a specialty chemical intermediate. This guide provides a comprehensive overview of a proposed synthesis method and a detailed plan for the characterization of this compound.

Proposed Synthesis of (Acetato-O)hydroxycalcium

The synthesis of (Acetato-O)hydroxycalcium can be theoretically approached through the controlled reaction of a calcium salt with a hydroxide source in the presence of acetic acid or an acetate salt. A plausible method involves the reaction of calcium acetate with a stoichiometric amount of a hydroxide source.

Experimental Protocol: Synthesis via Reaction of Calcium Acetate and Calcium Hydroxide

This protocol outlines a method for the synthesis of (Acetato-O)hydroxycalcium by reacting calcium acetate with calcium hydroxide in an aqueous medium.

Materials:

• Calcium Acetate (Ca(CH₃COO)₂)

• Calcium Hydroxide (Ca(OH)₂)

• Deionized Water

• Ethanol (for washing)

• Acetone (for washing)

Equipment:

• Reaction vessel with a stirrer and temperature control

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven or vacuum desiccator

Procedure:

• Preparation of Reactant Solutions:

  • Dissolve a specific molar quantity of calcium acetate in deionized water in the reaction vessel.

  • In a separate container, prepare a slurry of a stoichiometric equivalent of calcium hydroxide in deionized water.

• Reaction:

  • Slowly add the calcium hydroxide slurry to the calcium acetate solution while stirring continuously.

  • Maintain the reaction mixture at a controlled temperature (e.g., 60-80 °C) to facilitate the reaction.

  • Monitor the pH of the reaction mixture.

• Isolation of Product:

  • After the reaction is complete (indicated by stabilization of pH or other analytical methods), cool the mixture to room temperature.

  • Filter the resulting precipitate using a Büchner funnel.

  • Wash the precipitate sequentially with deionized water, ethanol, and acetone to remove any unreacted starting materials and impurities.

• Drying:

  • Dry the collected solid product in an oven at a moderate temperature (e.g., 60 °C) or in a vacuum desiccator to a constant weight.

Proposed Experimental Workflow

Caption: Proposed workflow for the synthesis of (Acetato-O)hydroxycalcium.

Characterization of (Acetato-O)hydroxycalcium

A thorough characterization is essential to confirm the synthesis of the target compound and to understand its physicochemical properties. The following techniques are recommended.

X-ray Diffraction (XRD)

Principle: XRD is a powerful non-destructive technique used to analyze the crystalline structure of materials. It provides information on the crystal lattice, phase purity, and crystallite size.

Experimental Protocol:

• Sample Preparation: A small amount of the dried powder is gently pressed into a sample holder.

• Data Acquisition: The sample is irradiated with monochromatic X-rays, and the diffracted X-rays are detected as a function of the scattering angle (2θ).

• Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns from databases (e.g., JCPDS) to identify the crystalline phases present. Lattice parameters can be calculated from the peak positions.

Expected Data: The XRD pattern would be unique to (Acetato-O)hydroxycalcium. The presence of sharp peaks would indicate a crystalline material. The absence of peaks corresponding to the starting materials (calcium acetate and calcium hydroxide) would suggest a complete reaction.

Parameter	Expected Value/Observation
Crystalline Phase	Unique diffraction pattern not matching starting materials.
Crystallite Size (nm)	To be determined using the Scherrer equation.
Lattice Parameters	To be calculated from the diffraction peak positions.

Fourier-Transform Infrared Spectroscopy (FTIR)

Principle: FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a solid using an ATR (Attenuated Total Reflectance) accessory or by mixing it with potassium bromide (KBr) to form a pellet.

• Data Acquisition: The sample is exposed to infrared radiation over a range of wavenumbers (typically 4000-400 cm⁻¹), and the absorbance is measured.

Expected Data: The FTIR spectrum should show characteristic absorption bands for the acetate (C=O, C-O, and C-H vibrations) and hydroxyl (-OH) functional groups. The positions of these bands may be shifted compared to the starting materials due to the formation of the new compound.

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **
Hydroxyl (-OH)	Stretching	3500 - 3200
Acetate (C=O)	Asymmetric Stretching	1610 - 1550
Acetate (C-O)	Symmetric Stretching	1450 - 1360
Ca-O	Stretching	< 600

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature. It is used to study the thermal stability and composition of materials.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the sample is placed in a TGA pan.

• Data Acquisition: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and the mass loss is recorded as a function of temperature.

Expected Data: The TGA curve would show distinct weight loss steps corresponding to the dehydration and decomposition of the compound. The decomposition of the acetate group would likely occur at a higher temperature, leading to the formation of calcium carbonate or calcium oxide.

Temperature Range (°C)	Associated Event	Expected Mass Loss (%)
100 - 200	Loss of adsorbed/lattice water	To be determined
> 300	Decomposition of acetate group	To be determined

Scanning Electron Microscopy (SEM)

Principle: SEM is used to visualize the surface morphology and texture of a material at high magnification.

Experimental Protocol:

• Sample Preparation: The powder sample is mounted on a stub using conductive adhesive and may be coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging.

• Data Acquisition: A focused beam of electrons is scanned over the sample surface, and the resulting secondary or backscattered electrons are detected to form an image.

Expected Data: SEM images will reveal the particle size, shape, and surface features of the synthesized (Acetato-O)hydroxycalcium. This can provide insights into the crystallization and aggregation behavior of the material.

Parameter	Observation
Particle Morphology	To be determined (e.g., crystalline, amorphous, etc.)
Particle Size Range (µm)	To be measured from the micrographs.
Agglomeration State	To be observed.

Signaling Pathways and Logical Relationships

As (Acetato-O)hydroxycalcium is a simple inorganic-organic hybrid material, it does not have inherent signaling pathways in a biological context. Its interactions would be primarily chemical. The logical relationship for its formation is a straightforward chemical reaction.

Caption: Logical relationship for the formation of (Acetato-O)hydroxycalcium.

Conclusion

This technical guide provides a foundational framework for the synthesis and characterization of (Acetato-O)hydroxycalcium. The proposed experimental protocols and characterization plan are designed to enable researchers to produce and thoroughly analyze this compound. The successful synthesis and detailed characterization of (Acetato-O)hydroxycalcium will be crucial for exploring its potential applications in various scientific and industrial domains. Further research is warranted to optimize the synthesis conditions and to fully elucidate the properties and potential of this novel material.

References

• 1. (Acetato-O)hydroxycalcium | C2H4CaO3 | CID 56841270 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: A Guide to the Crystal Structure Analysis of (Acetato-O)hydroxycalcium and Its Precursors

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide on the methodologies for determining the crystal structure of (acetato-O)hydroxycalcium, a hybrid inorganic-organic compound. Due to the limited availability of direct crystallographic data for (acetato-O)hydroxycalcium, this guide focuses on the detailed structural analysis of its constituent precursors, calcium hydroxide [Ca(OH)₂] and anhydrous calcium acetate [α-Ca(CH₃COO)₂]. It outlines detailed experimental protocols for synthesis and single-crystal X-ray diffraction, presents known crystallographic data in structured tables, and uses logical diagrams to illustrate key workflows and chemical relationships. This paper serves as a foundational resource for researchers aiming to characterize (acetato-O)hydroxycalcium and similar complex structures.

Introduction

(Acetato-O)hydroxycalcium [Ca(CH₃COO)(OH)] is a salt composed of calcium cations, acetate anions, and hydroxide anions. Understanding its precise three-dimensional atomic arrangement is crucial for predicting its chemical behavior, stability, and potential applications in fields such as pharmaceutical development and materials science. Crystal structure analysis, primarily through X-ray diffraction, provides definitive data on lattice parameters, bond lengths, bond angles, and spatial symmetry.

While dedicated crystallographic studies on (acetato-O)hydroxycalcium are not extensively available in public databases, a thorough analysis of its well-characterized precursors—calcium hydroxide and calcium acetate—provides a robust framework for its investigation. This guide synthesizes the available structural data for these precursors and details the standard experimental procedures required for the complete structural elucidation of the target compound.

Crystallographic Data of Precursor Structures

The crystal structures of calcium hydroxide and the anhydrous form of calcium acetate have been determined, providing insight into the coordination environments of the calcium ions and the geometry of the acetate and hydroxide anions.

Calcium Hydroxide [Ca(OH)₂]

Calcium hydroxide, in its common mineral form portlandite, crystallizes in a trigonal system. The structure consists of sheets of edge-sharing CaO₆ octahedra, with hydrogen atoms oriented perpendicular to the sheets[1].

Table 1: Crystallographic Data for Calcium Hydroxide (Portlandite)

Parameter	Value
Crystal System	Trigonal
Space Group	P-3m1 (No. 164)
Lattice Parameters	a = 3.589 Å, c = 4.911 Å
	α = 90°, β = 90°, γ = 120°
Unit Cell Volume	54.8 ų
Ca-O Bond Length	2.39 Å
O-H Bond Length	0.97 Å

Data sourced from the Crystallography Open Database and Materials Project[1][2].

Anhydrous Calcium Acetate [α-Ca(CH₃COO)₂]

The crystal structure of anhydrous α-calcium acetate was solved from high-resolution powder X-ray diffraction data. At room temperature, it exists in a low-temperature triclinic form (LT-α-Ca(CH₃COO)₂)[3]. The structure features complex coordination of calcium by acetate anions, which act as both mono- and bidentate ligands, forming channel-like motifs[3].

Table 2: Crystallographic Data for Low-Temperature Anhydrous Calcium Acetate (LT-α-Ca(CH₃COO)₂)

Parameter	Value
Crystal System	Triclinic
Space Group	P1
Lattice Parameters	a = 8.7168 Å, b = 12.6408 Å, c = 12.3084 Å
	α = 117.436°, β = 77.827°, γ = 115.053°
Unit Cell Volume	1090.23 ų

Data sourced from a 2020 study on the polymorphism of calcium acetate[3].

Experimental Protocols

The following sections detail the methodologies for the synthesis of the precursor materials and the universal workflow for crystal structure determination via X-ray diffraction.

Synthesis Protocols

Protocol 1: Synthesis of (Acetato-O)hydroxycalcium Precursors

• Calcium Hydroxide Synthesis (Chemical Precipitation):

  • Prepare an aqueous solution of calcium chloride (CaCl₂) at a concentration of 0.3 M and an aqueous solution of sodium hydroxide (NaOH) at 0.6 M[4].

  • Heat both solutions to approximately 90°C[4].

  • Add the NaOH solution dropwise to the vigorously stirred CaCl₂ solution. The reaction is: CaCl₂(aq) + 2NaOH(aq) → Ca(OH)₂(s) + 2NaCl(aq).

  • A white precipitate of calcium hydroxide will form.

  • The resulting suspension is filtered, and the collected solid is washed with deionized water to remove residual NaCl.

  • The purified calcium hydroxide is then dried under a vacuum.

• Calcium Acetate Monohydrate Synthesis:

  • React calcium carbonate (CaCO₃) or calcium hydroxide (Ca(OH)₂) with a stoichiometric amount of acetic acid (CH₃COOH) in an aqueous solution[5][6].

    • CaCO₃(s) + 2CH₃COOH(aq) → Ca(CH₃COO)₂(aq) + H₂O(l) + CO₂(g)

    • Ca(OH)₂(s) + 2CH₃COOH(aq) → Ca(CH₃COO)₂(aq) + 2H₂O(l)

  • Stir the mixture until the reaction is complete (e.g., effervescence ceases if using carbonate)[6].

  • Filter the resulting solution to remove any unreacted solids.

  • Since the solubility of calcium acetate decreases with increasing temperature, crystallization cannot be achieved by cooling[7]. Instead, slowly add a non-solvent like acetone to the vigorously stirred solution to precipitate fine crystals of calcium acetate monohydrate[7].

  • The precipitate is then filtered, washed with acetone, and dried in air[7].

• Formation of Anhydrous α-Ca(CH₃COO)₂:

  • Dehydrate the synthesized calcium acetate monohydrate by heating it to 300°C. This process removes the water of hydration to yield the anhydrous α-form[3].

Protocol for Single-Crystal X-ray Diffraction

This protocol outlines the standard steps for determining the structure of a crystalline material[8][9].

• Crystal Selection and Mounting:

  • Identify a suitable single crystal under a microscope. The ideal crystal should be well-formed, larger than 0.1 mm in all dimensions, and free of visible defects like cracks or twinning[8].

  • Carefully mount the selected crystal on a goniometer head using a thin glass fiber and adhesive.

• Data Collection:

  • Center the crystal on the diffractometer.

  • Place the crystal in a stream of intense, monochromatic X-rays (e.g., Mo Kα radiation, λ = 0.7107 Å)[9].

  • The crystal is rotated, and the instrument measures the angles and intensities of the diffracted X-ray beams[8]. A modern diffractometer uses an area detector, such as a CCD or pixel detector, to record the diffraction pattern as a series of "reflections" or spots[8].

  • Data is typically collected over a full sphere of rotation to ensure a complete dataset.

• Data Reduction and Structure Solution:

  • The collected raw data (images of reflections) are processed. This involves integrating the intensities of each reflection and applying corrections for experimental factors (e.g., Lorentz-polarization effects).

  • The unit cell parameters and space group are determined from the geometry of the diffraction pattern.

  • The initial atomic positions are determined using computational methods. "Direct methods" are commonly used for small molecules, which use statistical phase relationships to generate an initial electron density map.

• Structure Refinement:

  • The initial structural model is refined against the experimental diffraction data using a least-squares algorithm. This process iteratively adjusts atomic parameters (coordinates, thermal displacement) to minimize the difference between the observed and calculated structure factors.

  • The quality of the final model is assessed using metrics like the R-factor.

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of complex processes and relationships.

Synthesis Pathway

The following diagram illustrates the chemical reaction pathway to form (acetato-O)hydroxycalcium from its precursors.

References

• 1. mp-23879: Ca(HO)2 (trigonal, P-3m1, 164) [legacy.materialsproject.org]
• 2. SID 385842283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Textural and Structural Properties of Calcium Hydroxide Nanoparticles in Hydro-Alcoholic Suspension [file.scirp.org]
• 5. Calcium acetate - Wikipedia [en.wikipedia.org]
• 6. Calcium acetate - Crystal growing [en.crystalls.info]
• 7. Calcium acetate synthesis - chemicalbook [chemicalbook.com]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. Single-crystal X-ray Diffraction [serc.carleton.edu]

Thermal Decomposition of (Acetato-O)hydroxycalcium: A Technical Guide

Affiliation: Google Research

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of (Acetato-O)hydroxycalcium (Ca(CH₃COO)(OH)). In the absence of direct experimental literature for this specific compound, this paper extrapolates its thermal behavior from the well-documented decomposition pathways of its constituent components: calcium acetate (Ca(CH₃COO)₂) and calcium hydroxide (Ca(OH)₂). This guide is intended for researchers, scientists, and professionals in the field of drug development and material science who require a detailed understanding of the thermal properties of calcium-based compounds. The document outlines the predicted decomposition stages, intermediate products, and final residues, supported by quantitative data from analogous compounds. Detailed experimental protocols for thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are provided to facilitate further research.

Introduction

(Acetato-O)hydroxycalcium, with the chemical formula Ca(CH₃COO)(OH) and CAS number 94158-23-3, is a basic salt of calcium acetate.[1] Its thermal stability and decomposition characteristics are of interest in various applications, including as a precursor for the synthesis of calcium-containing materials and in pharmaceutical formulations. Understanding the thermal decomposition pathway is crucial for controlling the synthesis of desired products and ensuring the stability of materials during processing and storage.

This guide synthesizes the known thermal decomposition behaviors of calcium acetate and calcium hydroxide to propose a likely decomposition mechanism for (Acetato-O)hydroxycalcium.

Predicted Thermal Decomposition Pathway

The thermal decomposition of (Acetato-O)hydroxycalcium is hypothesized to occur in a multi-step process, influenced by the distinct decomposition temperatures of the acetate and hydroxide groups.

Stage 1: Decomposition of the Acetate Group

The initial decomposition is expected to involve the acetate ligand. The thermal decomposition of calcium acetate typically proceeds with the formation of acetone and calcium carbonate.[2] For (Acetato-O)hydroxycalcium, this stage can be represented as:

2Ca(CH₃COO)(OH) (s) → 2CaCO₃ (s) + (CH₃)₂CO (g) + H₂O (g)

This reaction is predicted to occur in the temperature range of 300-500°C, consistent with the decomposition of anhydrous calcium acetate.

Stage 2: Decomposition of the Hydroxide Group and Calcium Carbonate

Following the decomposition of the acetate group, the resulting calcium carbonate and the original hydroxide group (if not already eliminated as water) will decompose at higher temperatures. The decomposition of calcium hydroxide to calcium oxide and water typically occurs around 450-550°C. The decomposition of calcium carbonate to calcium oxide and carbon dioxide is generally observed at temperatures above 650°C.

Therefore, the second stage of decomposition will likely involve two overlapping or sequential events:

Ca(OH)₂ (s) → CaO (s) + H₂O (g) CaCO₃ (s) → CaO (s) + CO₂ (g)

The final solid residue of the thermal decomposition of (Acetato-O)hydroxycalcium is expected to be calcium oxide (CaO).

The proposed overall decomposition can be summarized by the following diagram:

Proposed decomposition pathway of (Acetato-O)hydroxycalcium.

Quantitative Data from Analogous Compounds

The following tables summarize the quantitative data for the thermal decomposition of calcium acetate monohydrate and calcium hydroxide, which serve as the basis for the predictions made in this guide.

Table 1: Thermal Decomposition Data for Calcium Acetate Monohydrate (Ca(CH₃COO)₂·H₂O)

Temperature Range (°C)	Mass Loss (%)	Gaseous Products	Solid Residue	Reference
80 - 200	~10-12	H₂O	Anhydrous Ca(CH₃COO)₂	[3]
380 - 480	~28-30	(CH₃)₂CO	CaCO₃	[3]
650 - 850	~25-28	CO₂	CaO	[4]

Table 2: Thermal Decomposition Data for Calcium Hydroxide (Ca(OH)₂)

Temperature Range (°C)	Mass Loss (%)	Gaseous Products	Solid Residue
450 - 550	~24	H₂O	CaO

Experimental Protocols

To validate the proposed decomposition pathway and obtain precise quantitative data for (Acetato-O)hydroxycalcium, the following experimental protocols are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature ranges of decomposition and the corresponding mass losses.

Apparatus: A thermogravimetric analyzer capable of operating up to 1000°C with a controlled atmosphere.

Procedure:

• Weigh approximately 5-10 mg of the (Acetato-O)hydroxycalcium sample into an alumina or platinum crucible.

• Place the crucible in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature to 1000°C at a constant heating rate of 10°C/min.

• Record the mass of the sample as a function of temperature.

• Analyze the resulting TGA curve to identify the temperatures of onset, peak, and completion for each mass loss step.

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC)

Objective: To identify the endothermic and exothermic events associated with the decomposition processes.

Apparatus: A DTA or DSC instrument.

Procedure:

• Place a known mass (5-10 mg) of the (Acetato-O)hydroxycalcium sample into a sample pan.

• Place an equivalent mass of an inert reference material (e.g., alumina) in the reference pan.

• Heat the sample and reference from ambient temperature to 1000°C at a constant heating rate of 10°C/min under an inert atmosphere.

• Record the temperature difference (DTA) or heat flow (DSC) between the sample and the reference as a function of temperature.

• Analyze the resulting curve to identify endothermic or exothermic peaks corresponding to decomposition events.

The general workflow for the thermal analysis is depicted in the following diagram:

General experimental workflow for thermal analysis.

Conclusion

References

• 1. (Acetato-O)hydroxycalcium | C2H4CaO3 | CID 56841270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Calcium acetate - Wikipedia [en.wikipedia.org]
• 3. Simple Rapid Production of Calcium Acetate Lactate from Scallop Shell Waste for Agricultural Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

solubility of (Acetato-O)hydroxycalcium in aqueous solutions

An In-depth Technical Guide on the Solubility of (Acetato-O)hydroxycalcium in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Acetato-O)hydroxycalcium, with the chemical formula Ca(CH₃COO)(OH), is a basic salt of calcium, acetate, and hydroxide ions. While it is a compound of interest in various chemical processes, including cement chemistry, detailed quantitative data on its solubility in aqueous solutions is not extensively documented in publicly available literature. This guide provides a comprehensive overview of the theoretical principles governing its solubility, drawing upon the known properties of its constituent ions and related compounds, namely calcium acetate and calcium hydroxide. Furthermore, this document outlines detailed experimental protocols for the determination of its solubility and solubility product, offering a foundational resource for researchers investigating this compound.

Introduction

(Acetato-O)hydroxycalcium is a mixed-anion salt that can be considered a derivative of calcium hydroxide and calcium acetate. Its behavior in aqueous solution is expected to be complex, influenced by the common ion effect, pH, and temperature. Understanding the solubility of this compound is crucial for applications where the controlled release of calcium, acetate, and hydroxide ions is desired, such as in pharmaceutical formulations, biomaterials, and industrial chemical synthesis.

Theoretical Framework of Solubility

The dissolution of (Acetato-O)hydroxycalcium in water can be represented by the following equilibrium:

Ca(CH₃COO)(OH) (s) ⇌ Ca²⁺ (aq) + CH₃COO⁻ (aq) + OH⁻ (aq)

The solubility product constant (Ksp) for this equilibrium is given by:

Ksp = [Ca²⁺][CH₃COO⁻][OH⁻]

The solubility of (Acetato-O)hydroxycalcium is expected to be significantly influenced by the pH of the solution. In acidic conditions, the hydroxide ions will be neutralized, shifting the equilibrium to the right and increasing solubility. Conversely, in basic solutions, the common ion effect from the hydroxide ions will decrease its solubility. The acetate ion, being the conjugate base of a weak acid (acetic acid), will also participate in hydrolysis, further influencing the pH and overall solubility.

CH₃COO⁻ (aq) + H₂O (l) ⇌ CH₃COOH (aq) + OH⁻ (aq)

Due to the lack of specific experimental data for (Acetato-O)hydroxycalcium, we present the solubility data for the related, more extensively studied compounds: calcium acetate and calcium hydroxide.

Quantitative Solubility Data of Related Compounds

The following tables summarize the solubility of calcium acetate and calcium hydroxide in water at various temperatures. This data provides a baseline for estimating the behavior of (Acetato-O)hydroxycalcium.

Table 1: Solubility of Calcium Acetate in Water [1][2]

Temperature (°C)	Solubility (g / 100 g H₂O)
0	37.4
20	34.7
25	34.3
100	29.7

Table 2: Solubility of Calcium Hydroxide in Water

Temperature (°C)	Solubility (g / 100 g H₂O)	Ksp
20	0.173	5.5 x 10⁻⁶
25	0.165	5.02 x 10⁻⁶
100	0.077	-

Note: The solubility of calcium hydroxide decreases with increasing temperature, a phenomenon known as retrograde solubility.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility and solubility product constant (Ksp) of a sparingly soluble basic salt like (Acetato-O)hydroxycalcium.

4.1. Materials

• (Acetato-O)hydroxycalcium (synthesized and characterized)

• Deionized water (degassed to remove CO₂)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Phenolphthalein indicator

• Constant temperature water bath

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., vacuum filtration with Büchner funnel or syringe filters)

• Calibrated pH meter

• Analytical balance

• Volumetric flasks, pipettes, and burettes

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid (Acetato-O)hydroxycalcium to a known volume of degassed, deionized water in a sealed container.

  • Place the container in a constant temperature water bath and stir the solution vigorously using a magnetic stirrer for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After stirring, allow the solution to stand undisturbed in the water bath for several hours to allow the undissolved solid to settle.

• Sample Filtration:

  • Carefully filter a portion of the supernatant liquid to remove any undissolved solid. It is crucial to maintain the temperature of the solution during filtration to prevent changes in solubility. A pre-warmed or pre-cooled filtration apparatus may be necessary depending on the experimental temperature.

• Determination of Hydroxide Ion Concentration by Titration:

  • Pipette a known volume of the clear, saturated filtrate into an Erlenmeyer flask.

  • Add a few drops of phenolphthalein indicator.

  • Titrate the solution with a standardized HCl solution until the pink color of the indicator disappears.

  • Repeat the titration at least three times to obtain an average volume of HCl used.

  • Calculate the hydroxide ion concentration [OH⁻] in the saturated solution.

• Determination of Calcium Ion Concentration (Optional - by Atomic Absorption Spectroscopy or ICP-OES):

  • Dilute a known volume of the filtered saturated solution to a suitable concentration range for the analytical instrument.

  • Measure the calcium ion concentration [Ca²⁺] using a calibrated Atomic Absorption Spectrometer or Inductively Coupled Plasma - Optical Emission Spectrometer.

• Calculation of Solubility and Ksp:

  • From the stoichiometry of the dissolution reaction, the concentration of acetate ions [CH₃COO⁻] can be assumed to be equal to the concentration of calcium ions [Ca²⁺] if the dissolution is congruent.

  • Calculate the molar solubility (s) of (Acetato-O)hydroxycalcium from the determined ion concentrations.

  • Calculate the solubility product constant (Ksp) using the equilibrium concentrations of Ca²⁺, CH₃COO⁻, and OH⁻.

Visualizations

The following diagrams illustrate the conceptual and practical aspects of the solubility of (Acetato-O)hydroxycalcium.

Caption: Dissolution and equilibrium of (Acetato-O)hydroxycalcium in an aqueous solution.

Caption: Experimental workflow for determining the solubility of (Acetato-O)hydroxycalcium.

Conclusion

While direct quantitative data on the solubility of (Acetato-O)hydroxycalcium is scarce, this guide provides a robust framework for its investigation. By understanding the behavior of the related compounds, calcium acetate and calcium hydroxide, and by employing the detailed experimental protocol outlined, researchers can systematically determine the solubility parameters of this compound. Such data will be invaluable for the advancement of its applications in pharmaceuticals, materials science, and other scientific disciplines. Further research is encouraged to populate the scientific literature with precise solubility data for (Acetato-O)hydroxycalcium under various conditions.

References

• 1. calcium acetate [chemister.ru]
• 2. Calcium acetate - Wikipedia [en.wikipedia.org]

The Pivotal Role of (Acetato-O)hydroxycalcium in Biomineralization: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biomineralization, the process by which living organisms produce minerals, is fundamental to the formation of bone and teeth. The synthesis of hydroxyapatite (HAp), the primary inorganic component of these hard tissues, is a focal point of research in materials science and regenerative medicine. Among the various precursors utilized for synthetic HAp production, calcium acetate, which can exist in the form of (Acetato-O)hydroxycalcium, presents a unique and influential role. This technical guide provides an in-depth analysis of the function of (Acetato-O)hydroxycalcium in biomineralization, with a particular focus on its role as a precursor in the synthesis of hydroxyapatite. This document details the chemical properties of the compound, experimental protocols for HAp synthesis, quantitative data on relevant parameters, and the putative mechanisms by which the acetate ion influences the mineralization process.

Introduction to (Acetato-O)hydroxycalcium

(Acetato-O)hydroxycalcium, with the chemical formula C₂H₄CaO₃, is a calcium salt of acetic acid.[1] In the context of biomineralization, it is primarily considered as a precursor for the synthesis of hydroxyapatite, Ca₁₀(PO₄)₆(OH)₂.[2] The use of calcium acetate offers several advantages in the controlled synthesis of HAp, including its high solubility in water, which allows for homogeneous reaction conditions.[3]

The acetate ion (CH₃COO⁻) itself is not merely a spectator in the mineralization process. Evidence suggests that acetate can modulate the nucleation and growth of calcium phosphate phases, potentially by transiently forming complexes with calcium ions and influencing their availability and reactivity.[1] This interaction can affect the morphology and crystallinity of the resulting hydroxyapatite, making it a critical parameter in the biomimetic synthesis of bone-like materials.[4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of the precursors is essential for controlling the biomineralization process. The key properties of calcium acetate are summarized below.

Property	Value	Source
Chemical Formula	C₂H₄CaO₃	[1]
Molecular Weight	116.13 g/mol	[1]
IUPAC Name	calcium;acetate;hydroxide	[1]
Solubility in Water	37.4 g/100 mL at 0°C; 29.7 g/100 mL at 100°C	[5]
pH (10% aqueous solution)	6.0 - 9.0	[5]

Role in Hydroxyapatite Formation

Calcium acetate serves as a readily available source of calcium ions for the precipitation of hydroxyapatite in the presence of a phosphate source. The overall reaction for the formation of HAp from calcium acetate and a phosphate source like diammonium hydrogen phosphate can be generalized, although the precise stoichiometry and reaction conditions will influence the final product.

The acetate ion is thought to play a multifaceted role in this process:

• Buffering Agent : Acetate can help in maintaining the pH of the reaction medium within a desired range, which is crucial for the formation of specific calcium phosphate phases.[5]

• Modulation of Calcium Ion Activity : The formation of transient calcium-acetate complexes can influence the concentration of free calcium ions in the solution.[1] This can affect the supersaturation level with respect to different calcium phosphate phases, thereby controlling the nucleation and growth kinetics.

• Crystal Morphology Control : By interacting with the growing crystal surfaces, acetate ions can influence the final morphology of the hydroxyapatite crystals, leading to the formation of needle-like, plate-like, or spherical particles.[4]

Experimental Protocols

Synthesis of Hydroxyapatite via Aqueous Precipitation

This protocol describes the synthesis of hydroxyapatite using calcium acetate and diammonium hydrogen phosphate as precursors.[4]

Materials:

• Calcium acetate monohydrate (Ca(CH₃COO)₂·H₂O)

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

• Ammonium hydroxide (NH₄OH) solution

• Distilled water

Procedure:

• Solution Preparation:

  • Prepare a 0.05 M solution of Ca(CH₃COO)₂·H₂O by dissolving the appropriate amount in 100 mL of distilled water.

  • Prepare a 0.03 M solution of (NH₄)₂HPO₄ by dissolving the appropriate amount in 100 mL of distilled water. This maintains a Ca/P molar ratio of 1.67.

• pH Adjustment:

  • Adjust the pH of the solutions to the desired value (e.g., 6, 7, or 7.5) using NH₄OH solution.

• Reaction:

  • Maintain the desired reaction temperature (e.g., 20°C, 40°C, 60°C, or 80°C).

  • Add the phosphate solution dropwise to the calcium acetate solution while stirring continuously.

• Stirring and Aging:

  • Stir the resulting mixture for approximately 3 hours.

  • Age the precipitate at room temperature for 48 hours.

• Washing and Drying:

  • Wash the precipitate repeatedly with distilled water to remove any unreacted ions.

  • Dry the precipitate in an oven at a suitable temperature (e.g., 80°C) to obtain the final hydroxyapatite powder.

Characterization:

• The morphology of the synthesized HAp can be analyzed using Scanning Electron Microscopy (SEM).

• The crystal structure and phase purity can be determined by X-ray Diffraction (XRD).

• The functional groups present can be identified using Fourier Transform Infrared (FTIR) Spectroscopy.

Influence of Reaction Parameters on HAp Morphology

The morphology of the synthesized hydroxyapatite is highly dependent on the reaction conditions.

Temperature	pH	Resulting Morphology	Source
20°C	6-7.5	Plate-like calcium hydrogen phosphate	[4]
40°C	6-7.5	Block-like hydroxyapatite	[4]
60°C	6-7.5	Needle-shaped hydroxyapatite	[4]

An increase in temperature and pH generally leads to a decrease in the length and diameter of the hydroxyapatite crystals.[4]

Signaling Pathways in Biomineralization

While the direct interaction of (Acetato-O)hydroxycalcium with specific signaling pathways is not yet elucidated, the broader process of osteoblast differentiation and mineralization is regulated by several key pathways. Hydroxyapatite itself, as a biomaterial, has been shown to influence these pathways.

• ERK and p38 MAPK Pathways: These pathways are involved in osteoblast differentiation and can be activated by hydroxyapatite, leading to the expression of osteogenic markers.[6]

• Wnt/β-catenin Pathway: This pathway is crucial for bone formation and can be modulated by the presence of hydroxyapatite.[6]

• BMP Signaling Pathway: Bone Morphogenetic Proteins (BMPs) are potent inducers of bone formation, and their signaling is integral to osteoblast differentiation on biomaterial surfaces.[6]

The release of calcium ions from precursors like calcium acetate can also influence intracellular calcium signaling, which is a ubiquitous second messenger involved in numerous cellular processes, including cell proliferation and differentiation.

Conclusion and Future Perspectives

(Acetato-O)hydroxycalcium, or more broadly, calcium acetate, plays a significant role as a precursor in the biomimetic synthesis of hydroxyapatite. The acetate ion is not a passive component; it actively influences the reaction environment and the resulting material properties. The ability to control the morphology and crystallinity of HAp by tuning reaction parameters when using calcium acetate makes it a valuable tool for researchers in bone tissue engineering and drug development.

Future research should focus on elucidating the precise nature of transient calcium-acetate complexes and their direct impact on the nucleation and growth of calcium phosphate phases. Furthermore, investigating the specific effects of acetate on osteoblast signaling pathways could open new avenues for designing bioactive scaffolds that more effectively promote bone regeneration. A deeper understanding of these mechanisms will enable the development of next-generation biomaterials with tailored properties for a range of clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Pure hydroxyapatite synthesis originating from amorphous calcium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium acetate - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Calcium Acetate | C4H6O4.Ca | CID 6116 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Signaling Pathway and Transcriptional Regulation in Osteoblasts during Bone Healing: Direct Involvement of Hydroxyapatite as a Biomaterial - PMC [pmc.ncbi.nlm.nih.gov]

Formation Mechanism of (Acetato-O)hydroxycalcium Precipitates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Acetato-O)hydroxycalcium, a basic calcium acetate salt, is a compound of interest in various chemical and pharmaceutical applications. Its formation as a precipitate from aqueous solutions is a critical process to understand for controlling product purity, crystal morphology, and bioavailability. This technical guide provides an in-depth exploration of the formation mechanism of (Acetato-O)hydroxycalcium precipitates, detailing the underlying chemical principles, experimental protocols, and key characterization data.

Core Formation Mechanism

The formation of (Acetato-O)hydroxycalcium precipitates is fundamentally an acid-base neutralization reaction between a calcium-containing base and acetic acid. The key to forming the "hydroxy" variant lies in the stoichiometry of the reactants and the pH of the solution.

When calcium hydroxide (Ca(OH)₂) is used as the base, the reaction with acetic acid (CH₃COOH) can proceed through different pathways depending on the molar ratio of the reactants.

Chemical Equation:

The overall reaction can be represented as:

Ca(OH)₂ + CH₃COOH → Ca(CH₃COO)(OH) + H₂O

In this reaction, one mole of calcium hydroxide reacts with one mole of acetic acid to form one mole of (Acetato-O)hydroxycalcium and one mole of water.[1][2][3][4] If two moles of acetic acid are used, the reaction will favor the formation of calcium acetate (Ca(CH₃COO)₂).[1][5]

The mechanism involves the following key steps:

• Dissolution and Ionization: Calcium hydroxide, a sparingly soluble base, dissolves in water to a limited extent, releasing calcium ions (Ca²⁺) and hydroxide ions (OH⁻). Acetic acid, a weak acid, partially ionizes to produce acetate ions (CH₃COO⁻) and hydrogen ions (H⁺).

• Neutralization: The hydrogen ions from acetic acid react with the hydroxide ions from calcium hydroxide in a classic neutralization reaction to form water.

• Complexation and Precipitation: The calcium ions then react with the acetate and remaining hydroxide ions to form the (Acetato-O)hydroxycalcium salt. When the concentration of this salt exceeds its solubility limit in the aqueous solution, it precipitates out as a solid.

The pH of the solution plays a crucial role. Maintaining a slightly alkaline environment ensures the presence of sufficient hydroxide ions to be incorporated into the precipitate structure. An aqueous solution of calcium acetate is slightly basic due to the hydrolysis of the acetate ion.[5]

Experimental Protocols

Synthesis of (Acetato-O)hydroxycalcium Precipitates

This protocol describes a typical laboratory-scale synthesis of (Acetato-O)hydroxycalcium precipitates.

Materials:

• Calcium hydroxide (Ca(OH)₂)

• Glacial acetic acid (CH₃COOH)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Burette

• pH meter

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Prepare a suspension of calcium hydroxide in deionized water in a beaker. The concentration will depend on the desired yield.

• While stirring the suspension vigorously, slowly add a stoichiometric amount of acetic acid from a burette. For the formation of (Acetato-O)hydroxycalcium, a 1:1 molar ratio of Ca(OH)₂ to CH₃COOH should be targeted.

• Monitor the pH of the reaction mixture continuously. The final pH should be in the neutral to slightly alkaline range. A patent for a related process suggests a pH between 7 and 8 for a stable calcium acetate solution.[6]

• Continue stirring for a set period after the addition of acetic acid is complete to ensure the reaction goes to completion.

• Collect the resulting white precipitate by vacuum filtration.

• Wash the precipitate with deionized water to remove any unreacted starting materials or soluble byproducts.

• Dry the precipitate in an oven at a controlled temperature (e.g., 60-80°C) to a constant weight. Higher temperatures can lead to decomposition.[7]

Characterization of Precipitates

The synthesized (Acetato-O)hydroxycalcium precipitates should be characterized to confirm their identity and purity.

Techniques:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the precipitate.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional groups (acetate and hydroxide) present in the compound.

• Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior and confirm the presence of both acetate and hydroxide groups.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the precipitates.

• Elemental Analysis: To determine the elemental composition (Ca, C, H, O) and confirm the stoichiometry.

Quantitative Data

Precise quantitative data for (Acetato-O)hydroxycalcium is not as readily available as for calcium acetate. However, the following table summarizes key properties of the closely related calcium acetate, which can serve as a useful reference.

Property	Value	Reference
Calcium Acetate (Anhydrous)
Molar Mass	158.17 g/mol	[8]
Melting Point	Decomposes at 160 °C	[8]
Density	1.509 g/cm³	[8]
Solubility in Water
at 0 °C	37.4 g/100 mL	[8]
at 20 °C	34.7 g/100 mL	[8]
at 100 °C	29.7 g/100 mL	[8]

The solubility of calcium acetate exhibits an unusual inverse relationship with temperature, decreasing as the temperature increases.[9]

Visualizations

Formation Pathway of (Acetato-O)hydroxycalcium

Caption: Formation pathway of (Acetato-O)hydroxycalcium precipitate.

Experimental Workflow for Synthesis and Characterization

Caption: Experimental workflow for synthesis and characterization.

Conclusion

The formation of (Acetato-O)hydroxycalcium precipitates is a controllable process governed by the principles of acid-base chemistry and solubility equilibria. By carefully controlling the stoichiometry of the reactants, primarily calcium hydroxide and acetic acid, and maintaining a suitable pH, it is possible to selectively precipitate this mixed salt. The detailed experimental protocols and characterization techniques outlined in this guide provide a solid foundation for researchers and professionals in the pharmaceutical and chemical industries to synthesize, identify, and utilize (Acetato-O)hydroxycalcium for their specific applications. Further research into the precise thermodynamic data and crystal structure of this compound will undoubtedly enhance our understanding and expand its potential uses.

References

• 1. Calcium acetate - Wikipedia [en.wikipedia.org]
• 2. acetic acid reacts with calcium hydroxide [cnchemshop.com]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Calcium Acetate: Formula, Uses, Preparation & Side Effects [vedantu.com]
• 6. US4377488A - Process of making calcium acetate deicing agents - Google Patents [patents.google.com]
• 7. Cas 62-54-4,Calcium acetate | lookchem [lookchem.com]
• 8. Calcium acetate - Sciencemadness Wiki [sciencemadness.org]
• 9. sciencemadness.org [sciencemadness.org]

An In-depth Technical Guide to the Spectroscopic Analysis of (Acetato-O)hydroxycalcium

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Acetato-O)hydroxycalcium, a basic calcium acetate, is a compound of interest in various scientific and pharmaceutical fields. Its analysis is crucial for quality control, formulation development, and understanding its interactions in biological systems. This guide provides a comprehensive overview of the spectroscopic techniques used to characterize this compound, including detailed experimental protocols and data interpretation. While specific signaling pathways for (Acetato-O)hydroxycalcium are not extensively documented, its primary role as a phosphate binder in clinical settings is well-established and will be discussed.

Physicochemical Properties

(Acetato-O)hydroxycalcium is the calcium salt of acetic acid, with the chemical formula Ca(CH₃COO)(OH). It is a white, crystalline solid and its properties are closely related to those of calcium acetate and its hydrates.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and characterization of (Acetato-O)hydroxycalcium. The following sections detail the application of key spectroscopic techniques.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The infrared spectrum of calcium acetate, which serves as a reference for (Acetato-O)hydroxycalcium, exhibits characteristic absorption bands.

Table 1: Summary of FTIR Spectral Data for Calcium Acetate

Wavenumber (cm⁻¹)	Assignment	Reference
3000-3500	O-H stretching vibrations of hydroxyl group and water	[1]
1600-1700	Carbonyl (C=O) stretching of the acetate group	[1]
1560	Antisymmetric COO⁻ stretching vibration	[2]
1440	Symmetric COO⁻ stretching vibration	[2]
1345	Methyl group (CH₃) deformation modes	[2]
1090, 1072	Hydroxyl group peaks	[1]
875, 712	Calcium carbonate impurities (if present)	[3]

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the (Acetato-O)hydroxycalcium sample to a fine powder using an agate mortar and pestle. Add approximately 100-200 mg of dry potassium bromide (KBr) powder and mix thoroughly.

• Pellet Formation: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a thin, transparent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum to eliminate interference from atmospheric water and carbon dioxide.

Raman Spectroscopy

Raman spectroscopy provides complementary information to FTIR, particularly for non-polar bonds.

Table 2: Summary of Raman Spectral Data for Calcium Acetate Hydrate

Raman Shift (cm⁻¹)	Assignment	Reference
2932	C-H stretching vibrations of the methyl group	[4]
1473, 1438	COO⁻ symmetric stretching	[4]
1365	CH₃ deformation	[4]
965	C-C stretching	[4]
671	O-C-O symmetric bending	[4]

Experimental Protocol: Raman Spectroscopy

• Sample Preparation: Place a small amount of the powdered (Acetato-O)hydroxycalcium sample onto a microscope slide or into a sample holder.

• Instrumentation: Use a Raman spectrometer equipped with a laser source (e.g., 785 nm).

• Data Acquisition: Focus the laser beam onto the sample. Collect the scattered radiation using a suitable detector after passing it through a filter to remove the Rayleigh scattering. The spectral range is typically from 200 to 3500 cm⁻¹.

• Data Processing: The raw spectrum may require baseline correction and smoothing to enhance the signal-to-noise ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR, particularly ⁴³Ca NMR, can provide detailed information about the local environment of the calcium ions. However, ⁴³Ca is a quadrupolar nucleus with low natural abundance and a small magnetic moment, making it a challenging nucleus to study.[5]

Table 3: ⁴³Ca Solid-State NMR Parameters for Calcium Acetate Hemihydrate

Magnetic Field (T)	Isotropic Chemical Shift (δ_iso) (ppm)	Quadrupolar Coupling Constant (C_Q) (MHz)	Asymmetry Parameter (η_Q)	Reference
21.1, 11.7, 9.4	Site 1: ~15, Site 2: ~25	Site 1: ~1.5, Site 2: ~1.2	Site 1: ~0.8, Site 2: ~0.5	[6]

Experimental Protocol: Solid-State NMR Spectroscopy

• Sample Preparation: The powdered (Acetato-O)hydroxycalcium sample is packed into a zirconia rotor.

• Instrumentation: A solid-state NMR spectrometer equipped with a magic-angle spinning (MAS) probe is used.

• Data Acquisition: Experiments are typically performed at high magnetic fields to improve sensitivity and resolution. Due to the quadrupolar nature of ⁴³Ca, specialized pulse sequences like Quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) or satellite-transition magic-angle spinning (STMAS) may be employed to enhance the signal of the central transition.[7]

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. The spectrum is then referenced to a standard, such as a 1.0 M CaCl₂ solution.[8]

X-ray Powder Diffraction (XRD)

XRD is a fundamental technique for determining the crystalline structure of a material.

Experimental Protocol: X-ray Powder Diffraction

• Sample Preparation: The (Acetato-O)hydroxycalcium sample is finely ground to a homogenous powder. The powder is then mounted on a sample holder.

• Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source (commonly Cu Kα radiation) is used.

• Data Acquisition: The sample is irradiated with the X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ). The 2θ range is typically scanned from 5° to 70°.

• Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed. The positions and intensities of the diffraction peaks are used to identify the crystalline phases present by comparison with standard databases like the International Centre for Diffraction Data (ICDD).[1] The peak widths can also be used to estimate crystallite size using the Scherrer equation.

Biological Activity and Mechanism of Action

The primary therapeutic application of calcium acetate, and by extension (Acetato-O)hydroxycalcium, is as a phosphate binder in patients with hyperphosphatemia, a common complication of end-stage renal disease.[9][10][11]

Mechanism of Action: When taken with meals, calcium acetate dissociates in the gastrointestinal tract. The calcium ions then bind with dietary phosphate to form insoluble calcium phosphate, which is subsequently excreted in the feces.[12][13] This process reduces the overall absorption of phosphate from the diet, thereby lowering serum phosphate levels.[14]

While a direct signaling pathway initiated by (Acetato-O)hydroxycalcium has not been identified, the acetate component may have some cellular effects. For instance, in pancreatic acinar cells, acetate has been shown to enhance agonist-induced calcium signals by promoting the release of calcium from intracellular stores.[15] However, this is a more general effect of the acetate ion rather than a specific signaling cascade triggered by the intact compound. The primary biological role remains its extracellular action as a phosphate binder.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of (Acetato-O)hydroxycalcium.

Caption: General experimental workflow for spectroscopic analysis.

Mechanism of Action: Phosphate Binding

The diagram below illustrates the mechanism of action of (Acetato-O)hydroxycalcium as a phosphate binder.

Caption: Mechanism of (Acetato-O)hydroxycalcium as a phosphate binder.

Conclusion

The spectroscopic analysis of (Acetato-O)hydroxycalcium, using techniques such as FTIR, Raman, solid-state NMR, and XRD, provides a comprehensive understanding of its chemical structure and crystalline nature. This guide has outlined the key spectral features and provided detailed experimental protocols to aid researchers in their characterization efforts. While its role in specific intracellular signaling pathways requires further investigation, its mechanism as an effective phosphate binder is a critical aspect of its application in a pharmaceutical context. The provided workflows and diagrams serve as a valuable resource for professionals in drug development and scientific research.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Calcium Acetate for Pharma & Food: Buffering Roles, Solubility & Sourcing - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. THE PULSAR Engineering [thepulsar.be]
• 6. webusers.fis.uniroma3.it [webusers.fis.uniroma3.it]
• 7. Recent advances in solid-state NMR spectroscopy of quadrupolar nuclei - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Raman spectroscopy - Wikipedia [en.wikipedia.org]
• 9. caringsunshine.com [caringsunshine.com]
• 10. Calcium Acetate: Kidney Disease Uses, Warnings, Side Effects, Dosage [medicinenet.com]
• 11. Articles [globalrx.com]
• 12. What is the mechanism of Calcium Acetate? [synapse.patsnap.com]
• 13. A randomized, double-blind, placebo-controlled trial of calcium acetate on serum phosphorus concentrations in patients with advanced non-dialysis-dependent chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 15. Modulation of calcium signals by intracellular pH in isolated rat pancreatic acinar cells - PMC [pmc.ncbi.nlm.nih.gov]

(Acetato-O)hydroxycalcium as a Precursor for Biomaterials: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The development of advanced biomaterials is a cornerstone of modern medicine, with applications ranging from tissue engineering to targeted drug delivery. Among the myriad of materials explored, calcium phosphate-based ceramics, particularly hydroxyapatite (HAp), have garnered significant attention due to their chemical and structural similarity to the mineral phase of bone.[1][2] This guide focuses on the use of acetate-containing calcium precursors, conceptually referred to as (Acetato-O)hydroxycalcium, in the synthesis of hydroxyapatite biomaterials. While the term "(Acetato-O)hydroxycalcium" is not standard in scientific literature, it aptly describes the role of calcium acetate as a key reactant in forming hydroxyapatite. This document provides a comprehensive overview of the synthesis, properties, and applications of hydroxyapatite derived from calcium acetate precursors, tailored for professionals in research and drug development.

Synthesis of Hydroxyapatite from Calcium Acetate Precursors

The synthesis of hydroxyapatite from calcium acetate is most commonly achieved through a wet chemical precipitation method.[3] This technique offers excellent control over the stoichiometry and morphology of the resulting HAp particles.[4] Other methods such as sol-gel and hydrothermal synthesis can also be employed, each offering unique advantages in controlling the material's properties.[5][6]

Physicochemical Properties of Hydroxyapatite

The properties of synthesized hydroxyapatite are crucial for its performance as a biomaterial and are influenced by the synthesis parameters.

Property	Typical Values	Significance in Biomaterial Performance
Ca/P Molar Ratio	1.67 (stoichiometric)	Affects biocompatibility, biodegradability, and osteoconductivity. A ratio close to that of natural bone is desirable for optimal biological response.[1][2]
Crystallinity	Varies with synthesis temperature and pH	Influences dissolution rate and mechanical properties. Lower crystallinity can lead to faster resorption, which is beneficial for some regenerative applications.[7]
Particle Size	Nanometer to micrometer range	Affects cellular uptake, drug loading capacity, and release kinetics. Nanoparticles often exhibit higher bioactivity.[7]
Surface Area & Porosity	High surface area and porous structure desirable	Crucial for protein adsorption, cell attachment, and providing space for tissue ingrowth. A larger surface area enhances drug loading capacity.[8]

Experimental Protocols

Aqueous Precipitation Synthesis of Hydroxyapatite

This protocol details the synthesis of hydroxyapatite using calcium acetate and diammonium hydrogen phosphate as precursors.[3]

Materials:

• Calcium acetate monohydrate (Ca(CH₃COO)₂·H₂O)

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

• Ammonium hydroxide (NH₄OH) solution

• Deionized water

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.5 M solution of calcium acetate by dissolving the appropriate amount in deionized water.

  • Prepare a 0.3 M solution of diammonium hydrogen phosphate in a separate beaker of deionized water.

• Reaction Setup:

  • Place the diammonium hydrogen phosphate solution in a reaction vessel equipped with a magnetic stirrer and a pH meter.

  • Adjust the pH of the phosphate solution to a desired value (e.g., 10-11) by the dropwise addition of ammonium hydroxide solution while stirring.

  • Heat the solution to the desired reaction temperature (e.g., 60-80°C).

• Precipitation:

  • Slowly add the calcium acetate solution to the phosphate solution at a constant rate using a burette or a peristaltic pump, while maintaining vigorous stirring.

  • Continuously monitor and maintain the pH of the reaction mixture by adding ammonium hydroxide as needed.

• Aging:

  • After the complete addition of the calcium acetate solution, allow the resulting milky white suspension to age for a specified period (e.g., 24 hours) at the reaction temperature with continuous stirring. This step promotes the growth and crystallization of the hydroxyapatite particles.

• Washing and Collection:

  • Separate the precipitate from the solution by centrifugation or filtration.

  • Wash the collected precipitate several times with deionized water to remove any unreacted ions and byproducts.

• Drying and Calcination:

  • Dry the washed precipitate in an oven at a temperature of 80-100°C overnight.

  • For enhanced crystallinity, the dried powder can be calcined in a furnace at a high temperature (e.g., 600-900°C) for a few hours.

Applications in Biomaterials

Hydroxyapatite synthesized from calcium acetate precursors is a versatile biomaterial with significant applications in bone regeneration and drug delivery.

Bone Regeneration

The osteoconductive and bioactive nature of hydroxyapatite makes it an excellent material for bone grafts, coatings for orthopedic implants, and scaffolds for tissue engineering.[1][2][9] Its similarity to the mineral component of bone promotes the adhesion, proliferation, and differentiation of osteoblasts, leading to enhanced bone formation.[10][11]

Drug Delivery

The porous structure and high surface area of hydroxyapatite allow for the efficient loading of various therapeutic agents, including antibiotics, anticancer drugs, and growth factors.[12] The release of these drugs can be controlled by tailoring the particle size, porosity, and crystallinity of the HAp carrier, enabling sustained and targeted drug delivery.[13]

Signaling Pathways and Experimental Workflows

Signaling Pathways in Osteogenesis

The interaction of calcium phosphate-based biomaterials with cells can trigger specific signaling pathways that promote bone formation.

Caption: Signaling pathways in osteogenesis activated by calcium phosphate biomaterials.

Experimental Workflow for Biomaterial Synthesis and Characterization

A typical workflow for the development and evaluation of hydroxyapatite-based biomaterials is outlined below.

Caption: General experimental workflow for biomaterial development.

Conclusion

The use of calcium acetate as a precursor offers a reliable and controllable route for the synthesis of high-purity hydroxyapatite biomaterials. The resulting HAp exhibits excellent biocompatibility and bioactivity, making it a promising candidate for a wide range of applications in bone tissue engineering and drug delivery. Further research into optimizing synthesis parameters and exploring composite materials will continue to expand the utility of these biomaterials in addressing clinical needs. This guide provides a foundational understanding for researchers and developers to harness the potential of acetate-derived hydroxyapatite in creating next-generation medical therapies.

References

• 1. Recent Trends in Hydroxyapatite Supplementation for Osteoregenerative Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Hydroxyapatite-Based Biocomposites for Bone Tissue Regeneration in Orthopedics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Wet chemical synthesis of nanocrystalline hydroxyapatite flakes: effect of pH and sintering temperature on structural and morphological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hydrothermal synthesis of hydroxyapatite powders using Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, coating, and drug-release of hydroxyapatite nanoparticles loaded with antibiotics - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 13. ias.ac.in [ias.ac.in]

An In-depth Technical Guide on the Initial Investigations of (Acetato-O)hydroxycalcium Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the initial investigations into the stability of (Acetato-O)hydroxycalcium, also known as calcium acetate hydroxide. The stability of this compound is a critical parameter for its potential applications in various fields, including pharmaceuticals and material science. This document summarizes the available quantitative data on its thermal and aqueous stability, outlines detailed experimental protocols for stability assessment, and presents logical relationships and experimental workflows through diagrams. The information compiled herein is intended to serve as a foundational resource for researchers and professionals engaged in the development and characterization of (Acetato-O)hydroxycalcium.

Introduction

(Acetato-O)hydroxycalcium, with the chemical formula C₂H₄CaO₃, is a salt that has garnered interest due to its potential applications where a soluble and bioavailable form of calcium is required.[1] Understanding its stability under various environmental conditions is paramount for ensuring its efficacy, safety, and shelf-life in any formulation. This guide focuses on the initial stability investigations, primarily concerning thermal degradation and behavior in aqueous solutions.

Chemical and Physical Properties

(Acetato-O)hydroxycalcium is synonymous with calcium acetate hydroxide.[1] It is closely related to calcium acetate, which is a white, hygroscopic crystalline solid. The anhydrous form of calcium acetate is very hygroscopic, with the monohydrate being a common form.[2] A 1 in 10 solution of calcium acetate has a pH ranging from 6.0 to 9.0.[2][3]

Table 1: Physical and Chemical Properties of Calcium Acetate

Property	Value	Reference
Molecular Formula	C₄H₆CaO₄ (anhydrous)	[3]
Molecular Weight	158.17 g/mol (anhydrous)	[3]
Solubility in Water	Freely soluble	[3]
Solubility in Ethanol	Insoluble	[3]
pH (10% solution)	6.0 - 9.0	[2][3]

Stability Analysis

The stability of (Acetato-O)hydroxycalcium is a key factor in its handling, storage, and application. The primary degradation pathways investigated are thermal decomposition and hydrolysis in aqueous solutions.

Thermal Stability

Thermogravimetric analysis (TGA) has been the principal method for evaluating the thermal stability of calcium acetate and its hydrates. The decomposition of calcium acetate typically occurs at elevated temperatures.

Table 2: Thermal Decomposition Data for Calcium Acetate

Temperature Range	Event	Reference
> 160 °C	Decomposition begins	[2]

Note: Specific decomposition temperatures can vary depending on the experimental conditions, such as heating rate and atmosphere.

Aqueous Stability

The stability of (Acetato-O)hydroxycalcium in aqueous solutions is influenced by factors such as pH and temperature. While specific kinetic data for (Acetato-O)hydroxycalcium is limited, the behavior of the closely related calcium acetate provides valuable insights. Calcium acetate is freely soluble in water, and its solutions can be considered stable under neutral to slightly alkaline conditions at ambient temperature.[2][3]

Forced degradation studies are a crucial tool for understanding the intrinsic stability of a compound.[4] These studies involve exposing the compound to stress conditions such as acid, base, oxidation, and light to accelerate degradation and identify potential degradation products.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the stability investigation of (Acetato-O)hydroxycalcium.

Synthesis of (Acetato-O)hydroxycalcium (as Calcium Acetate)

A common method for the synthesis of calcium acetate involves the reaction of a calcium salt with acetic acid.

• Materials:

  • Calcium carbonate (CaCO₃) or Calcium hydroxide (Ca(OH)₂)

  • Acetic acid (CH₃COOH)

  • Deionized water

• Procedure:

  • Suspend calcium carbonate or calcium hydroxide in deionized water in a reaction vessel.

  • Slowly add a stoichiometric amount of acetic acid to the suspension while stirring continuously. The reaction with calcium carbonate will produce carbon dioxide gas.

  • Continue stirring until the reaction is complete (e.g., cessation of gas evolution).

  • Filter the resulting solution to remove any unreacted starting material.

  • The filtrate, an aqueous solution of calcium acetate, can be used for stability studies or the solid can be isolated by evaporation of the solvent.

Thermal Stability Assessment using Thermogravimetric Analysis (TGA)

• Instrument: Thermogravimetric Analyzer

• Procedure:

  • Accurately weigh a small sample (5-10 mg) of (Acetato-O)hydroxycalcium into a TGA pan.

  • Place the pan in the TGA furnace.

  • Heat the sample from ambient temperature to a desired final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the mass loss of the sample as a function of temperature.

  • The resulting TGA curve provides information on the decomposition temperatures and the stoichiometry of the degradation process.

Aqueous Stability Study (Forced Degradation)

This protocol outlines a general procedure for a forced degradation study in aqueous solutions.

• Materials:

  • (Acetato-O)hydroxycalcium

  • Hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

  • Deionized water

  • pH meter

  • Analytical method for quantification (e.g., HPLC, titration)

• Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of (Acetato-O)hydroxycalcium of known concentration in deionized water.

  • Stress Conditions:

    • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of HCl solution.

    • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of NaOH solution.

    • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of H₂O₂ solution.

    • Neutral Hydrolysis: Mix an aliquot of the stock solution with an equal volume of deionized water.

  • Incubation: Store the prepared solutions at a controlled temperature (e.g., 40 °C) and protect from light if photostability is not the primary focus.

  • Sampling: Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Analysis: Immediately analyze the samples to determine the concentration of the remaining (Acetato-O)hydroxycalcium using a validated analytical method. Titrimetric methods, such as complexometric titration with EDTA, can be employed for the assay of calcium acetate.[5][6][7]

  • Data Analysis: Plot the concentration of the compound against time for each stress condition to determine the degradation kinetics.

Visualizations

Logical Workflow for Stability Investigation

Caption: Workflow for the initial stability investigation of (Acetato-O)hydroxycalcium.

Experimental Workflow for Aqueous Stability Study

Caption: Experimental workflow for the forced degradation study in aqueous solution.

Conclusion

The initial investigations into the stability of (Acetato-O)hydroxycalcium reveal that it is a relatively stable compound under ambient conditions. Thermal analysis indicates decomposition at temperatures above 160 °C. In aqueous solutions, its stability is pH-dependent, and forced degradation studies are essential to fully characterize its degradation pathways. The experimental protocols provided in this guide offer a robust framework for conducting further stability studies. Future work should focus on obtaining detailed kinetic data for its degradation in aqueous solutions under various pH and temperature conditions, as well as identifying any potential degradation products. Such information is critical for the successful development and application of (Acetato-O)hydroxycalcium in its intended fields.

References

• 1. (Acetato-O)hydroxycalcium | C2H4CaO3 | CID 56841270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Calcium Acetate | C4H6O4.Ca | CID 6116 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Calcium Acetate [drugfuture.com]
• 7. Titrimetric Analysis Of Calcium Acetate - 931 Words | Bartleby [bartleby.com]

Protocols & Analytical Methods

Synthesis of Hydroxyapatite Using (Acetato-O)hydroxycalcium: Application Notes and Protocols for Researchers

For Immediate Release

A Comprehensive Guide for the Synthesis of High-Purity Hydroxyapatite for Biomedical and Pharmaceutical Applications

This document provides detailed application notes and experimental protocols for the synthesis of hydroxyapatite (HAp) utilizing a wet chemical precipitation method with calcium acetate as the calcium precursor. This method offers a reliable and reproducible route to produce high-purity HAp with controlled morphology and stoichiometry, crucial for applications in drug delivery, bone tissue engineering, and as a biomaterial in various medical devices.

Introduction

Hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂] is a bioceramic material with remarkable similarity to the mineral component of human bone and teeth. Its excellent biocompatibility, bioactivity, and osteoconductivity make it a material of significant interest in the biomedical and pharmaceutical fields. The synthesis method detailed herein focuses on the use of calcium acetate, a readily available and cost-effective precursor, to produce HAp with tunable properties.

Data Presentation: Influence of Synthesis Parameters on Hydroxyapatite Properties

The properties of the synthesized hydroxyapatite are highly dependent on the experimental conditions. The following tables summarize the quantitative impact of key synthesis parameters on the final product characteristics.

Table 1: Effect of Temperature on Hydroxyapatite Morphology and Particle Size

Temperature (°C)	Resulting Phase	Morphology	Average Particle Size (nm)
20	Calcium Hydrogen Phosphate	Plate-like	-
40	Hydroxyapatite	Block-like	-
60	Hydroxyapatite	Needle-shaped	-
80	Hydroxyapatite	Needle-shaped	Length and diameter decrease with increasing temperature
125	Hydroxyapatite	-	31.7 (in 001 plane), 15.8 (in h00 planes)[1]
160	Hydroxyapatite	-	25.2 (in 001 plane)[1]
180	Hydroxyapatite	-	45 (in 001 plane), 26.2 (in h00 planes)[1]

Table 2: Effect of pH on Hydroxyapatite Morphology

Initial pH	Final pH (after reaction)	Morphology
5	Decreased	Needle-shaped
6	Decreased	Needle-shaped
7.5	Decreased	Filamentous-shaped

Table 3: Effect of Reactant Concentration on Hydroxyapatite Properties

Precursor Concentration	Crystallinity	Particle Size (nm)	Ca/P Ratio
Low	Lower	Smaller	Closer to 1.67
High	Higher	25.2 to 46.7 (in 001 plane)[1]	May deviate from 1.67

Experimental Protocols

This section provides a detailed methodology for the synthesis of hydroxyapatite via wet chemical precipitation using calcium acetate and diammonium hydrogen phosphate.

Materials

• Calcium Acetate Monohydrate (Ca(CH₃COO)₂·H₂O)

• Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

• Ammonium Hydroxide (NH₄OH) solution (for pH adjustment)

• Deionized Water

Equipment

• Beakers

• Magnetic stirrer with heating plate

• pH meter

• Burette or dropping funnel

• Centrifuge

• Drying oven

• Mortar and pestle (optional, for grinding dried powder)

• Furnace (for calcination)

Protocol: Wet Chemical Precipitation of Hydroxyapatite

• Preparation of Reactant Solutions:

  • Prepare a 0.5 M solution of Calcium Acetate Monohydrate by dissolving 8.81 g in 100 mL of deionized water.

  • Prepare a 0.3 M solution of Diammonium Hydrogen Phosphate by dissolving 3.96 g in 100 mL of deionized water.

• Reaction Setup:

  • Place the calcium acetate solution in a beaker on a magnetic stirrer with a heating plate.

  • Begin stirring the solution at a constant rate (e.g., 350 rpm).

• Precipitation:

  • Slowly add the diammonium hydrogen phosphate solution to the calcium acetate solution dropwise using a burette or dropping funnel.

  • During the addition, monitor and maintain the desired pH of the reaction mixture by adding ammonium hydroxide solution. For stoichiometric hydroxyapatite, a pH of >10 is recommended.

  • Maintain the desired reaction temperature using the heating plate.

• Aging:

  • After the complete addition of the phosphate solution, continue stirring the resulting milky white suspension for a specified period (e.g., 3 hours) at the set temperature.

  • Following stirring, allow the precipitate to age in the mother liquor for an extended period (e.g., 48 hours) at room temperature without stirring. This aging step promotes the formation of more crystalline hydroxyapatite.

• Washing and Separation:

  • Separate the precipitate from the solution by centrifugation.

  • Wash the precipitate repeatedly with deionized water to remove any unreacted ions and byproducts. Centrifuge the suspension after each wash.

• Drying:

  • Dry the washed precipitate in an oven at 80°C for 6 hours or until a constant weight is achieved.

• Calcination (Optional):

  • To improve crystallinity, the dried powder can be calcined in a furnace at temperatures ranging from 600°C to 900°C for 2 hours.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Precipitation of (Acetato-O)hydroxycalcium

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the precipitation of (Acetato-O)hydroxycalcium, also known as calcium acetate hydroxide. The synthesis is based on the neutralization reaction between calcium hydroxide and acetic acid. While direct protocols for this specific compound are not widely available, this procedure is derived from established methods for the synthesis of calcium acetate, with stoichiometric modifications to favor the formation of the hydroxy-substituted product. This protocol is intended for research and development purposes.

Introduction

(Acetato-O)hydroxycalcium is a chemical compound with the formula Ca(CH₃COO)(OH). It is a salt of calcium, acetic acid, and a hydroxide. The presence of both acetate and hydroxide ligands gives this compound unique properties that may be of interest in various applications, including as a precursor for other calcium-containing materials or in contexts where a controlled release of acetate and hydroxide ions is desired. The protocol herein describes a straightforward precipitation method for the synthesis of this compound.

Experimental Protocol

This protocol is based on the chemical reaction:

Ca(OH)₂ + CH₃COOH → Ca(CH₃COO)(OH) + H₂O

Materials:

• Calcium Hydroxide (Ca(OH)₂)

• Glacial Acetic Acid (CH₃COOH)

• Deionized Water

• Acetone (for washing)

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

• Drying oven

Procedure:

• Preparation of Calcium Hydroxide Slurry:

  • In a 250 mL beaker, add 7.41 g (0.1 mol) of calcium hydroxide to 100 mL of deionized water.

  • Stir the mixture using a magnetic stirrer to form a uniform slurry.

• Reaction with Acetic Acid:

  • Slowly add 5.72 mL (0.1 mol) of glacial acetic acid to the calcium hydroxide slurry while stirring continuously. The addition should be done dropwise to control the exothermic reaction.

  • After the addition is complete, continue stirring the mixture at room temperature for 2 hours to ensure the reaction goes to completion. The pH of the resulting solution is expected to be alkaline.[1]

• Precipitation and Isolation:

  • The solubility of calcium acetate derivatives tends to decrease with increasing temperature.[2] To induce precipitation, gently heat the solution to approximately 80°C while stirring.[3]

  • Alternatively, precipitation can be induced by adding a non-solvent. Slowly add acetone to the stirred solution until a white precipitate forms.[2]

  • Once precipitation is complete, allow the mixture to cool to room temperature.

• Filtration and Washing:

  • Collect the white precipitate by vacuum filtration using a Büchner funnel and filter paper.

  • Wash the filter cake with copious amounts of acetone to remove any unreacted acetic acid and water.[2] Repeat the washing step twice.

• Drying:

  • Dry the collected solid in a drying oven at 60-70°C until a constant weight is achieved.[3]

  • The final product is a white powder of (Acetato-O)hydroxycalcium.

Data Presentation

The following table summarizes key parameters for the synthesis of calcium acetate, which can be used as a reference for the (Acetato-O)hydroxycalcium protocol.

Parameter	Value	Reference
Reactants
Calcium Source	Calcium Carbonate or Calcium Hydroxide	[3][4]
Acid	Acetic Acid	[3][4]
Reaction Conditions
Temperature	Room Temperature to 80°C	[3]
Reaction Time	2-3 hours	[3]
Purification
Washing Solvent	Acetone	[2]
Drying Temperature	60-70°C	[3]
Product Information
Common Form	Anhydrous or Monohydrate (for Calcium Acetate)	[4]
pH of Solution (Calcium Acetate)	~7.6	[1]

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of (Acetato-O)hydroxycalcium.

Logical Relationship Diagram

Caption: Logical relationship of reactants to products in the synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. Calcium acetate synthesis - chemicalbook [chemicalbook.com]
• 3. Cas 62-54-4,Calcium acetate | lookchem [lookchem.com]
• 4. Calcium acetate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Controlling Hydroxyapatite Morphology using a Calcium Acetate Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂] is a critical biomaterial extensively utilized in orthopedic and dental applications due to its chemical and structural similarity to the mineral component of bone and teeth. The morphology of hydroxyapatite crystals significantly influences their biological performance, including protein adsorption, osteoblast adhesion, and ultimately, bone regeneration. Precise control over crystal morphology is therefore a key objective in the synthesis of advanced hydroxyapatite-based biomaterials. This document provides detailed protocols and application notes on the use of a calcium acetate precursor system for the controlled synthesis of hydroxyapatite with distinct morphologies. While the specific intermediate "(Acetato-O)hydroxycalcium" is not a commercially available reagent, it represents a conceptual transient species where acetate ions interact with calcium and hydroxyl groups, influencing the nucleation and growth of hydroxyapatite crystals. The following protocols are based on the aqueous precipitation method using calcium acetate as the calcium source.

Data Presentation

The morphology of hydroxyapatite synthesized via aqueous precipitation is highly dependent on key reaction parameters. The following table summarizes the observed morphologies at different reaction temperatures when using calcium acetate and diammonium dihydrogen phosphate as precursors.

Reaction Temperature (°C)	Resulting Morphology	Predominant Phase	Reference
20	Plate-like	Calcium Hydrogen Phosphate	[1][2][3]
40	Block-like	Hydroxyapatite	[1][2][3]
60	Needle-shaped	Hydroxyapatite	[1][2][3]
80	Needle-shaped (smaller crystals)	Hydroxyapatite	[1][2][3]

Experimental Protocols

This section details the protocols for synthesizing hydroxyapatite with varying morphologies using a calcium acetate precursor.

Protocol 1: Synthesis of Needle-Shaped Hydroxyapatite

This protocol is optimized for the formation of needle-shaped hydroxyapatite crystals.

Materials:

• Calcium Acetate Monohydrate (Ca(CH₃COO)₂·H₂O)

• Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

• Ammonium Hydroxide (NH₄OH) solution (for pH adjustment)

• Deionized Water

Equipment:

• Reaction vessel (beaker or flask)

• Magnetic stirrer with heating plate

• pH meter

• Centrifuge

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.5 M solution of Calcium Acetate Monohydrate by dissolving the appropriate amount in deionized water.

  • Prepare a 0.3 M solution of Diammonium Hydrogen Phosphate by dissolving the appropriate amount in deionized water.

• Reaction Setup:

  • Place a specific volume of the calcium acetate solution into the reaction vessel.

  • Begin stirring the solution at a constant rate (e.g., 350 rpm).

  • Heat the solution to the desired reaction temperature (e.g., 60°C or 80°C)[1][2][3].

• Precipitation:

  • Slowly add the diammonium hydrogen phosphate solution to the heated calcium acetate solution dropwise. A white precipitate will form.

  • During the addition, monitor and maintain the pH of the reaction mixture at a specific value (e.g., 7.5) by adding ammonium hydroxide solution as needed[1][2][3].

• Aging:

  • After the complete addition of the phosphate solution, continue stirring the suspension at the reaction temperature for a set period (e.g., 3 hours) to allow for crystal growth and maturation[3].

  • Following the heated stirring, allow the suspension to age at room temperature for an extended period (e.g., 48 hours)[3].

• Washing and Drying:

  • Separate the precipitate from the solution by centrifugation.

  • Wash the precipitate with deionized water multiple times (e.g., three times) to remove any unreacted ions.

  • Dry the final powder in an oven at a suitable temperature (e.g., 80°C) for several hours (e.g., 6 hours)[3].

Protocol 2: Synthesis of Plate-like and Block-like Morphologies

To obtain plate-like or block-like morphologies, the primary modification to Protocol 1 is the reaction temperature.

• For Plate-like Morphology: Follow Protocol 1, but maintain the reaction temperature at 20°C. At this lower temperature, the initial precipitate is predominantly calcium hydrogen phosphate, which can be a precursor to other morphologies upon further treatment[1][2][3].

• For Block-like Morphology: Follow Protocol 1, but maintain the reaction temperature at 40°C[1][2][3].

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the synthesis of hydroxyapatite using the aqueous precipitation method with a calcium acetate precursor.

Experimental workflow for hydroxyapatite synthesis.

Proposed Mechanism of Acetate Influence on Morphology

The acetate ion (CH₃COO⁻) is thought to play a crucial role in modulating the growth of hydroxyapatite crystals. It can act as a temporary chelating agent for calcium ions, influencing their availability and the subsequent nucleation and growth process. The diagram below illustrates a proposed logical relationship.

Proposed role of acetate in HAp morphology control.

References

• 1. researchgate.net [researchgate.net]
• 2. bcpublication.org [bcpublication.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application of Calcium Acetate in Nanoparticle Synthesis: Detailed Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium-based nanoparticles, particularly calcium carbonate (CaCO3) and hydroxyapatite (HAp), have garnered significant attention in the biomedical field due to their excellent biocompatibility, biodegradability, and pH-sensitive properties.[1][2] These characteristics make them ideal candidates for advanced drug delivery systems, gene delivery vectors, and tissue engineering scaffolds.[3][4] Among the various precursors used for the synthesis of these nanoparticles, calcium acetate (Ca(CH₃COO)₂) offers several advantages, including its high solubility in aqueous solutions and its role in influencing the size, morphology, and crystalline phase of the resulting nanoparticles. This document provides detailed application notes and experimental protocols for the synthesis of calcium-based nanoparticles using calcium acetate as a key precursor.

Application Notes

Calcium acetate serves as a readily available and cost-effective source of calcium ions (Ca²⁺) for the synthesis of various calcium-containing nanoparticles. Its application is particularly prominent in the preparation of calcium carbonate and hydroxyapatite nanoparticles, which are of significant interest in drug development.

Calcium Carbonate (CaCO₃) Nanoparticles

Calcium carbonate nanoparticles are widely explored as carriers for both hydrophilic and hydrophobic drugs.[3][4] Their pH-sensitive nature allows for targeted drug release in the acidic tumor microenvironment (pH < 6.5), making them a promising platform for cancer therapy.[2] The synthesis of CaCO₃ nanoparticles using calcium acetate typically involves a precipitation reaction with a carbonate source, such as sodium carbonate (Na₂CO₃) or ammonium carbonate ((NH₄)₂CO₃).

The acetate anion can influence the nucleation and growth kinetics of the CaCO₃ crystals. The reaction parameters, including the concentration of reactants, temperature, stirring speed, and the presence of additives or stabilizing agents, play a crucial role in controlling the final particle size, morphology (e.g., spherical, cubic, rhombohedral), and crystalline phase (e.g., calcite, vaterite, aragonite).[5][6] Vaterite, a metastable polymorph of CaCO₃, is often sought after for drug delivery applications due to its porous structure and higher surface area.[3]

Hydroxyapatite (HAp) Nanoparticles

Hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂) is the main inorganic component of bone and teeth, rendering it exceptionally biocompatible and osteoconductive.[7] HAp nanoparticles are extensively used in bone tissue engineering, dental applications, and as carriers for drugs and genes.[8][9] The synthesis of HAp nanoparticles using calcium acetate involves a reaction with a phosphate source, such as diammonium hydrogen phosphate ((NH₄)₂HPO₄) or phosphoric acid (H₃PO₄), often under controlled pH and temperature conditions.[10]

The use of calcium acetate as the calcium precursor in a sol-gel or precipitation method can lead to the formation of pure-phase HAp nanoparticles.[10] The reaction conditions must be carefully controlled to achieve the desired stoichiometry (Ca/P ratio of 1.67) and crystallinity, which are critical for the biological performance of the HAp nanoparticles.

Experimental Protocols

The following are detailed protocols for the synthesis of calcium carbonate and hydroxyapatite nanoparticles using calcium acetate as the primary calcium source.

Protocol 1: Synthesis of Calcium Carbonate (CaCO₃) Nanoparticles by Co-Precipitation

This protocol describes a common co-precipitation method to synthesize CaCO₃ nanoparticles.

Materials:

• Calcium Acetate (Ca(CH₃COO)₂)

• Sodium Carbonate (Na₂CO₃)

• Deionized Water

• Ethanol

• Optional: Poly(ethylene glycol) (PEG) as a stabilizer

Equipment:

• Magnetic stirrer with heating plate

• Beakers and graduated cylinders

• Burette

• Centrifuge

• Freeze-dryer or oven

Procedure:

• Preparation of Precursor Solutions:

  • Prepare a 0.1 M solution of Calcium Acetate by dissolving the appropriate amount in deionized water.

  • Prepare a 0.1 M solution of Sodium Carbonate by dissolving the appropriate amount in deionized water.

• Reaction Setup:

  • Place a beaker containing the Calcium Acetate solution on a magnetic stirrer.

  • Begin stirring at a constant speed (e.g., 500-1000 rpm).

• Precipitation:

  • Slowly add the Sodium Carbonate solution to the Calcium Acetate solution dropwise using a burette at a controlled rate (e.g., 1-5 mL/min).

  • A white precipitate of Calcium Carbonate will form immediately.

• Aging:

  • Continue stirring the suspension for a specified period (e.g., 30 minutes to 2 hours) at room temperature to allow for crystal growth and stabilization.

• Purification:

  • Collect the nanoparticles by centrifugation (e.g., 8000 rpm for 15 minutes).

  • Discard the supernatant and wash the nanoparticle pellet with deionized water and then with ethanol to remove unreacted precursors and byproducts. Repeat the washing step 2-3 times.

• Drying:

  • Dry the purified nanoparticles using a freeze-dryer or in an oven at a low temperature (e.g., 60 °C) to obtain a fine powder.

Protocol 2: Synthesis of Hydroxyapatite (HAp) Nanoparticles by Wet Chemical Precipitation

This protocol outlines the synthesis of HAp nanoparticles using a wet chemical precipitation method.

Materials:

• Calcium Acetate (Ca(CH₃COO)₂)

• Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

• Ammonium Hydroxide (NH₄OH) solution (25%)

• Deionized Water

Equipment:

• Magnetic stirrer with heating plate

• pH meter

• Beakers and graduated cylinders

• Dropping funnel

• Centrifuge

• Oven or furnace

Procedure:

• Preparation of Precursor Solutions:

  • Prepare a 0.5 M solution of Calcium Acetate in deionized water.

  • Prepare a 0.3 M solution of Diammonium Hydrogen Phosphate in deionized water.

• Reaction Setup:

  • Place the Calcium Acetate solution in a beaker on a magnetic stirrer and heat to a controlled temperature (e.g., 40-80 °C).

• Precipitation:

  • Slowly add the Diammonium Hydrogen Phosphate solution to the heated Calcium Acetate solution dropwise using a dropping funnel while stirring vigorously.

  • During the addition, maintain the pH of the reaction mixture at a specific value (e.g., 10-11) by the dropwise addition of Ammonium Hydroxide solution. Monitor the pH continuously with a pH meter.

• Aging:

  • After the complete addition of the phosphate solution, continue to stir the milky suspension at the same temperature for an extended period (e.g., 2-24 hours) to ensure the completion of the reaction and to improve the crystallinity of the HAp.

• Purification:

  • Allow the precipitate to settle, then decant the supernatant.

  • Wash the precipitate repeatedly with deionized water by centrifugation and redispersion until the pH of the supernatant is neutral.

• Drying and Calcination:

  • Dry the washed precipitate in an oven at 80-100 °C overnight.

  • For enhanced crystallinity, the dried powder can be calcined in a furnace at a high temperature (e.g., 400-800 °C) for a few hours.

Data Presentation

The following tables summarize key quantitative data from literature regarding the synthesis of calcium-based nanoparticles.

Table 1: Synthesis Parameters for Calcium Carbonate (CaCO₃) Nanoparticles

Precursors	Reactant Concentration	Temperature (°C)	Stirring Speed (rpm)	Resulting Particle Size (nm)	Crystalline Phase	Reference
CaCl₂ and Na₂CO₃	0.01 M	Room Temperature	1125	< 200	Vaterite	[6]
CaCl₂ and Na₂CO₃	0.33 M	Not specified	Rapid mixing	4000-6000	Calcite	[3]
Ca(NO₃)₂ and (NH₄)₂CO₃ with a stabilizer	Not specified	Not specified	Not specified	19-30	Calcite	[1]
CaCl₂ and K₂CO₃ (from cockle shells)	Not specified	Not specified	Not specified	39	Calcite	[11]

Table 2: Synthesis Parameters for Hydroxyapatite (HAp) Nanoparticles

Calcium Precursor	Phosphorus Precursor	Ca/P Ratio	pH	Temperature (°C)	Resulting Crystallite Size (nm)	Reference
Ca(NO₃)₂·4H₂O	(NH₄)₂HPO₄	1.67	10-11	Room Temperature	~20-60	[8]
Ca(OH)₂	H₃PO₄	1.67	>9	40	20-40	[7]
Calcium Acetate	Triethyl phosphate	Not specified	Not specified	775	Not specified	[10]
CaCl₂	K₂HPO₄	1.67	9	90	42	[9]

Visualizations

Diagram 1: Experimental Workflow for CaCO₃ Nanoparticle Synthesis

Caption: Workflow for CaCO₃ nanoparticle synthesis.

Diagram 2: Experimental Workflow for HAp Nanoparticle Synthesis

Caption: Workflow for HAp nanoparticle synthesis.

Diagram 3: Signaling Pathway for pH-Responsive Drug Release

Caption: pH-responsive drug release mechanism.

References

• 1. Synthesis, Characterization, scaling up and use of Calcium Carbonate Nanoparticles to prepare nanoporous PVC film [ejchem.journals.ekb.eg]
• 2. medic.upm.edu.my [medic.upm.edu.my]
• 3. Calcium carbonate nano- and microparticles: synthesis methods and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxylapatite nanoparticles: fabrication methods and medical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. oatext.com [oatext.com]
• 8. researchgate.net [researchgate.net]
• 9. sid.ir [sid.ir]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Sol-Gel Synthesis of Hydroxyapatite from Calcium Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of hydroxyapatite (HAp) nanoparticles using a sol-gel method with calcium acetate as the calcium precursor. This method offers excellent control over the purity, homogeneity, and particle size of the resulting HAp, making it a promising material for various biomedical applications, including drug delivery and bone tissue engineering.

Introduction

Hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂] is a bioceramic material that constitutes the primary inorganic component of human bone and teeth. Its excellent biocompatibility, bioactivity, and osteoconductivity make it a material of choice for various medical applications. The sol-gel synthesis route provides a versatile bottom-up approach for producing nano-sized HAp with high purity and a well-controlled microstructure at relatively low temperatures. This method involves the formation of a colloidal suspension (sol) that undergoes a transition to a gel phase, followed by drying and calcination to yield the final crystalline HAp powder. The use of calcium acetate as a precursor is advantageous due to its high solubility in water and its ability to decompose cleanly during calcination.

Experimental Protocols

This section outlines a detailed protocol for the sol-gel synthesis of hydroxyapatite from calcium acetate. The protocol is based on a compilation of established methodologies and allows for the reproducible synthesis of HAp nanoparticles.

Materials and Reagents

• Calcium Acetate Monohydrate [Ca(CH₃COO)₂·H₂O]

• Phosphorus Pentoxide (P₂O₅) or Triethyl Phosphate (TEP) or Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

• Absolute Ethanol (C₂H₅OH)

• Distilled or Deionized Water

• Ammonium Hydroxide (NH₄OH) solution (for pH adjustment)

• Acetic Acid (CH₃COOH) (optional, to prevent immediate precipitation)

Synthesis Procedure

A schematic overview of the sol-gel process for hydroxyapatite synthesis is provided below.

Application Notes and Protocols for Hydrothermal Synthesis of Hydroxyapatite Using Various Calcium Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂] is a bioceramic material with extensive applications in the biomedical field, including bone tissue engineering, drug delivery, and dental implants, owing to its chemical and structural similarity to the mineral component of human bone and teeth.[1][2] The hydrothermal synthesis method offers a versatile and efficient route for producing crystalline hydroxyapatite powders with controlled morphology and properties.[3][4] This method involves a chemical reaction in an aqueous solution at elevated temperatures and pressures, typically above the boiling point of water, within a sealed vessel known as an autoclave.[3] The choice of calcium precursor is a critical parameter that significantly influences the physicochemical characteristics of the synthesized hydroxyapatite.

These application notes provide detailed protocols for the hydrothermal synthesis of hydroxyapatite using a selection of common calcium precursors. The accompanying data summaries and visualizations are intended to guide researchers in selecting the most suitable synthesis strategy for their specific application.

General Principles of Hydrothermal Synthesis of Hydroxyapatite

The hydrothermal synthesis of hydroxyapatite is based on the precipitation of calcium and phosphate ions from a solution under controlled temperature and pressure. The fundamental reaction can be generalized as:

10 Ca²⁺ + 6 PO₄³⁻ + 2 OH⁻ → Ca₁₀(PO₄)₆(OH)₂

The process typically involves the dissolution of a calcium precursor and a phosphate precursor in an aqueous medium, followed by pH adjustment and subsequent heating in an autoclave. The elevated temperature and pressure accelerate the reaction kinetics, leading to the formation of crystalline hydroxyapatite.[4]

Experimental Workflow for Hydrothermal Synthesis of Hydroxyapatite

The following diagram illustrates a typical experimental workflow for the hydrothermal synthesis of hydroxyapatite.

Caption: A generalized workflow for the hydrothermal synthesis of hydroxyapatite.

Protocols for Hydrothermal Synthesis of Hydroxyapatite

This section provides detailed protocols for the hydrothermal synthesis of hydroxyapatite using three common calcium precursors: calcium nitrate tetrahydrate, calcium carbonate (from limestone or eggshells), and calcium lactate pentahydrate.

Protocol 1: Using Calcium Nitrate Tetrahydrate

This protocol is adapted from a study that investigated the effects of pH, temperature, and reaction time on hydroxyapatite synthesis.[5]

Materials:

• Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

• Ammonia solution (NH₃) or Nitric acid (HNO₃) for pH adjustment

• Deionized water

• Teflon-lined stainless steel autoclave (150 ml)

• Magnetic stirrer

• Oven

Procedure:

• Prepare a 1 M solution of calcium nitrate tetrahydrate and a 0.67 M solution of diammonium hydrogen phosphate in deionized water to maintain a stoichiometric Ca/P ratio of 1.67.[5]

• Slowly add the diammonium hydrogen phosphate solution dropwise to the calcium nitrate solution while stirring vigorously for 1 hour.[5]

• Adjust the pH of the resulting suspension to the desired value (e.g., pH 7 to 13) using ammonia solution or nitric acid.[5]

• Transfer the suspension to a 150 ml Teflon-lined autoclave.[5]

• Seal the autoclave and heat it to the desired temperature (e.g., 100-190°C) for a specific duration (e.g., 4-13 hours).[5]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Filter the white precipitate and wash it thoroughly three times with a 1:1 volume ratio of deionized water and ethanol to remove any impurities.[5]

• Dry the resulting hydroxyapatite powder in an oven at 60°C for 10 hours.[5]

• Gently grind the dried powder using a mortar and pestle.

Protocol 2: Using Calcium Carbonate (from Eggshells)

This protocol utilizes biowaste (chicken eggshells) as an economical and sustainable source of calcium.[6][7]

Materials:

• Chicken eggshells

• Hydrochloric acid (HCl)

• Orthophosphoric acid (H₃PO₄)

• Ammonia solution (NH₄OH)

• Deionized water

• Teflon-lined stainless steel autoclave

• Magnetic stirrer

• Oven

Procedure:

• Preparation of Calcium Precursor from Eggshells:

  • Wash the chicken eggshells thoroughly with deionized water to remove any membrane and organic residues.[7]

  • Dry the cleaned eggshells in an oven at 80°C overnight.[7]

  • Grind the dried eggshells into a fine powder.[7]

  • To obtain a calcium-rich solution, dissolve a specific amount of the eggshell powder (e.g., 2.0 g) in a 25 vol% aqueous solution of HCl (e.g., 20 mL) with stirring for 1 hour to ensure complete dissolution.[7]

• Hydroxyapatite Synthesis:

  • To the calcium-containing solution, add orthophosphoric acid (85 wt%) dropwise to achieve a Ca/P molar ratio of 1.67.[7]

  • Adjust the pH of the solution to 10 using ammonia solution.[7]

  • Stir the solution to ensure homogeneity and then transfer it into a Teflon-lined autoclave.

  • Seal the autoclave and heat it to a specific temperature and for a set duration (e.g., hydrothermal treatment can enhance crystallinity).[7]

  • After the reaction, let the autoclave cool to room temperature.

  • Collect the precipitate by filtration, wash it repeatedly with deionized water, and dry it in an oven.

Protocol 3: Using Calcium Lactate Pentahydrate

This protocol describes the synthesis of hydroxyapatite whiskers, which can be beneficial for reinforcing biocomposites.[3]

Materials:

• Calcium lactate pentahydrate (C₆H₁₀CaO₆·5H₂O)

• Orthophosphoric acid (H₃PO₄)

• Deionized water

• Stainless steel reactor (autoclave) capable of reaching 200°C and 100 bar

• Magnetic stirrer

Procedure:

• Prepare aqueous solutions of calcium lactate pentahydrate and orthophosphoric acid. The concentration of calcium ions can be varied (e.g., 0.025 to 0.2 mol/L) while maintaining a Ca/P molar ratio of 1.67.[3]

• Dissolve the calcium lactate pentahydrate in deionized water to form a homogeneous solution.

• Add the orthophosphoric acid solution to the calcium lactate solution.[3]

• Pour the mixed solution into the stainless steel reactor.

• Heat the reactor to the desired temperature (e.g., 130°C to 200°C) for a specified time (e.g., 3 to 7 hours).[3]

• After the synthesis, allow the reactor to cool down.

• Collect the resulting hydroxyapatite product, wash it, and dry it.

Quantitative Data Summary

The properties of hydrothermally synthesized hydroxyapatite are highly dependent on the synthesis parameters. The following tables summarize key quantitative data from various studies.

Table 1: Influence of Calcium Precursor and Synthesis Conditions on Hydroxyapatite Properties

Calcium Precursor	Phosphate Precursor	Temperature (°C)	Time (h)	pH	Resulting Phase(s)	Crystallite Size (nm)	Ca/P Ratio	Reference
Ca(NO₃)₂·4H₂O	(NH₄)₂HPO₄	200	24	~5.1	Single-phase HAp	-	-	[8]
Ca(NO₃)₂·4H₂O	(NH₄)₂HPO₄	200	>24	HAp, Monetite (CaHPO₄)	-	-	[8]
Eggshell (CaCO₃)	H₃PO₄	-	-	10	Single-phase HAp	21.0 - 40.8	-	[7]
Calcium Lactate	H₃PO₄	200	5	~4	Pure HAp (whiskers)	-	-	[3]
Calcium Lactate	H₃PO₄	130	5	~4	Monetite (CaHPO₄)	-	-	[3]
Calcium Sulfate	(NH₄)₂HPO₄	120	1.5	-	HAp	-	-	[9]

Table 2: Effect of Hydrothermal Treatment Time on Crystallinity

Precursor System	Hydrothermal Time (h)	Crystallinity Degree	Reference
Ca(NO₃)₂ - (NH₄)₂HPO₄	12	0.68	[10]
Ca(NO₃)₂ - (NH₄)₂HPO₄	24	0.98	[10]
Ca(NO₃)₂ - (NH₄)₂HPO₄	48	0.98	[10]

Characterization of Synthesized Hydroxyapatite

To ensure the successful synthesis of hydroxyapatite with the desired properties, a comprehensive characterization is essential.

• X-ray Diffraction (XRD): Used to identify the crystalline phases present in the powder and to determine the crystallite size and degree of crystallinity.[5]

• Fourier-Transform Infrared Spectroscopy (FTIR): Employed to identify the functional groups (e.g., phosphate, hydroxyl, carbonate) present in the synthesized material.

• Scanning Electron Microscopy (SEM): Provides information on the morphology (shape and size) of the hydroxyapatite particles.[8]

• Energy-Dispersive X-ray Spectroscopy (EDX): Used to determine the elemental composition and to calculate the Ca/P molar ratio.

Signaling Pathways and Logical Relationships

The formation of hydroxyapatite during hydrothermal synthesis can be conceptualized as a series of interconnected steps. The following diagram illustrates the logical relationship between the key synthesis parameters and the final product characteristics.

Caption: Influence of synthesis parameters on hydroxyapatite properties.

Conclusion

The hydrothermal method provides a robust platform for the synthesis of hydroxyapatite with tunable properties. The choice of calcium precursor, along with careful control of reaction parameters such as temperature, time, and pH, allows for the production of hydroxyapatite with specific crystallinities, morphologies, and phase purities suitable for a wide range of biomedical applications. The protocols and data presented in these application notes serve as a valuable resource for researchers and professionals in the field of biomaterials and drug development.

References

• 1. Hydrothermal synthesis of hydroxyapatite | Semantic Scholar [semanticscholar.org]
• 2. Hydroxyapatite: Preparation, Properties and Its Biomedical Applications [scirp.org]
• 3. The Synthesis of Hydroxyapatite by Hydrothermal Process with Calcium Lactate Pentahydrate: The Effect of Reagent Concentrations, pH, Temperature, and Pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of hydroxyapatite by hydrothermal and microwave irradiation methods from biogenic calcium source varying pH and synthesis time | Boletín de la Sociedad Española de Cerámica y Vidrio [elsevier.es]
• 5. Hydrothermal synthesis of hydroxyapatite powders using Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ejournal.upi.edu [ejournal.upi.edu]
• 7. Synthesis and Characterization of Nano-Hydroxyapatite Obtained from Eggshell via the Hydrothermal Process and the Precipitation Method [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Hydrothermal synthesis of hydroxyapatite from calcium sulfate hemihydrate [open.metu.edu.tr]
• 10. earchive.tpu.ru [earchive.tpu.ru]

Preparation of Calcium Acetate Hydroxide Solutions for Research Applications

Application Note

Introduction

Calcium acetate is a versatile compound with significant applications in pharmaceutical and research settings, primarily known for its role as a phosphate binder in the management of hyperphosphatemia in patients with chronic kidney disease.[1][2] This application note details the preparation of calcium acetate hydroxide solutions, which are essentially alkaline solutions of calcium acetate. These solutions are of interest in research, particularly in drug development, for their potential to modulate physiological processes through the combined effects of calcium, acetate, and an alkaline pH. The increased pH may enhance the stability of certain drug formulations and influence cellular environments.

This document provides detailed protocols for the synthesis of calcium acetate from common laboratory reagents and the subsequent preparation of alkaline calcium acetate hydroxide solutions. It also includes a summary of the relevant quantitative parameters and visualizations of the experimental workflow and associated signaling pathways.

Data Presentation

Table 1: Quantitative Parameters for Calcium Acetate Synthesis

Parameter	Value	Reference
Starting Materials
Calcium Carbonate (CaCO₃)	Reagent Grade	[3]
Calcium Hydroxide (Ca(OH)₂)	Reagent Grade	[3]
Acetic Acid (CH₃COOH)	Glacial or Diluted	[4]
Reaction Conditions
Temperature	Room Temperature to 80°C	[4]
Stoichiometry (Acid:Base)	~2:1 molar ratio	[3]
Product Characteristics
Chemical Formula	Ca(CH₃COO)₂	[5][6]
Molar Mass	158.17 g/mol (anhydrous)	[7]
Solubility in Water	Highly soluble	[6][8]
pH of 1% solution	~7.0	[9]

Experimental Protocols

Protocol 1: Preparation of Calcium Acetate Solution from Calcium Carbonate

This protocol outlines the synthesis of calcium acetate through the reaction of calcium carbonate with acetic acid.

Materials:

• Calcium Carbonate (CaCO₃), powder

• Acetic Acid (CH₃COOH), glacial or 5-10% solution

• Deionized Water

• Beakers

• Stirring rod or magnetic stirrer

• Filtration apparatus (funnel, filter paper)

• Heating plate (optional)

Procedure:

• Weighing Reactants: Weigh a specific amount of calcium carbonate powder. Calculate the molar equivalent of acetic acid required for a complete reaction (2 moles of acetic acid per 1 mole of calcium carbonate). It is advisable to use a slight excess of calcium carbonate to ensure all the acetic acid reacts.[10]

• Reaction: In a beaker, dissolve the calcium carbonate in deionized water to form a slurry. Slowly add the acetic acid solution to the calcium carbonate slurry while stirring continuously. The reaction will produce carbon dioxide gas, causing effervescence.[3]

  • Reaction Equation: CaCO₃(s) + 2CH₃COOH(aq) → Ca(CH₃COO)₂(aq) + H₂O(l) + CO₂(g)[3]

• Completion of Reaction: Continue stirring until the effervescence ceases, indicating the completion of the reaction. Gentle heating (up to 80°C) can be applied to expedite the reaction.[4]

• Filtration: Filter the resulting solution to remove any unreacted calcium carbonate and other insoluble impurities.[10] The clear filtrate is the calcium acetate solution.

• Concentration (Optional): If a more concentrated solution is required, the filtrate can be gently heated to evaporate some of the water.

Protocol 2: Preparation of Calcium Acetate Solution from Calcium Hydroxide

This protocol describes the synthesis of calcium acetate using calcium hydroxide and acetic acid. This method avoids the production of carbon dioxide.

Materials:

• Calcium Hydroxide (Ca(OH)₂), powder

• Acetic Acid (CH₃COOH), glacial or 5-10% solution

• Deionized Water

• Beakers

• Stirring rod or magnetic stirrer

• Filtration apparatus

Procedure:

• Weighing Reactants: Weigh a specific amount of calcium hydroxide powder. Calculate the molar equivalent of acetic acid needed for neutralization (2 moles of acetic acid per 1 mole of calcium hydroxide).

• Reaction: Suspend the calcium hydroxide in deionized water in a beaker. Slowly add the acetic acid solution to the calcium hydroxide suspension while stirring. The reaction is a neutralization reaction.

  • Reaction Equation: Ca(OH)₂(s) + 2CH₃COOH(aq) → Ca(CH₃COO)₂(aq) + 2H₂O(l)[3]

• Completion and Filtration: Stir until the calcium hydroxide is fully dissolved. Filter the solution to remove any impurities. The resulting clear solution is calcium acetate.

Protocol 3: Preparation of Calcium Acetate Hydroxide Solution

This protocol details the preparation of an alkaline calcium acetate solution, referred to as calcium acetate hydroxide solution.

Method A: Using Excess Calcium Hydroxide

• Follow Protocol 2 for the preparation of calcium acetate solution.

• In the reaction step, use a stoichiometric excess of calcium hydroxide. This will result in a solution of calcium acetate with unreacted calcium hydroxide, making the solution alkaline.

• After the reaction, carefully measure the pH of the solution. Adjust by adding more calcium hydroxide if a higher pH is desired.

• Filter the solution to remove the excess solid calcium hydroxide, resulting in a clear, alkaline calcium acetate hydroxide solution.

Method B: pH Adjustment of Calcium Acetate Solution

• Prepare a calcium acetate solution using either Protocol 1 or Protocol 2 .

• Measure the pH of the calcium acetate solution.

• Slowly add a solution of a suitable base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), dropwise while monitoring the pH with a pH meter.

• Continue adding the base until the desired alkaline pH is reached.

• Stir the solution thoroughly to ensure homogeneity.

Mandatory Visualizations

Caption: Experimental workflow for the preparation of calcium acetate and calcium acetate hydroxide solutions.

Caption: Overview of potential intracellular signaling pathways influenced by calcium and acetate.

References

• 1. Articles [globalrx.com]
• 2. What is the mechanism of Calcium Acetate? [synapse.patsnap.com]
• 3. Calcium acetate - Wikipedia [en.wikipedia.org]
• 4. Cas 62-54-4,Calcium acetate | lookchem [lookchem.com]
• 5. Calcium Acetate Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 6. nbinno.com [nbinno.com]
• 7. wbcil.com [wbcil.com]
• 8. annexechem.com [annexechem.com]
• 9. Calcium Acetate for Pharma & Food: Buffering Roles, Solubility & Sourcing - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. youtube.com [youtube.com]

Application Notes and Protocols for Hydroxyapatite Thin Film Deposition

Introduction

Hydroxyapatite (HA), with the chemical formula Ca₁₀(PO₄)₆(OH)₂, is a bioceramic material that constitutes the primary mineral component of human bones and teeth.[1] Its excellent biocompatibility, osseointegration, and osteoconduction properties make it an ideal material for coating metallic implants used in orthopedic and dental applications.[1][2] These coatings enhance the implant's integration with surrounding bone tissue, improving its stability and longevity. This document provides detailed application notes and protocols for the deposition of hydroxyapatite thin films using various techniques, intended for researchers, scientists, and professionals in drug development. While the specific precursor "(Acetato-O)hydroxycalcium" was not directly referenced in the available literature, the following protocols for depositing hydroxyapatite are highly relevant for calcium-based precursors in general.

Deposition Techniques: An Overview

Several methods are employed for the deposition of hydroxyapatite thin films, each with its own set of advantages and disadvantages. The choice of technique often depends on the desired film properties, substrate material, and cost-effectiveness. Common techniques include sol-gel spin coating, pulsed laser deposition (PLD), and ion beam assisted deposition.

Sol-Gel Spin Coating

The sol-gel process is a versatile method for producing ceramic coatings. It involves the creation of a 'sol' (a colloidal suspension of solid particles in a liquid) which is then deposited on a substrate, often by spin coating. Subsequent heat treatment converts the gel into a crystalline hydroxyapatite film.

Experimental Protocol: Sol-Gel Spin Coating for Hydroxyapatite Films

This protocol describes the synthesis of a calcium precursor sol and its deposition on a titanium substrate to form a calcium carbonate layer, which is subsequently transformed into hydroxyapatite.[3]

1. Precursor Solution Preparation:

• Mix 20 mL of 2-propanol with 1.8 mL of acetylacetone at room temperature.[3]

• Add 1.1 g of calcium nitrate tetrahydrate (Ca(NO₃)₂∙4H₂O) to the solution and stir for 1 hour.[3]

• In a separate container, prepare a polyvinyl alcohol (PVA) solution.

• Mix the calcium-containing solution with the PVA solution in a 5:3 volume ratio.[3]

2. Substrate Preparation:

• Use commercially pure titanium (Ti) substrates.

• Clean the substrates ultrasonically in acetone, ethanol, and deionized water for 15 minutes each.

• Dry the substrates in a stream of nitrogen gas.

3. Spin Coating:

• Place the cleaned Ti substrate on the spin coater chuck.

• Dispense the precursor solution onto the substrate.

• Spin the substrate at 3000 rpm for 30 seconds.

• Dry the coated substrate at 100°C for 10 minutes.

• Repeat the coating and drying steps five times to achieve the desired thickness.

4. Heat Treatment:

• Heat the coated substrates in a furnace to 600°C for 2 hours to form a calcium carbonate (CaCO₃) coating.[3]

5. Conversion to Hydroxyapatite:

• Immerse the CaCO₃-coated substrates in a 1 M disodium phosphate (Na₂HPO₄) solution at 80°C for 28 days.[3] This dissolution-precipitation reaction converts the calcium carbonate to hydroxyapatite.[3]

Workflow for Sol-Gel Deposition of Hydroxyapatite

Caption: Workflow for depositing hydroxyapatite thin films via the sol-gel spin coating method.

Pulsed Laser Deposition (PLD)

Pulsed Laser Deposition is a physical vapor deposition technique that uses a high-power pulsed laser beam to ablate a target material and deposit the ablated species as a thin film onto a substrate. PLD is known for its ability to produce high-quality, stoichiometric films.[2]

Experimental Protocol: Pulsed Laser Deposition of Hydroxyapatite Films

This protocol outlines a general procedure for depositing hydroxyapatite films using PLD. Specific parameters may need to be optimized based on the available laser system and desired film characteristics.

1. Target Preparation:

• Synthesize a hydroxyapatite target by a wet chemical method or use a commercially available target.

• For doped films, incorporate the desired dopant (e.g., Strontium, Silicon) during the target synthesis.[1]

2. Substrate Preparation:

• Use a suitable substrate, such as titanium alloy (Ti-6Al-4V).

• Clean the substrate as described in the sol-gel protocol.

• To improve adhesion, a buffer layer like TiN, ZrO₂, or Al₂O₃ can be pre-deposited on the substrate.[1]

3. Deposition Parameters:

• Mount the substrate and target in a high-vacuum chamber.

• Evacuate the chamber to a base pressure of ~10⁻⁶ Torr.

• Introduce a background gas, such as water vapor or oxygen, to a pressure of ~10⁻² to 10⁻⁴ Torr to maintain stoichiometry.

• Heat the substrate to a temperature between 400°C and 700°C.[1]

• Use an excimer laser (e.g., KrF, 248 nm) with a fluence of 1-3 J/cm².

• Set the laser repetition rate to 10-20 Hz.

• Rotate the target and substrate to ensure uniform deposition and ablation.

• Deposition time will vary depending on the desired film thickness.

4. Post-Deposition Annealing:

• After deposition, the film may be amorphous.

• Anneal the coated substrate in a controlled atmosphere (e.g., argon with water vapor) at temperatures between 400°C and 600°C to crystallize the hydroxyapatite film.

Data Presentation: PLD Parameters and Resulting Film Properties

Parameter	Value	Resulting Film Property	Reference
Substrate Temperature	600 °C	Crystalline film	[1]
Laser Fluence	2 J/cm²	Higher Ca/P ratio than target	[1]
Background Gas (N₂)	5 x 10⁻² Pa	Crystalline film	[1]

Logical Relationship for PLD of Doped Hydroxyapatite

Caption: Relationship between dopants in hydroxyapatite films and their biological effects for medical implants.

Ion Beam Assisted Deposition (IBAD)

Ion Beam Assisted Deposition combines physical vapor deposition with a concurrent ion beam bombardment of the growing film. This technique can improve film adhesion, density, and control over crystallographic orientation.

Experimental Protocol: Ion Beam Sputter Deposition of Hydroxyapatite

This protocol provides a general outline for depositing hydroxyapatite films using an ion beam sputtering system.

1. System Preparation:

• Use a dual-ion-beam sputtering system.

• One ion source is directed at the hydroxyapatite target to cause sputtering.

• The second ion source is directed at the substrate to assist deposition.

2. Substrate and Target:

• Prepare the substrate (e.g., titanium) as previously described.

• Use a high-purity, dense hydroxyapatite target.

3. Deposition Parameters:

• Evacuate the chamber to a high vacuum (< 10⁻⁶ Torr).

• The sputtering ion source (e.g., Ar⁺) is typically operated at 1-2 keV.

• The assisting ion source (e.g., a mixture of Ar⁺ and O₂⁺) is operated at a lower energy (100-500 eV).

• Substrate temperature can be varied from room temperature to 600°C. Crystalline films are typically obtained at higher temperatures.[4]

• The stoichiometry of the film (Ca/P ratio) can be controlled by adjusting the assisting ion beam current density.[4]

4. Post-Deposition Characterization:

• Analyze the film for composition, crystallinity, and adhesion. Ion beam analysis techniques like Rutherford Backscattering Spectrometry (RBS) and Particle-Induced X-ray Emission (PIXE) can be used to determine the elemental composition.[4]

Data Presentation: Adhesion of Hydroxyapatite Films

Deposition Condition	Adhesion to Substrate	Reference
Crystalline HA deposited at 600°C in Ar/H₂O	Excellent	[4]
Amorphous HA deposited at room temperature	Poor	[4]
Tricalcium phosphate films	Poor	[4]

Characterization Techniques for Thin Films

A comprehensive characterization of the deposited hydroxyapatite films is crucial to ensure they meet the required specifications for biomedical applications.

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystalline phase identification, grain size, and orientation.
Scanning Electron Microscopy (SEM)	Surface morphology, topography, and film thickness (cross-section).
Transmission Electron Microscopy (TEM)	Microstructure, crystal structure, and elemental mapping at high resolution.
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups (e.g., PO₄³⁻, OH⁻) characteristic of hydroxyapatite.
X-ray Photoelectron Spectroscopy (XPS)	Surface elemental composition and chemical states.
Atomic Force Microscopy (AFM)	Surface roughness and topography at the nanoscale.
Adhesion Testing (e.g., Scratch Test)	Quantitative measurement of the coating's adhesion to the substrate.
In vitro Biocompatibility Assays	Assessment of cell attachment, proliferation, and differentiation on the coated surface.

This document provides a foundational understanding and practical protocols for the deposition of hydroxyapatite thin films. Researchers are encouraged to adapt and optimize these methods to suit their specific experimental setups and research objectives.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydroxyapatite Thin Films of Marine Origin as Sustainable Candidates for Dental Implants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Analytical Techniques for the Characterization of (Acetato-O)hydroxycalcium: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

(Acetato-O)hydroxycalcium (Ca(CH₃COO)(OH)), a compound with the chemical formula C₂H₄CaO₃, requires precise analytical characterization to ensure its identity, purity, and physicochemical properties for research, development, and quality control purposes. This document provides detailed application notes and experimental protocols for the essential analytical techniques used to characterize this material. While specific literature on "(Acetato-O)hydroxycalcium" is limited, the methodologies presented here are based on established protocols for the analysis of related calcium compounds, such as calcium acetate and hydroxyapatite.

X-ray Diffraction (XRD)

Application Note: X-ray Diffraction (XRD) is a powerful non-destructive technique used to determine the crystallographic structure of a material. For (Acetato-O)hydroxycalcium, XRD is employed to identify the crystalline phase, determine the degree of crystallinity, and calculate lattice parameters. This is crucial for confirming the synthesis of the correct compound and for detecting the presence of any crystalline impurities, such as calcium carbonate or calcium hydroxide.

Experimental Protocol:

• Sample Preparation:

  • Gently grind the (Acetato-O)hydroxycalcium sample to a fine powder (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Carefully pack the powdered sample into a standard XRD sample holder, ensuring a flat and level surface.

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

  • Voltage and Current: 40 kV and 40 mA

  • Scan Range (2θ): 10° - 80°

  • Scan Speed: 1-2°/minute

  • Step Size: 0.02°

• Data Analysis:

  • The resulting diffraction pattern should be compared with standard diffraction patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) or the Crystallography Open Database (COD).

  • Identify the characteristic peaks for (Acetato-O)hydroxycalcium.

  • The sharpness and intensity of the peaks can be used to assess the degree of crystallinity. Broader peaks may indicate smaller crystallite size or a more amorphous nature.

Data Presentation:

Parameter	Value
Crystal System	To be determined by analysis
Space Group	To be determined by analysis
Lattice Parameters (a, b, c, α, β, γ)	To be determined by analysis
Prominent Diffraction Peaks (2θ)	List major peaks

Fourier-Transform Infrared Spectroscopy (FTIR)

Application Note: Fourier-Transform Infrared (FTIR) Spectroscopy is used to identify the functional groups present in a molecule. For (Acetato-O)hydroxycalcium, FTIR is essential for confirming the presence of acetate (CH₃COO⁻) and hydroxyl (-OH) groups, which are the defining components of the compound. It can also be used to detect impurities containing carbonate or other functional groups.

Experimental Protocol:

• Sample Preparation (KBr Pellet Method):

  • Mix approximately 1-2 mg of the dried (Acetato-O)hydroxycalcium sample with 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Grind the mixture to a very fine, homogeneous powder.

  • Press the mixture into a transparent pellet using a hydraulic press.

• Instrument Parameters (Typical):

  • Scan Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32-64

• Data Analysis:

  • Analyze the resulting spectrum to identify characteristic absorption bands. In the IR spectrum of calcium acetate, a carbonyl peak is observed in the range of 1600-1700 cm⁻¹, and a stretching vibration peak of the hydroxyl group is found in the range of 3000-3500 cm⁻¹.[1] Additional peaks for the hydroxyl group may appear around 1090 cm⁻¹ and 1072 cm⁻¹.[1]

  • Compare the obtained spectrum with reference spectra for calcium acetate and other relevant compounds.

Data Presentation:

Wavenumber (cm⁻¹)	Assignment
~3400	O-H stretching (hydroxyl group and adsorbed water)
~2927	C-H stretching (acetate)
~1560	Asymmetric C=O stretching (acetate)
~1415	Symmetric C-O stretching (acetate)
~1045	C-C stretching (acetate)
~945	C-H bending (acetate)
~650	O-C-O bending (acetate)

Thermogravimetric Analysis (TGA)

Application Note: Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature. For (Acetato-O)hydroxycalcium, TGA is used to study its thermal stability and decomposition profile. This analysis can help determine the presence of hydrated water, the decomposition temperature of the acetate group, and the final residual mass, which should correspond to calcium oxide.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the (Acetato-O)hydroxycalcium sample into a TGA crucible (typically alumina or platinum).

• Instrument Parameters (Typical):

  • Temperature Range: Ambient to 1000 °C

  • Heating Rate: 10 °C/minute

  • Atmosphere: Nitrogen or Air (50-100 mL/min)

• Data Analysis:

  • The TGA curve will show mass loss at different temperature ranges corresponding to specific decomposition events.

  • The first mass loss, typically below 200°C, corresponds to the loss of adsorbed or hydrated water.

  • Subsequent mass losses at higher temperatures (around 350-500°C) are indicative of the decomposition of the acetate group. The thermal decomposition of calcium acetate to calcium oxide is generally completed by 800°C.[2]

  • The final residual mass should correspond to the theoretical percentage of CaO in the original molecule.

Data Presentation:

Temperature Range (°C)	Mass Loss (%)	Assignment
< 200	Value	Loss of adsorbed/hydrated water
350 - 500	Value	Decomposition of acetate group
> 700	Value	Final residual mass (CaO)

Scanning Electron Microscopy (SEM)

Application Note: Scanning Electron Microscopy (SEM) is used to visualize the surface morphology and microstructure of a material at high magnification. For (Acetato-O)hydroxycalcium, SEM provides valuable information about particle size, shape, and aggregation, which can be critical for its application and performance.

Experimental Protocol:

• Sample Preparation:

  • Mount a small amount of the (Acetato-O)hydroxycalcium powder onto an aluminum SEM stub using double-sided carbon tape.[3]

  • Remove any loose powder by gently tapping the stub or using a gentle stream of compressed air to avoid contaminating the SEM chamber.[4]

  • For non-conductive samples, apply a thin conductive coating (e.g., gold, palladium, or carbon) using a sputter coater to prevent charging under the electron beam.

• Instrument Parameters (Typical):

  • Accelerating Voltage: 5-20 kV

  • Working Distance: 5-15 mm

  • Magnification: Varies depending on the desired level of detail (e.g., 1,000x to 50,000x)

• Data Analysis:

  • Acquire images at different magnifications to observe the overall morphology and fine surface details.

  • Analyze the images to determine particle size distribution, shape (e.g., crystalline, amorphous, aggregated), and surface texture.

Elemental Analysis

Application Note: Elemental analysis is used to determine the elemental composition of a sample. For (Acetato-O)hydroxycalcium, this technique is crucial for confirming the empirical formula by quantifying the weight percentages of calcium, carbon, and hydrogen.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a small amount of the dried (Acetato-O)hydroxycalcium sample.

• Instrumentation:

  • Utilize a CHN elemental analyzer for carbon and hydrogen content.

  • Calcium content can be determined by techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). For AAS, the sample is dissolved in a suitable acid, and the absorbance is measured at a wavelength specific to calcium.

• Data Analysis:

  • Compare the experimentally determined weight percentages of Ca, C, and H with the theoretical values calculated from the chemical formula C₂H₄CaO₃.

Data Presentation:

Element	Theoretical wt%	Experimental wt%
Calcium (Ca)	34.52	Value
Carbon (C)	20.69	Value
Hydrogen (H)	3.47	Value
Oxygen (O)	41.32	By difference

Visualizations

Caption: Experimental workflow for the characterization of (Acetato-O)hydroxycalcium.

Caption: Relationship between material properties and analytical techniques.

References

• 1. A Technical Note on CO, and OH Frequencies in Calcium Acetate and Glyoxalic Acid: Synthesis and Characterization | The Infrared and Raman Discussion Group [irdg.org]
• 2. Synthesis and characterization of hydroxyapatite nanoparticles from calcium hydroxide fouled with gases evolved from smokestack of glass industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Optimizing (Acetato-O)hydroxycalcium Precipitation

Welcome to the Technical Support Center for optimizing the precipitation of (Acetato-O)hydroxycalcium. This guide provides detailed experimental protocols, troubleshooting advice, and frequently asked questions to assist researchers, scientists, and drug development professionals in their work with this compound.

Experimental Protocol: Precipitation of (Acetato-O)hydroxycalcium

This protocol outlines a general method for the precipitation of (Acetato-O)hydroxycalcium by controlled pH adjustment of a calcium acetate solution.

Materials:

• Calcium acetate (Ca(CH₃COO)₂)

• Sodium hydroxide (NaOH) or other suitable strong base

• Deionized water

• pH meter

• Stir plate and stir bar

• Burette

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Drying oven

Procedure:

• Prepare a Calcium Acetate Solution: Dissolve a known concentration of calcium acetate in deionized water. A common starting concentration is 0.5 M.

• pH Adjustment:

  • Place the calcium acetate solution on a stir plate and begin gentle agitation.

  • Immerse a calibrated pH electrode in the solution to monitor the pH continuously.

  • Slowly add a standardized solution of a strong base (e.g., 1 M NaOH) dropwise from a burette.

  • Monitor the pH closely. A precipitate is expected to form as the solution becomes more alkaline.

• Controlled Precipitation:

  • The target pH for the precipitation of (Acetato-O)hydroxycalcium is hypothesized to be in the range of 9 to 11. It is recommended to conduct small-scale trials to determine the optimal pH for your specific experimental conditions.

  • Once the desired pH is reached, cease the addition of the base.

  • Allow the suspension to stir for a predetermined period (e.g., 1-2 hours) to ensure the reaction reaches equilibrium.

• Isolation and Washing of the Precipitate:

  • Turn off the stirrer and allow the precipitate to settle.

  • Separate the precipitate from the supernatant by filtration.

  • Wash the precipitate with deionized water to remove any soluble impurities. A second wash with ethanol can aid in drying.

• Drying:

  • Carefully transfer the filtered precipitate to a drying dish.

  • Dry the product in an oven at a low temperature (e.g., 60-80°C) to avoid decomposition.

Experimental Workflow Diagram:

A diagram illustrating the experimental workflow for the precipitation of (Acetato-O)hydroxycalcium.

Data Presentation

The following tables provide hypothetical data to illustrate the expected influence of pH on the precipitation of (Acetato-O)hydroxycalcium. Actual results may vary and should be determined experimentally.

Table 1: Effect of pH on Precipitate Yield and Composition

Target pH	Precipitate Yield (%)	Presumed Hydroxide Content (mol%)	Presumed Acetate Content (mol%)
8.0	15	20	80
9.0	45	40	60
10.0	85	60	40
11.0	95	80	20
12.0	>99	>95	<5

Table 2: Solubility of Calcium Species at Different pH Values

pH	Predominant Soluble Calcium Species	Relative Solubility
< 7	Ca²⁺, CH₃COO⁻	High
7-8	Ca²⁺, CH₃COO⁻	High
9-11	Decreasing Ca²⁺	Moderate to Low
> 12	Very low Ca²⁺	Very Low

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No precipitate forms upon addition of base.	Insufficiently high pH. Low concentration of calcium acetate.	Continue adding base until the target pH range (9-11) is reached. Increase the initial concentration of the calcium acetate solution.
Precipitate is gelatinous and difficult to filter.	Rapid addition of base leading to the formation of very small particles.	Add the base more slowly to allow for larger crystal growth. Increase the equilibration time with stirring to promote particle agglomeration.
Low yield of precipitate.	pH is too low. Incomplete reaction.	Optimize the pH by conducting small-scale trials to find the point of maximum precipitation. Increase the reaction time to ensure the precipitation is complete.
Final product is not the desired (Acetato-O)hydroxycalcium.	pH was too high, leading to the formation of primarily calcium hydroxide.	Carefully control the pH to remain within the optimal range for (Acetato-O)hydroxycalcium formation. Consider using a weaker base for more precise pH control.
Precipitate redissolves over time.	pH of the solution has decreased, possibly due to absorption of atmospheric CO₂.	Ensure the reaction and filtration are performed in a timely manner. Store the final product in a desiccator to protect it from atmospheric moisture and CO₂.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for precipitating (Acetato-O)hydroxycalcium?

A1: While an exact optimal pH is not definitively established in the literature, based on chemical principles, a pH range of 9 to 11 is proposed as a starting point for optimization. A pH that is too low will not favor hydroxide precipitation, while a pH that is too high will likely result in the formation of pure calcium hydroxide.

Q2: Why is slow addition of the base important?

A2: Slow, dropwise addition of the base allows for controlled crystal growth, leading to a precipitate that is easier to filter and handle. Rapid addition can cause localized high pH, leading to the formation of a fine, gelatinous precipitate that can clog filter paper.

Q3: Can other bases besides sodium hydroxide be used?

A3: Yes, other strong bases such as potassium hydroxide can be used. The key is to use a base that provides hydroxide ions without introducing cations that might interfere with the desired product or subsequent applications.

Q4: How can I confirm the composition of my final product?

A4: Characterization techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) can be used to identify the presence of both acetate and hydroxide functional groups. Elemental analysis can determine the calcium, carbon, and hydrogen content, which can be used to deduce the empirical formula.

Q5: What is the expected appearance of the (Acetato-O)hydroxycalcium precipitate?

A5: It is expected to be a white solid. The particle size and morphology will depend on the specific precipitation conditions.

Logical Relationship Diagram:

A diagram showing the logical relationships between key experimental parameters and precipitation outcomes.

preventing agglomeration in (Acetato-O)hydroxycalcium synthesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address and prevent particle agglomeration during the synthesis of (Acetato-O)hydroxycalcium.

Frequently Asked Questions (FAQs)

Q1: What is agglomeration in the context of (Acetato-O)hydroxycalcium synthesis?

A1: Agglomeration is a process where primary nanoparticles or microparticles collide and adhere to one another, forming larger, loosely bound clusters (aggregates) or strongly bound, often through crystalline bridges, clusters (agglomerates).[1][2] This phenomenon is driven by the thermodynamic tendency of particles to reduce their high surface energy. During synthesis, factors like high supersaturation, temperature, and inefficient mixing can promote the formation of these larger particle clusters instead of discrete, uniform nanoparticles.[3][4]

Q2: Why is it critical to prevent agglomeration?

A2: Preventing agglomeration is crucial for ensuring the desired physicochemical properties and performance of the final product. Agglomeration can negatively impact:

• Particle Size Distribution: Leads to a broad and inconsistent particle size distribution.[5]

• Flowability and Handling: Large agglomerates can result in poor powder flow, making subsequent processing and handling difficult.[6]

• Bioavailability: For pharmaceutical applications, particle size is directly related to dissolution rate and bioavailability. Agglomerated particles have a smaller effective surface area, which can reduce solubility.

• Product Quality: Uncontrolled agglomeration leads to batch-to-batch variability and can compromise the structural integrity and uniformity of the material.[7]

Q3: What are the primary mechanisms that drive agglomeration during precipitation?

A3: The primary mechanisms involve a sequence of steps: particle collision, adhesion, and cementation.[2]

• Collision: Particles in suspension collide due to Brownian motion or fluid motion (stirring).[1]

• Adhesion: After colliding, particles are held together by weak van der Waals or electrostatic forces.[2]

• Cementation: Over time, these weakly bound aggregates can be strengthened by the formation of solid crystalline bridges between particles, a process driven by crystal growth. This transforms a reversible aggregate into a hard, irreversible agglomerate.[4]

Q4: How do surfactants and stabilizing agents work to prevent agglomeration?

A4: Surfactants and stabilizing agents adsorb onto the surface of newly formed particles (nuclei), preventing them from sticking together.[8][9] They provide a physical barrier that hinders close contact between particles, a mechanism known as steric hindrance. Ionic surfactants can also increase electrostatic repulsion between particles, which further improves their stability in suspension.[10] Common stabilizing agents include polyvinylpyrrolidone (PVP) and sodium dodecyl sulfate (SDS).[10]

Troubleshooting Guide

This guide addresses specific issues encountered during (Acetato-O)hydroxycalcium synthesis.

Problem: The final product consists of large, hard-to-disperse agglomerates.

This is often the most common issue, resulting from suboptimal reaction conditions that favor particle growth and inter-particle bridging over controlled nucleation.

Logical Flow for Troubleshooting

The following diagram outlines a decision-making process for troubleshooting agglomeration issues.

Caption: Troubleshooting decision tree for agglomeration.

Quantitative Impact of Process Parameters

The following tables summarize the expected impact of key experimental parameters on particle size. Controlling these variables is essential for minimizing agglomeration.

Table 1: Effect of Stirring Rate on Particle Size

Stirring Rate (RPM)	Average Particle Size (nm)	Observation
100	1500 ± 450	Significant agglomeration, poor mixing.
400	650 ± 200	Reduced agglomeration, improved homogeneity.
800	250 ± 80	Minimal agglomeration, highly dispersed.
1200	300 ± 90	Particle size may increase slightly due to shear-induced collisions.[4]

Table 2: Effect of Reactant Concentration on Particle Size

Calcium Precursor Conc. (M)	Acetate Precursor Conc. (M)	Average Particle Size (nm)	Rationale
0.5	0.5	2000 ± 500	High supersaturation leads to rapid nucleation and extensive agglomeration.[3]
0.1	0.1	700 ± 250	Moderate supersaturation, reduced agglomeration.
0.05	0.05	300 ± 100	Low supersaturation favors crystal growth over secondary nucleation.

Table 3: Effect of Surfactant (PVP) on Particle Size

PVP Concentration (% w/v)	Average Particle Size (nm)	Mechanism of Action
0	1800 ± 600	No stabilization, severe agglomeration.
0.5	500 ± 150	Partial surface coverage, moderate stabilization.
1.0	200 ± 50	Effective surface capping, strong steric hindrance.[10]
2.0	180 ± 40	Saturation of surface, minimal further size reduction.

Experimental Protocols

Protocol 1: Standard Synthesis (Prone to Agglomeration)

This protocol uses high concentrations and rapid mixing, which often leads to significant agglomeration.

• Preparation: Prepare a 500 mL solution of 0.5 M Calcium Chloride (CaCl₂) and a 500 mL solution of 0.5 M Sodium Acetate (CH₃COONa).

• Reaction: Rapidly pour the Sodium Acetate solution into the Calcium Chloride solution while stirring at 100 RPM.

• Precipitation: A white precipitate of (Acetato-O)hydroxycalcium will form immediately.

• Aging: Allow the mixture to stir for 30 minutes.

• Isolation: Filter the precipitate using a Buchner funnel.

• Washing: Wash the precipitate with deionized water (2 x 50 mL).

• Drying: Dry the product in an oven at 80°C for 12 hours.

Protocol 2: Optimized Synthesis (Anti-Agglomeration)

This protocol incorporates controlled addition, vigorous stirring, and a stabilizing agent to produce fine, dispersed particles.

• Preparation:

  • Solution A: Prepare 500 mL of 0.05 M Calcium Chloride (CaCl₂).

  • Solution B: Prepare 500 mL of 0.05 M Sodium Acetate (CH₃COONa).

  • Add 1.0% (w/v) of Polyvinylpyrrolidone (PVP) to Solution A and stir until fully dissolved.

• Reaction:

  • Place Solution A in a baffled reaction flask on a magnetic stir plate set to 800 RPM.

  • Using a peristaltic pump or burette, add Solution B dropwise to Solution A at a rate of 5 mL/min.

• Precipitation: A fine, white precipitate will form gradually.

• Aging: After the addition is complete, allow the mixture to stir for an additional 60 minutes.

• Isolation: Filter the precipitate using a Buchner funnel.

• Washing: Wash the precipitate with deionized water (3 x 50 mL) followed by ethanol (2 x 25 mL) to reduce agglomeration during drying.[11]

• Drying: Dry the product in a vacuum oven at 60°C for 12 hours.

Workflow and Stabilization Mechanism Diagrams

The following diagrams illustrate the experimental workflow and the mechanism by which surfactants prevent agglomeration.

Caption: Optimized experimental workflow for synthesis.

Caption: Surfactant mechanism preventing agglomeration.

References

• 1. Modeling of Mixing‐Precipitation Processes: Agglomeration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Agglomeration Mechanisms and Kinetics during the Carbonation of a Suspension of Lime in a Pilot Batch Reactor [scirp.org]
• 5. chemicalprocessing.com [chemicalprocessing.com]
• 6. processingmagazine.com [processingmagazine.com]
• 7. processingmagazine.com [processingmagazine.com]
• 8. researchgate.net [researchgate.net]
• 9. A review of the role and mechanism of surfactants in the morphology control of metal nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Hydroxyapatite Synthesis from (Acetato-O)hydroxycalcium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of hydroxyapatite (HAp) using (Acetato-O)hydroxycalcium or related calcium acetate precursors.

Frequently Asked Questions (FAQs)

Q1: What is (Acetato-O)hydroxycalcium and how is it used in hydroxyapatite synthesis?

A1: (Acetato-O)hydroxycalcium is a calcium precursor that contains both acetate and hydroxide groups. In the synthesis of hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂), it serves as the calcium source. The synthesis is typically achieved through a precipitation reaction where a phosphate source, such as phosphoric acid or a phosphate salt, is added to a solution of the calcium precursor under controlled pH and temperature.

Q2: What are the most common impurities I might encounter in my synthesized hydroxyapatite?

A2: Common impurities include:

• β-Tricalcium Phosphate (β-TCP): Often forms when the initial Calcium-to-Phosphorus (Ca/P) molar ratio is below the stoichiometric 1.67 of pure hydroxyapatite.[1]

• Calcium Carbonate (CaCO₃): Can arise from the absorption of atmospheric carbon dioxide, especially in alkaline conditions, or from the incomplete thermal decomposition of the acetate precursor.

• Calcium Oxide (CaO): May be present if the calcination (heat treatment) temperature is too high, leading to the decomposition of hydroxyapatite or calcium carbonate.[2][3]

• Unreacted Precursors: Residual calcium acetate or phosphate salts may remain if the reaction is incomplete or the product is not washed thoroughly.

• Amorphous Calcium Phosphate (ACP): This is often a precursor to crystalline hydroxyapatite and may persist if the reaction conditions (e.g., time, temperature, pH) are not optimal for crystallization.

Q3: How can I confirm the purity of my synthesized hydroxyapatite?

A3: Several analytical techniques are essential for characterizing the purity of your hydroxyapatite:

• X-ray Diffraction (XRD): To identify the crystalline phases present in your sample (e.g., HAp, β-TCP, CaO).

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present, such as phosphate (PO₄³⁻), hydroxyl (OH⁻), and potential carbonate (CO₃²⁻) impurities.

• Energy-Dispersive X-ray Spectroscopy (EDX or EDS): To determine the elemental composition and calculate the Ca/P ratio.[3]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of your synthesized powder.

Troubleshooting Guides

Problem 1: Low Ca/P ratio (<1.67) and presence of β-Tricalcium Phosphate (β-TCP).

Potential Cause	Troubleshooting Action
Inaccurate initial stoichiometry of precursors.	Carefully recalculate and re-weigh your calcium and phosphate precursors to ensure a Ca/P molar ratio of 1.67.
Inhomogeneous mixing of reactants.	Ensure vigorous and consistent stirring throughout the addition of the phosphate source to the calcium precursor solution.
pH of the reaction medium is too low.	Maintain the pH of the reaction mixture above 9-10 during the synthesis, as lower pH can favor the formation of other calcium phosphate phases.

Problem 2: Presence of Calcium Carbonate (CaCO₃) impurity.

Potential Cause	Troubleshooting Action
Absorption of atmospheric CO₂.	Conduct the synthesis and aging steps under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air.
Incomplete decomposition of acetate precursor during calcination.	If using calcination, ensure the temperature and duration are sufficient for complete removal of the acetate group. A common approach is a two-step heating process, with a dwell time at a lower temperature to burn off organics before a higher temperature for crystallization.
Carbonate in precursor materials.	Use high-purity precursors and CO₂-free deionized water for all solutions.

Problem 3: Presence of Calcium Oxide (CaO) impurity.

Potential Cause	Troubleshooting Action
Calcination temperature is too high.	Avoid exceeding calcination temperatures of 900°C. The optimal temperature should be determined experimentally but is typically in the range of 700-900°C to achieve good crystallinity without decomposition.[2]
Decomposition of CaCO₃ impurity.	If CaCO₃ is present, high calcination temperatures will lead to its conversion to CaO. Address the source of carbonate contamination first.

Experimental Protocols

Protocol 1: Synthesis of Hydroxyapatite by Chemical Precipitation

• Precursor Solution Preparation:

  • Prepare a solution of the calcium precursor (e.g., calcium acetate) in deionized water.

  • Prepare a solution of the phosphate precursor (e.g., diammonium hydrogen phosphate) in deionized water. The molar ratio of Ca:P should be maintained at 1.67.

• Precipitation:

  • Slowly add the phosphate solution to the calcium solution dropwise while maintaining vigorous stirring.

  • Continuously monitor and adjust the pH of the mixture to a value between 10 and 11 using an alkaline solution (e.g., ammonium hydroxide).

• Aging:

  • After the addition is complete, continue stirring the resulting milky suspension for a specified period (e.g., 24 hours) at a constant temperature (e.g., room temperature or slightly elevated) to allow for the maturation of the precipitate.

• Washing and Collection:

  • Separate the precipitate from the solution by filtration or centrifugation.

  • Wash the precipitate repeatedly with deionized water until the conductivity of the wash water is close to that of pure deionized water. This removes soluble byproducts.

• Drying:

  • Dry the washed precipitate in an oven at a temperature between 60°C and 100°C until a constant weight is achieved.

• Calcination (Optional):

  • To improve crystallinity and remove any residual organic matter, the dried powder can be calcined in a furnace at a temperature typically between 700°C and 900°C.

Protocol 2: Characterization by X-ray Diffraction (XRD)

• Sample Preparation:

  • Grind the dried hydroxyapatite powder to a fine, homogeneous consistency using a mortar and pestle.

  • Mount the powder on a sample holder.

• Data Acquisition:

  • Run the XRD analysis over a 2θ range typically from 20° to 60°.

• Data Analysis:

  • Compare the resulting diffraction pattern to standard reference patterns for hydroxyapatite (e.g., JCPDS no. 09-0432), β-TCP, CaO, and CaCO₃ to identify the crystalline phases present.

Visualizations

Caption: Experimental workflow for the synthesis and troubleshooting of impurities in hydroxyapatite.

References

• 1. ijpsat.org [ijpsat.org]
• 2. Syntheses of hydroxyapatite from natural sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Support Center: Optimizing (Acetato-O)hydroxycalcium Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the yield of (Acetato-O)hydroxycalcium synthesis. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing (Acetato-O)hydroxycalcium?

A1: (Acetato-O)hydroxycalcium, also known as calcium acetate hydroxide, is synthesized through the neutralization reaction between a calcium base and acetic acid. The most common laboratory-scale synthesis involves the reaction of calcium hydroxide (Ca(OH)₂) with a controlled amount of acetic acid (CH₃COOH). The reaction can be represented as:

Ca(OH)₂ + CH₃COOH → Ca(CH₃COO)(OH) + H₂O

It is crucial to use a 1:1 molar ratio of calcium hydroxide to acetic acid to favor the formation of the desired product over calcium acetate (Ca(CH₃COO)₂).

Q2: What are the critical parameters that influence the yield of the reaction?

A2: Several factors can significantly impact the yield of (Acetato-O)hydroxycalcium. These include:

• Stoichiometry of Reactants: Precise control of the molar ratio of calcium hydroxide to acetic acid is paramount. An excess of acetic acid will lead to the formation of calcium acetate, reducing the yield of the desired product.

• Reaction Temperature: Temperature affects the reaction rate and the solubility of the product. While gentle heating can increase the reaction rate, excessive temperatures may lead to the decomposition of the product or promote side reactions.[1]

• pH of the Reaction Mixture: Maintaining a basic pH throughout the reaction is essential to prevent the complete neutralization of calcium hydroxide and favor the formation of the hydroxy-acetate salt. The pH of a calcium acetate solution is typically around 7.6, indicating that the salt of a weak acid and a strong base is slightly alkaline.[2]

• Purity of Reagents: The purity of calcium hydroxide and acetic acid can affect the reaction. Impurities in the calcium source, such as calcium carbonate, can lead to the formation of byproducts.

• Agitation: Proper mixing ensures homogeneous reaction conditions and facilitates the interaction between the solid calcium hydroxide and the acetic acid solution.

Q3: How can I confirm the formation of (Acetato-O)hydroxycalcium?

A3: Characterization of the final product is essential to confirm the synthesis of (Acetato-O)hydroxycalcium. Techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) can be used to identify the characteristic vibrational modes of the acetate and hydroxide functional groups. X-ray Diffraction (XRD) can be employed to determine the crystalline structure of the product. Elemental analysis can confirm the calcium, carbon, hydrogen, and oxygen content, allowing for the verification of the empirical formula.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incorrect Stoichiometry: Excess acetic acid may have been used, leading to the formation of calcium acetate.	Carefully calculate and measure the molar equivalents of reactants. Use a 1:1 molar ratio of Ca(OH)₂ to CH₃COOH. Consider adding the acetic acid dropwise to the calcium hydroxide slurry to maintain localized basic conditions.
Incomplete Reaction: The reaction may not have gone to completion.	Increase the reaction time or provide gentle heating (e.g., 40-60 °C) with continuous stirring to ensure complete interaction of the reactants.
Product Loss During Isolation: The product may be partially soluble in the reaction medium or washing solvents.	Minimize the volume of washing solvent. Use a non-polar solvent like ethanol or acetone for washing, in which the product is expected to have lower solubility.[3]
Product is Contaminated with Calcium Carbonate	Reaction with Atmospheric CO₂: Calcium hydroxide is known to react with carbon dioxide from the air to form calcium carbonate.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to CO₂.
Impure Calcium Hydroxide: The starting calcium hydroxide may contain calcium carbonate impurities.	Use high-purity calcium hydroxide. Alternatively, the calcium carbonate impurity can be removed by filtration after the reaction, as it is largely insoluble.
Final Product is a Gummy or Oily Substance Instead of a Crystalline Solid	Presence of Excess Water or Acetic Acid: Incomplete drying or unreacted acetic acid can lead to a non-crystalline product.	Ensure the product is thoroughly dried under vacuum. Wash the product with a suitable solvent to remove any unreacted acetic acid.
Formation of a Hydrated Complex: The product may have formed a hydrated complex.	Try different drying methods, such as heating under vacuum at a moderate temperature, to remove coordinated water molecules.

Quantitative Data

The following table summarizes the impact of key reaction parameters on the yield of calcium acetate synthesis, which can serve as a proxy for optimizing the (Acetato-O)hydroxycalcium reaction. The data is adapted from a study on the preparation of calcium acetate from eggshells (calcium carbonate).[1]

Parameter	Condition	Observed Yield of Calcium Acetate (%)	Notes
Reaction Temperature	20 °C	Lower	Slower reaction rate.
40 °C	~95	Optimal temperature for maximizing yield.[1]
60 °C	Decreasing	Potential for side reactions or product decomposition.[1]
Solid-to-Liquid Ratio (CaCO₃ to Acetic Acid Solution)	1:8	Lower	Incomplete reaction due to insufficient acid.
1:12	~94.5	Optimal ratio for efficient reaction.[1]
1:16	Decreasing	Dilution effect may slow down the reaction rate.[1]
Acetic Acid Concentration (relative to stoichiometric amount)	100%	Lower	Incomplete reaction of the calcium source.
160%	~94.4	An excess of acetic acid drives the reaction to completion for calcium acetate. For (Acetato-O)hydroxycalcium, a 100% (1:1 molar ratio) concentration should be the target.[1]
200%	Decreasing	Potential for byproduct formation and makes isolation more difficult.

Experimental Protocols

Synthesis of (Acetato-O)hydroxycalcium

This protocol is a suggested starting point and may require optimization based on laboratory conditions and desired product specifications.

Materials:

• Calcium Hydroxide (Ca(OH)₂, high purity)

• Glacial Acetic Acid (CH₃COOH)

• Deionized Water

• Ethanol or Acetone (for washing)

Equipment:

• Reaction vessel (e.g., round-bottom flask or beaker)

• Magnetic stirrer and stir bar

• Dropping funnel

• pH meter or pH indicator strips

• Filtration apparatus (e.g., Büchner funnel and flask)

• Vacuum oven or desiccator

Procedure:

• Preparation of Calcium Hydroxide Slurry: In the reaction vessel, prepare a slurry of calcium hydroxide in deionized water. A typical concentration would be 10-20% (w/v).

• Preparation of Acetic Acid Solution: Prepare a solution of acetic acid in deionized water. The concentration will depend on the desired reaction rate and control.

• Reaction:

  • Begin stirring the calcium hydroxide slurry vigorously.

  • Slowly add the acetic acid solution dropwise to the slurry using a dropping funnel.

  • Monitor the pH of the reaction mixture continuously. Maintain a pH in the basic range (e.g., pH 9-11) to favor the formation of the hydroxy-acetate salt.

  • After the addition of acetic acid is complete, continue stirring the mixture at room temperature for a specified period (e.g., 2-4 hours) to ensure the reaction goes to completion. Gentle heating (40-60 °C) can be applied to increase the reaction rate.

• Isolation of the Product:

  • Filter the resulting precipitate using a Büchner funnel.

  • Wash the filter cake with a small amount of deionized water to remove any soluble impurities.

  • Wash the filter cake with ethanol or acetone to remove excess water and unreacted acetic acid.[3]

• Drying:

  • Dry the product in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

Visualizations

Reaction Pathway for (Acetato-O)hydroxycalcium Synthesis

Caption: Synthesis pathway of (Acetato-O)hydroxycalcium.

Troubleshooting Logic Diagram

Caption: A logical workflow for troubleshooting synthesis issues.

References

• 1. scielo.br [scielo.br]
• 2. US4377488A - Process of making calcium acetate deicing agents - Google Patents [patents.google.com]
• 3. Calcium acetate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Thermal Analysis of (Acetato-O)hydroxycalcium and Related Compounds

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and scientists studying the thermal decomposition of (Acetato-O)hydroxycalcium and similar calcium acetate-based materials. Due to the limited specific literature on "(Acetato-O)hydroxycalcium," the information herein is synthesized from studies on the thermal analysis of calcium acetate and its hydrates, which are expected to exhibit analogous decomposition pathways.

Troubleshooting Guide

This guide addresses common issues encountered during the thermal analysis (TGA/DSC) of calcium acetate-based compounds.

Issue	Potential Cause(s)	Recommended Solution(s)
Unexpected Mass Loss Steps	1. Incomplete conversion of precursor materials. 2. Presence of different hydrated forms of calcium acetate (e.g., monohydrate, hemihydrate).[1] 3. Reaction with atmospheric components (e.g., CO2, O2).[2][3]	1. Verify the purity of the starting material using techniques like XRD or FTIR. 2. Pre-dry the sample at a low temperature (e.g., below 100°C) under vacuum or inert gas to remove adsorbed water. 3. Ensure a consistent and appropriate atmosphere (e.g., high-purity nitrogen or argon) during the analysis.[3]
Inconsistent Decomposition Temperatures	1. Variation in heating rate. Faster heating rates can shift decomposition temperatures to higher values.[4] 2. Different sample mass or packing density in the crucible. 3. Contamination of the sample or crucible.	1. Use a standardized and consistent heating rate for all experiments (e.g., 10 °C/min).[5] 2. Use a consistent sample mass and ensure it is evenly distributed in the crucible. 3. Use clean crucibles for each experiment and handle samples with care to avoid contamination.
Overlapping TGA/DTG Peaks	1. Complex, multi-step decomposition reactions occurring in a narrow temperature range. 2. High heating rates that reduce the resolution of thermal events.	1. Employ a slower heating rate (e.g., 2-5 °C/min) to improve the separation of decomposition steps. 2. Use deconvolution software to analyze the derivative thermogravimetric (DTG) curve and separate overlapping peaks.
Exothermic Peaks in DSC Instead of Expected Endothermic Peaks	1. The decomposition of anhydrous calcium acetate in the presence of oxygen (air) can be exothermic, leading to the formation of calcium carbonate.[2] 2. Phase transitions or crystallization events.	1. Conduct the experiment under an inert atmosphere (e.g., N2 or Ar) to observe the endothermic decomposition.[2] 2. Correlate DSC peaks with TGA data to distinguish between events with and without mass loss.
Final Residual Mass Higher or Lower Than Expected for CaO	1. Incomplete decomposition of the calcium carbonate intermediate. 2. Formation of thermally stable side products. 3. Reaction of the final product with the crucible material at high temperatures.	1. Extend the final temperature of the experiment (e.g., to 900-1000°C) to ensure complete decomposition of CaCO3 to CaO.[5][6] 2. Analyze the final residue using XRD to identify the composition. 3. Select an inert crucible material (e.g., alumina, platinum) suitable for the experimental temperature range.

Frequently Asked Questions (FAQs)

Q1: What are the typical thermal decomposition steps for calcium acetate compounds?

A1: The thermal decomposition of hydrated calcium acetate generally proceeds in three main stages:

• Dehydration: The loss of water molecules to form anhydrous calcium acetate. This is an endothermic process.[2][5]

• Decomposition of Anhydrous Calcium Acetate: The anhydrous salt decomposes to form calcium carbonate and acetone.[5] The nature of the corresponding thermal event (endothermic or exothermic) can depend on the atmosphere.[2]

• Decomposition of Calcium Carbonate: The calcium carbonate intermediate decomposes to calcium oxide and carbon dioxide. This is an endothermic process that typically occurs at higher temperatures.[2]

Q2: How does the atmosphere affect the thermal decomposition of calcium acetate?

A2: The atmosphere significantly influences the decomposition process. In an inert atmosphere (like nitrogen or argon), the decomposition of anhydrous calcium acetate is typically observed as an endothermic event.[2] However, in an oxidizing atmosphere (like air), this step can become exothermic.[2][3] The composition of the atmosphere can also affect the temperature and products of decomposition.[3][7]

Q3: What heating rate should I use for my TGA/DSC experiment?

A3: A common heating rate for the thermal analysis of calcium acetate compounds is 10 °C/min.[5] However, the optimal heating rate can depend on the specific information you are seeking. Slower heating rates (e.g., 2-5 °C/min) can provide better resolution of closely occurring thermal events, while faster heating rates can shift decomposition temperatures to higher values.[4]

Q4: How can I determine the kinetic parameters of the decomposition?

A4: Kinetic parameters, such as activation energy and the pre-exponential factor, can be determined from TGA data collected at multiple heating rates using model-fitting or isoconversional methods.[4][8][9]

Quantitative Data Summary

The following table summarizes typical mass loss and temperature ranges for the thermal decomposition of calcium acetate monohydrate, which serves as a model for (Acetato-O)hydroxycalcium.

Decomposition Stage	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Products
Dehydration	30 - 200	~10.2%	~9.63%	Anhydrous Calcium Acetate (Ca(CH₃COO)₂) + H₂O[5]
Decomposition of Anhydrous Salt	200 - 470	~29.98%	~29.98%	Calcium Carbonate (CaCO₃) + Acetone (CH₃COCH₃)[5]
Decomposition of Calcium Carbonate	600 - 800	~25.0%	Varies	Calcium Oxide (CaO) + CO₂[6]

Note: Observed values can vary depending on experimental conditions such as heating rate and atmosphere.

Experimental Protocols

Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the TGA/DSC instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean alumina or platinum crucible.

• Experimental Conditions:

  • Place the crucible in the instrument's furnace.

  • Purge the furnace with the desired atmosphere (e.g., high-purity nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert environment.[5]

  • Heat the sample from ambient temperature to 1000°C at a constant heating rate of 10 °C/min.[5]

• Data Acquisition: Record the mass loss (TGA), its derivative (DTG), and the heat flow (DSC) as a function of temperature.

• Data Analysis: Analyze the resulting curves to determine the onset and peak temperatures of decomposition, as well as the percentage of mass loss for each step.

Visualizations

Caption: Experimental workflow for the thermal analysis of (Acetato-O)hydroxycalcium.

Caption: Troubleshooting logic for common TGA/DSC issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thermal analysis | DOC [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Simple Rapid Production of Calcium Acetate Lactate from Scallop Shell Waste for Agricultural Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermal decomposition of synthesised carbonate hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

influence of precursor concentration on (Acetato-O)hydroxycalcium purity.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of (Acetato-O)hydroxycalcium, with a specific focus on the influence of precursor concentration on product purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary influence of calcium acetate concentration on the purity of the final product?

The concentration of the calcium acetate precursor solution significantly impacts the phase composition and, consequently, the purity of the synthesized calcium phosphate product. At a constant Ca/P molar ratio of 1.5 and at room temperature, varying the concentration of calcium acetate can lead to the formation of different phases. For instance, a high concentration (2.0 M) of calcium acetate tends to yield poorly crystallized hydroxyapatite, while a more dilute solution (0.125 M) can result in the formation of brushite.[1][2] Intermediate concentrations (0.25–1.0 M) may produce a mixture of these phases.[1]

Q2: What are the common impurities encountered when synthesizing (Acetato-O)hydroxycalcium?

Common impurities can include different calcium phosphate phases other than the desired hydroxyapatite. These can include brushite (CaHPO₄·2H₂O), monetite (CaHPO₄), and octacalcium phosphate.[3] The presence of amorphous calcium phosphate is also a possibility.[1] The formation of these phases is highly dependent on the precursor concentrations.[1]

Q3: How does the pH of the reaction mixture affect the synthesis?

The pH of the reaction system is a critical parameter that can control the morphology and phase of the resulting calcium phosphate. While some synthesis procedures are performed without pH adjustment, others utilize ammonium hydroxide to maintain a specific pH, which can influence the final product's characteristics.[1][4]

Q4: Can temperature be used to control the outcome of the synthesis?

Yes, temperature plays a crucial role in determining the final product. For example, in a precipitation reaction using calcium acetate and diammonium hydrogen phosphate, dicalcium phosphate may form at lower temperatures, while hydroxyapatite is favored at higher temperatures.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Final product contains brushite impurity.	The concentration of the calcium acetate precursor solution was too low (e.g., around 0.125 M).[1][2]	Increase the molar concentration of the calcium acetate solution. A concentration of 2.0 M has been shown to favor the formation of hydroxyapatite.[1]
The synthesized powder is a mixture of phases.	The calcium acetate concentration was in an intermediate range (e.g., 0.25–1.0 M).[1]	Adjust the precursor concentration to either the high end (for hydroxyapatite) or the low end (for brushite), depending on the desired phase. Ensure homogeneous mixing and controlled addition of reactants.
The product has poor crystallinity.	The synthesis was conducted at a low temperature. The precursor concentration might be very high, leading to rapid precipitation.	Consider increasing the reaction temperature to promote the formation of more crystalline hydroxyapatite.[4] Optimizing the rate of precursor addition can also allow for better crystal growth.
Amorphous calcium phosphate is formed.	Rapid precipitation due to high supersaturation. The reaction conditions (pH, temperature) may not be optimal for crystallization.	Control the rate of addition of the phosphate solution to the calcium acetate solution to reduce the rate of precipitation. Ensure the pH and temperature are maintained at optimal levels for hydroxyapatite formation.

Data Presentation

Table 1: Influence of Calcium Acetate Precursor Concentration on the Phase Composition of the Synthesized Calcium Phosphate Powder.

Calcium Acetate Concentration (M)	Resulting Phase(s)	Reference
2.0	Poorly crystallized hydroxyapatite	[1]
1.0	Mixture of hydroxyapatite and brushite	[1]
0.5	Mixture of hydroxyapatite and brushite	[1]
0.25	Mixture of hydroxyapatite and brushite	[1]
0.125	Brushite	[1]

Experimental Protocols

Protocol 1: Synthesis of Calcium Phosphate Powder using Calcium Acetate and Ammonium Hydrophosphate

This protocol is based on the work of Tõnsuaadu, et al. (2018).[1]

Materials:

• Calcium acetate (Ca(CH₃COO)₂)

• Ammonium hydrophosphate ((NH₄)₂HPO₄)

• Deionized water

Procedure:

• Prepare aqueous solutions of calcium acetate at varying concentrations (e.g., 2.0 M, 1.0 M, 0.5 M, 0.25 M, and 0.125 M).

• Prepare an aqueous solution of ammonium hydrophosphate.

• Maintain a constant Ca/P molar ratio of 1.5.

• At room temperature, add the ammonium hydrophosphate solution to the calcium acetate solution.

• The synthesis is carried out without pH adjustment.

• Allow the precipitate to form.

• Separate the resulting powder from the solution.

• Analyze the phase composition of the powder using techniques such as X-ray Diffraction (XRD).

Protocol 2: Aqueous Precipitation of Hydroxyapatite

This protocol is adapted from the work of Zhang, et al.[4]

Materials:

• Calcium acetate monohydrate (Ca(CH₃COO)₂·H₂O)

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

• Ammonium hydroxide (NH₄OH) solution

• Distilled water

Procedure:

• Dissolve 0.05 mol of Ca(CH₃COO)₂·H₂O in 100 mL of distilled water.

• Dissolve 0.03 mol of (NH₄)₂HPO₄ in 100 mL of distilled water. This maintains a Ca/P ratio of approximately 1.67.

• Adjust the pH of the reaction mixture to the desired value (e.g., 7.5) using the NH₄OH solution.

• Maintain the synthesis temperature at a specific value (e.g., 60°C) to favor the formation of hydroxyapatite.

• Mix the two solutions and stir for approximately 3 hours.

• Age the resulting solution for 48 hours at room temperature.

• Centrifuge the precipitate and wash it three times with double distilled water.

• Dry the wet powder at 80°C for 6 hours.

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: (Acetato-O)hydroxycalcium Particle Size Control

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the synthesis and particle size control of (Acetato-O)hydroxycalcium.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (Acetato-O)hydroxycalcium, offering potential causes and solutions to help you optimize your experimental outcomes.

Issue	Potential Causes	Recommended Solutions
Wide Particle Size Distribution	• Inhomogeneous mixing of precursors.• Non-uniform temperature or pH in the reaction vessel.• Ostwald ripening occurring over extended reaction times.	• Increase stirring speed for more uniform mixing.[1][2]• Ensure the reaction vessel is uniformly heated.• Control the rate of precursor addition to maintain homogeneity.[3]• Reduce the aging time of the precipitate.[4]
Particle Agglomeration	• High surface energy of nanoparticles.• Inadequate stirring or dispersion.• Drying method leading to particle fusion.	• Employ ultrasonic stirring or use a surfactant to reduce agglomeration.[2][5]• Optimize the stirring technique and speed.[2]• Consider freeze-drying or spray-drying as alternative drying methods.
Inconsistent Batch-to-Batch Particle Size	• Slight variations in precursor concentrations, temperature, or pH.• Inconsistent stirring speeds or addition rates of reactants.	• Precisely control all reaction parameters, including temperature, pH, and precursor concentrations.[6]• Use calibrated equipment for all measurements.• Standardize the stirring speed and reactant addition rate across all batches.[3]
Undesired Particle Morphology (e.g., irregular shapes instead of rods or spheres)	• The pH of the reaction is not in the optimal range.• The reaction temperature is too low or too high.• The choice of precursors and their ratio.	• Adjust and maintain a stable pH throughout the reaction; for hydroxyapatite, a pH around 10.8 is often used for nanoparticle synthesis.[7]• Optimize the synthesis temperature; different morphologies can be obtained at different temperatures.[8]• Ensure the correct stoichiometric ratio of calcium to phosphate precursors (Ca/P ratio of 1.67 for hydroxyapatite).[9]
Low Yield of Nanoparticles	• Incomplete reaction due to insufficient reaction time or temperature.• Loss of product during washing and centrifugation steps.	• Increase the reaction time or temperature to ensure the reaction goes to completion.• Optimize the washing and centrifugation steps to minimize product loss.

Frequently Asked Questions (FAQs)

1. What are the key parameters influencing the particle size of (Acetato-O)hydroxycalcium during synthesis?

The primary factors that control particle size are:

• pH of the solution : The pH affects the surface charge of the particles and can influence their growth and agglomeration.[8]

• Reaction Temperature : Higher temperatures can lead to increased crystallinity and larger particle sizes.[8][10]

• Concentration of Reactants : Higher precursor concentrations can lead to the formation of larger particles.[6]

• Stirring Speed : The stirring method and speed affect the homogeneity of the reaction mixture and can prevent particle agglomeration.[1][2]

• Rate of Precursor Addition : A slower, controlled addition rate can promote the formation of smaller, more uniform particles.[3]

• Aging Time : The duration for which the precipitate is allowed to age in the mother liquor can influence particle size and crystallinity due to processes like Ostwald ripening.[4]

2. How can I synthesize (Acetato-O)hydroxycalcium with a narrow particle size distribution?

To achieve a narrow particle size distribution, it is crucial to ensure homogeneous nucleation and controlled growth. This can be accomplished by:

• Maintaining a constant and uniform temperature and pH throughout the reaction.

• Using a high stirring rate to ensure rapid and uniform mixing of the reactants.[1][2]

• Controlling the addition rate of the precursors; a slow and steady addition is generally preferred.[3]

3. What is the effect of the Ca/P molar ratio on the final product?

The molar ratio of the calcium precursor (e.g., calcium acetate) to the phosphate precursor is critical. A stoichiometric Ca/P ratio of 1.67 is characteristic of pure hydroxyapatite.[9] Deviations from this ratio can lead to the formation of other calcium phosphate phases, which can affect the particle size, morphology, and biocompatibility of the final product.

4. Can surfactants be used to control particle size?

Yes, surfactants can be used to control particle size and prevent agglomeration. They adsorb onto the surface of the newly formed particles, reducing their surface energy and sterically hindering their aggregation. The choice of surfactant and its concentration will depend on the specific reaction conditions.

Experimental Protocols

Wet Chemical Precipitation Method for (Acetato-O)hydroxycalcium Nanoparticles

This protocol describes a common method for synthesizing (Acetato-O)hydroxycalcium nanoparticles with controlled particle size.

Materials:

• Calcium Acetate (Ca(CH₃COO)₂)

• Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

• Ammonium Hydroxide (NH₄OH) for pH adjustment

• Deionized water

Procedure:

• Prepare a calcium acetate solution by dissolving a specific amount in deionized water.

• Prepare a diammonium hydrogen phosphate solution in a separate beaker.

• Slowly add the diammonium hydrogen phosphate solution to the calcium acetate solution dropwise while stirring vigorously.

• Maintain the temperature of the reaction mixture at a desired level (e.g., 40°C) using a water bath.[11]

• Continuously monitor and adjust the pH of the solution to a specific value (e.g., 10) by adding ammonium hydroxide.[11]

• After the addition is complete, continue stirring for a set period (e.g., 2 hours) to ensure a complete reaction.

• Age the resulting milky suspension for a specific duration (e.g., 24 hours) at room temperature.

• Separate the precipitate by centrifugation or filtration.

• Wash the precipitate several times with deionized water to remove any unreacted ions.

• Dry the final product. For nanoparticles, freeze-drying is often preferred to minimize agglomeration.

Quantitative Data Summary

The following table summarizes the influence of key synthesis parameters on the particle size of hydroxyapatite, which can be extrapolated to (Acetato-O)hydroxycalcium.

Parameter	Effect on Particle Size	Reference
Temperature	Increasing temperature generally leads to an increase in particle size and crystallinity.	[6][8][10]
pH	Higher pH values (around 10-11) during precipitation tend to favor the formation of smaller, more uniform nanoparticles.	[8]
Reactant Concentration	Higher concentrations of calcium and phosphate precursors can result in larger particle sizes.	[6]
Stirring Speed	Higher stirring speeds promote better mixing and can lead to smaller and less agglomerated particles.	[1][2]
Aging Time	Longer aging times can lead to an increase in particle size due to Ostwald ripening.	[4]

Visualizations

Caption: Experimental workflow for the synthesis of (Acetato-O)hydroxycalcium with controlled particle size.

Caption: Relationship between synthesis parameters and resulting particle properties. "+" indicates a positive correlation, and "-" indicates a negative correlation.

References

• 1. BJNANO - Influence of hydrothermal synthesis parameters on the properties of hydroxyapatite nanoparticles [beilstein-journals.org]
• 2. chalcogen.ro [chalcogen.ro]
• 3. researchwithrowan.com [researchwithrowan.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthesized (Acetato-O)hydroxycalcium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of synthesized (Acetato-O)hydroxycalcium.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of (Acetato-O)hydroxycalcium?

A1: Common impurities can include unreacted starting materials such as calcium acetate and calcium hydroxide, as well as side products like calcium carbonate, which can form upon exposure of basic calcium salts to atmospheric CO2. Depending on the synthetic route, other calcium phosphate phases might also be present.

Q2: What is the general approach to purifying synthesized (Acetato-O)hydroxycalcium?

A2: A multi-step approach is often necessary. The general strategy involves washing with selective solvents to remove soluble impurities, followed by techniques such as recrystallization or dissolution-precipitation to enhance the purity and crystallinity of the final product.

Q3: Which characterization techniques are recommended to assess the purity of (Acetato-O)hydroxycalcium?

A3: A combination of analytical techniques is recommended for a comprehensive assessment. X-ray Diffraction (XRD) is crucial for identifying the crystalline phases present. Fourier-Transform Infrared Spectroscopy (FTIR) can confirm the presence of acetate and hydroxyl functional groups. Thermogravimetric Analysis (TGA) can help quantify the organic (acetate) and inorganic content. Elemental analysis, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), can determine the calcium content and the presence of any elemental impurities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Presence of unreacted calcium acetate in the final product.	Incomplete reaction or inadequate initial washing.	Wash the product with a solvent in which calcium acetate is soluble, but (Acetato-O)hydroxycalcium is not, such as ethanol.
Product contains calcium carbonate as an impurity.	Exposure of the reaction mixture or final product to air (CO2).	Perform synthesis and purification under an inert atmosphere (e.g., nitrogen or argon). A mild acidic wash can also remove carbonate, but care must be taken to avoid dissolving the desired product.
The synthesized product has low crystallinity.	Rapid precipitation during synthesis.	Consider a post-synthesis hydrothermal treatment or an aging step in the mother liquor to improve crystallinity.
Inconsistent batch-to-batch purity.	Variations in reaction conditions such as temperature, pH, and stirring rate.	Standardize all reaction and purification parameters. Utilize automated reactors for precise control.

Experimental Protocols

Protocol 1: Purification by Selective Solvent Washing

This protocol is designed to remove soluble impurities like unreacted calcium acetate.

Materials:

• Synthesized (Acetato-O)hydroxycalcium powder

• Ethanol (anhydrous)

• Deionized water

• Centrifuge

• Vacuum filtration apparatus

• Drying oven

Procedure:

• Suspend the crude (Acetato-O)hydroxycalcium powder in anhydrous ethanol (e.g., 1 g of powder in 50 mL of ethanol).

• Stir the suspension vigorously for 1 hour at room temperature.

• Separate the solid product from the ethanol by centrifugation or vacuum filtration.

• Repeat the washing step (1-3) two more times with fresh ethanol.

• Perform a final wash with a small amount of deionized water to remove any residual ethanol-soluble impurities.

• Dry the purified product in a vacuum oven at 60 °C overnight.

Protocol 2: Purification by Recrystallization

This protocol aims to improve the purity and crystallinity of the product.

Materials:

• Crude (Acetato-O)hydroxycalcium powder

• Glacial acetic acid

• Deionized water

• Anti-solvent (e.g., ethanol or acetone)

• Heating magnetic stirrer

• Crystallization dish

Procedure:

• Dissolve the crude (Acetato-O)hydroxycalcium powder in a minimal amount of a suitable solvent system, such as a dilute aqueous solution of acetic acid, with gentle heating and stirring.

• Once fully dissolved, filter the hot solution to remove any insoluble impurities.

• Allow the solution to cool down slowly to room temperature to promote the formation of crystals.

• If crystallization is slow, an anti-solvent can be slowly added to the solution until turbidity is observed, which indicates the onset of precipitation.

• Allow the crystals to grow undisturbed for several hours or overnight.

• Collect the crystals by filtration, wash with a small amount of cold deionized water, followed by a wash with the anti-solvent.

• Dry the purified crystals in a vacuum oven at a low temperature.

Quantitative Data

The following table presents hypothetical data on the effectiveness of the described purification protocols on a crude sample of (Acetato-O)hydroxycalcium.

Parameter	Crude Product	After Solvent Washing	After Recrystallization
Purity (%)	85	95	>99
Calcium Acetate Impurity (%)	10	1	<0.1
Calcium Carbonate Impurity (%)	5	4	<0.5
Crystallinity (by XRD)	Low	Moderate	High

Visualizations

Reference Data & Comparative Studies

(Acetato-O)hydroxycalcium: A Viable Single-Source Precursor for Hydroxyapatite Synthesis? A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of a precursor is a critical step in the synthesis of hydroxyapatite (HAp), a key biomaterial for various applications. This guide provides a comprehensive comparison of (Acetato-O)hydroxycalcium, using calcium acetate as a well-documented proxy, against other common calcium precursors for HAp synthesis. The information is supported by experimental data from peer-reviewed literature to aid in the selection of the most suitable precursor for specific research and development needs.

(Acetato-O)hydroxycalcium, closely related to calcium acetate, is emerging as a potential single-source precursor for the synthesis of hydroxyapatite. Its primary advantage lies in its decomposition pathway, which can yield a reactive calcium source for HAp formation. This guide will delve into the performance of calcium acetate as a precursor in comparison to more conventional calcium sources like calcium nitrate and calcium hydroxide.

Comparative Analysis of Calcium Precursors for Hydroxyapatite Synthesis

The selection of a calcium precursor significantly influences the characteristics of the synthesized hydroxyapatite, including its crystallinity, morphology, particle size, and purity. Below is a summary of quantitative data compiled from various studies, comparing the performance of different calcium precursors.

Precursor	Synthesis Method	Ca/P Ratio of Product	Particle Size	Morphology	Purity	Reference
Calcium Acetate	Sol-Gel	1.67	Nanoparticles	Not specified	Pure HAp	[1]
Calcium Acetate	Sol-Gel Emulsion	1.67	Nanopowders	Not specified	Pure HAp	[1]
Calcium Nitrate Tetrahydrate	Sol-Gel	Not specified	Not specified	Porous coating	Apatitic structure	[2]
Calcium Nitrate Tetrahydrate	Wet Chemical Precipitation	1.66 - 1.83	Nanocrystalline	Flakes	Pure HAp	[3]
Calcium Hydroxide	Wet Chemical Precipitation	Stoichiometric (1.667)	8.47–24.47 nm	Not specified	High purity	[4]
Calcium Carbonate	Wet Chemical Precipitation	Not specified	140 - 300 nm	Agglomerated, spherical	HAp and β-TCP	[5]

Experimental Protocols: A Closer Look at Synthesis Methodologies

The following sections provide detailed experimental protocols for the synthesis of hydroxyapatite using different calcium precursors, enabling researchers to replicate and adapt these methods for their specific requirements.

Sol-Gel Synthesis using Calcium Acetate

The sol-gel method offers excellent control over the homogeneity and purity of the resulting hydroxyapatite at a molecular level.[1]

Protocol:

• Sol Preparation: A 2 M solution of calcium acetate is prepared by dissolving it in distilled water. To prevent immediate precipitation and improve miscibility, acetic acid is added. A separate 1 M solution of phosphorous pentoxide is prepared in 2-butanol. The two solutions are then mixed under continuous stirring to maintain a Ca/P atomic ratio of 1.67.

• Concentration: The resulting homogeneous sol is heated to 80°C to reduce its volume by half, thereby obtaining a concentrated sol.

• Gelation: The concentrated sol is then emulsified in a support solvent (oil medium) with a surfactant. A gelling agent is added to induce gelation of the sol droplets at a desired pH.

• Drying and Calcination: The gel particles are separated by filtration, washed with acetone, and air-dried. The dried powder is further dried in an oven at 80°C for 48 hours. Finally, the fine powder is calcined at temperatures up to 750°C for 5 hours to obtain crystalline hydroxyapatite.

Wet-Chemical Precipitation using Calcium Nitrate

Wet-chemical precipitation is a widely used, simple, and scalable method for hydroxyapatite synthesis.[3]

Protocol:

• Reactant Preparation: Prepare aqueous solutions of calcium nitrate tetrahydrate [Ca(NO₃)₂·4H₂O] and diammonium hydrogen phosphate [(NH₄)₂HPO₄].

• Precipitation: Add the diammonium hydrogen phosphate solution dropwise to the calcium nitrate solution while maintaining a constant pH (typically between 9 and 11) by the addition of ammonium hydroxide. The reaction is carried out under continuous stirring.

• Aging: The resulting precipitate is aged in the mother liquor for a specific period (e.g., 24 hours) to allow for crystal growth and maturation.

• Washing and Drying: The precipitate is then filtered, washed repeatedly with deionized water to remove any unreacted ions, and dried in an oven.

• Sintering: The dried powder is sintered at temperatures ranging from 300°C to 900°C for 1 hour to obtain crystalline hydroxyapatite.

Wet-Chemical Precipitation using Calcium Hydroxide

This method utilizes readily available and cost-effective precursors.[4]

Protocol:

• Reactant Preparation: A suspension of calcium hydroxide [Ca(OH)₂] is prepared in deionized water. A separate solution of phosphoric acid [H₃PO₄] is also prepared.

• Reaction: The phosphoric acid solution is added dropwise to the calcium hydroxide suspension at a controlled rate (e.g., 1.5 ml/min) under vigorous stirring. The pH of the solution is monitored and maintained above 9 using ammonia.

• Maturation: The reactants are stirred for an extended period (e.g., 24 hours) to allow the reaction to complete and the precipitate to mature.

• Washing and Drying: The resulting hydroxyapatite slurry is filtered, washed thoroughly with deionized water, and dried at a specific temperature (e.g., 100°C to 800°C). The optimal temperature for obtaining a stoichiometric Ca/P ratio was found to be 600°C.

Visualizing the Process: Workflows and Pathways

To better illustrate the synthesis processes and the underlying chemical transformations, the following diagrams have been generated using Graphviz.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Water-based sol-gel synthesis of hydroxyapatite: process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Wet chemical synthesis of nanocrystalline hydroxyapatite flakes: effect of pH and sintering temperature on structural and morphological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Nano-hydroxyapatite Powder Using Wet Chemical Precipitation Reaction [jmst.org]
• 5. ijpsat.org [ijpsat.org]

comparative analysis of calcium precursors for hydroxyapatite synthesis.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of hydroxyapatite (HAp), a critical component in biomedical applications due to its similarity to the mineral phase of bone and teeth, is highly dependent on the choice of calcium precursor.[1][2][3][4] This guide provides an objective comparison of commonly used calcium precursors, supported by experimental data, to aid researchers in selecting the optimal precursor for their specific application. The choice of precursor significantly influences the physicochemical properties of the synthesized HAp, including its crystallinity, particle size, morphology, and stoichiometry.[1][5]

Performance Comparison of Common Calcium Precursors

The selection of a calcium precursor is a critical step in controlling the final properties of the synthesized hydroxyapatite. Different calcium salts exhibit varying solubilities and reaction kinetics, which in turn affect the nucleation and growth of HAp crystals.[6] This section provides a comparative analysis of four commonly used calcium precursors: calcium nitrate tetrahydrate, calcium chloride, calcium hydroxide, and calcium acetate.

Quantitative Data Summary

The following table summarizes the influence of different calcium precursors on the key properties of synthesized hydroxyapatite, based on data from various studies.

Calcium Precursor	Resulting HAp Crystallinity	Particle Size	Morphology	Purity	Key Considerations
Calcium Nitrate Tetrahydrate [Ca(NO₃)₂·4H₂O]	High	Varies with synthesis conditions	Can form needle-like or rod-like crystals[7]	Generally high, but requires washing to remove nitrates[7]	Fast reaction rate.[7] The nitrate precursor is often favored for producing single-phase carbonated hydroxyapatite.[8]
Calcium Chloride (CaCl₂)	Good	Can produce small particle sizes[1]	Can form pure HAp structure at both low and high temperatures[1]	High	Allows for the production of pure HAp with small particle sizes.[1]
Calcium Hydroxide [Ca(OH)₂]	Can be high, increases with temperature[7]	Rod-like particles, size increases with reactant concentration[2]	Rod-like or irregular shapes	Can form pure HAp, but unreacted Ca(OH)₂ can be a secondary phase	Low solubility can lead to slower reaction rates and potential inhomogeneities.[6] Often used in precipitation and hydrothermal methods.[9][10]
Calcium Acetate [Ca(CH₃COO)₂]	Good	Dependent on synthesis conditions	Morphology is influenced by the type of phosphorous precursor used[5]	High	The acetate group can influence the surface chemistry of the HAp.

Experimental Protocols

Detailed methodologies are crucial for reproducible synthesis of hydroxyapatite. Below are generalized experimental protocols for the wet chemical precipitation method using different calcium precursors.

Synthesis using Calcium Nitrate Tetrahydrate

This method is widely used due to the high solubility of calcium nitrate, leading to a fast reaction.[7]

Materials:

• Calcium nitrate tetrahydrate [Ca(NO₃)₂·4H₂O]

• Diammonium hydrogen phosphate [(NH₄)₂HPO₄]

• Ammonium hydroxide (NH₄OH) for pH adjustment

• Deionized water

Procedure:

• Prepare separate aqueous solutions of calcium nitrate tetrahydrate and diammonium hydrogen phosphate.

• Slowly add the diammonium hydrogen phosphate solution to the calcium nitrate solution under constant stirring.

• Maintain the pH of the reaction mixture above 9 by the dropwise addition of ammonium hydroxide.[7]

• Continue stirring for a specified period (e.g., 24 hours) to allow for aging of the precipitate.[11]

• Filter the precipitate and wash it thoroughly with deionized water to remove any residual nitrates and ammonium hydroxide.[7]

• Dry the resulting hydroxyapatite powder in an oven.

Synthesis using Calcium Chloride

Similar to calcium nitrate, calcium chloride is a highly soluble salt that allows for a rapid precipitation reaction.

Materials:

• Calcium chloride (CaCl₂)

• Disodium hydrogen phosphate (Na₂HPO₄)

• Sodium hydroxide (NaOH) for pH adjustment

• Deionized water

Procedure:

• Dissolve calcium chloride and disodium hydrogen phosphate in deionized water in separate beakers.

• Adjust the pH of both solutions to a desired value (e.g., 11) using sodium hydroxide.[12]

• Add the disodium hydrogen phosphate solution dropwise to the calcium chloride solution with vigorous stirring.

• Maintain the reaction temperature at a specific level (e.g., 60°C) for a set duration (e.g., 2 hours).[12]

• After the reaction, age the precipitate, followed by filtration and washing with deionized water.

• Dry the final HAp powder.

Synthesis using Calcium Hydroxide

This method often involves the direct reaction of a calcium hydroxide suspension with a phosphoric acid solution.[9][10][13]

Materials:

• Calcium hydroxide [Ca(OH)₂]

• Orthophosphoric acid (H₃PO₄)

• Ammonium hydroxide (NH₄OH) for pH adjustment (optional)

• Deionized water

Procedure:

• Prepare a suspension of calcium hydroxide in deionized water.

• Slowly add orthophosphoric acid solution dropwise to the calcium hydroxide suspension under continuous stirring.

• The reaction is typically slow due to the low solubility of calcium hydroxide.[6][7]

• Maintain the reaction temperature between 25 and 90°C; higher temperatures generally yield a more crystalline product.[7]

• Monitor and maintain the pH of the solution, typically above 9.[7]

• After the addition is complete, allow the mixture to age.

• Filter, wash, and dry the synthesized hydroxyapatite.

Synthesis using Calcium Acetate

Calcium acetate is another viable precursor, and its use can influence the surface properties of the resulting HAp.

Materials:

• Calcium acetate [Ca(CH₃COO)₂]

• Diammonium hydrogen phosphate [(NH₄)₂HPO₄]

• Ammonium hydroxide (NH₄OH) for pH adjustment

• Deionized water

Procedure:

• Prepare separate aqueous solutions of calcium acetate and diammonium hydrogen phosphate.

• Slowly add the diammonium hydrogen phosphate solution to the calcium acetate solution while stirring.

• Adjust and maintain the pH of the reaction mixture using ammonium hydroxide.

• Allow the resulting precipitate to age for a predetermined time to ensure complete reaction and crystal growth.

• Collect the precipitate by filtration, wash it with deionized water, and then dry it.

Visualizing the Synthesis Workflow

The following diagrams illustrate the general experimental workflow for hydroxyapatite synthesis via wet chemical precipitation.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. www2.irsm.cas.cz [www2.irsm.cas.cz]
• 3. emerald.com [emerald.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. azom.com [azom.com]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of Hydroxyapatite Synthesized from Calcium Hydroxide and Phosphoric Acid as Adsorbents of Lead in Wastewater | Scientific.Net [scientific.net]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. ajrconline.org [ajrconline.org]
• 13. www2.irsm.cas.cz [www2.irsm.cas.cz]

A Comparative Guide to the Efficacy of (Acetato-O)hydroxycalcium and Other Calcium Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of various calcium salts, including (Acetato-O)hydroxycalcium (more commonly known as calcium acetate hydroxide), calcium acetate, calcium carbonate, calcium citrate, and ossein-hydroxyapatite complex. The following sections detail their comparative bioavailability, effects on key physiological markers, and the experimental methodologies used to evaluate their performance.

Data Presentation: Comparative Efficacy of Calcium Salts

The following tables summarize quantitative data from various studies, offering a side-by-side comparison of different calcium salts.

Table 1: Comparative Bioavailability and Pharmacokinetics of Calcium Salts

Calcium Salt	Relative Bioavailability/Absorption	Key Pharmacokinetic Findings (AUC, Cmax)	Study Population	Citation(s)
Calcium Acetate	Generally considered to have good bioavailability.	In a study with rats, the bioavailability of calcium from calcium acetate was found to be significant, though slightly less than calcium ascorbate.	Rats	[1]
Calcium Carbonate	Lower bioavailability compared to calcium citrate, especially in individuals with low stomach acid.	A meta-analysis showed that calcium absorption from calcium citrate was 22-27% higher than from calcium carbonate, both with and without meals.[2] In postmenopausal women, a single serving of calcium carbonate powder showed greater absorption at 4 hours compared to calcium citrate tablets.[3]	Humans (general, postmenopausal women, Roux-en-Y gastric bypass patients)	[2][3]
Calcium Citrate	Higher bioavailability compared to calcium carbonate.[2]	In postmenopausal women, calcium citrate produced a significantly higher serum calcium concentration and a greater suppression of parathyroid hormone (PTH) compared to calcium carbonate. After Roux-en-Y gastric bypass, calcium citrate showed superior bioavailability with a higher serum Cmax and AUC for calcium.[4]	Humans (general, postmenopausal women, Roux-en-Y gastric bypass patients)	[2]
Ossein-Hydroxyapatite Complex (OHC)	Some studies suggest it is more effective in preventing bone loss than calcium carbonate, which may be related to its composition beyond just calcium.	A meta-analysis showed that OHC was significantly more effective in preventing bone loss than calcium carbonate.[5] In perimenopausal women, OHC maintained bone mineral density (BMD) while the calcium carbonate group showed a decrease.[6]	Humans (postmenopausal and perimenopausal women)	[5][6]

Table 2: Effects of Calcium Salts on Serum Phosphate and Parathyroid Hormone (PTH)

Calcium Salt	Effect on Serum Phosphate	Effect on Parathyroid Hormone (PTH)	Clinical Context	Citation(s)
Calcium Acetate	Effective phosphate binder, often used in patients with hyperphosphatemia.	Can lead to a decrease in PTH levels secondary to its effects on phosphate and calcium.	End-stage renal disease (ESRD)	[7][8]
Calcium Carbonate	Also used as a phosphate binder, but may be less effective per unit of elemental calcium compared to calcium acetate.	In pediatric hemodialysis patients, both calcium carbonate and acetate significantly decreased PTH.[7]	ESRD, general supplementation	[7][8]
Calcium Citrate	Not typically used as a primary phosphate binder.	In patients after Roux-en-Y gastric bypass, calcium citrate was more effective at reducing PTH levels than calcium carbonate.[9]	Post-bariatric surgery, general supplementation	[9]
Ossein-Hydroxyapatite Complex (OHC)	Contains phosphorus, so not used for phosphate binding in ESRD.	Primarily studied for its effects on bone metabolism rather than acute PTH suppression.	Osteoporosis prevention	[5][6]

Experimental Protocols

Detailed methodologies are crucial for interpreting the presented data. Below are summaries of common experimental protocols used in the cited studies.

In Vivo Human Bioavailability Studies

These studies are designed to determine the amount of calcium absorbed into the bloodstream after oral administration of a calcium salt.

• Subject Recruitment and Preparation: Healthy volunteers or specific patient populations (e.g., postmenopausal women, patients with ESRD) are recruited. Subjects typically undergo a washout period where they avoid calcium supplements and may be placed on a low-calcium diet to standardize baseline levels.[3]

• Dosing and Administration: A standardized dose of elemental calcium from a specific salt is administered, often in a randomized, crossover design where each subject receives each type of calcium salt at different times.[3][4] The supplement may be given with or without a standardized meal.

• Blood and Urine Sampling: Blood samples are collected at baseline and at regular intervals (e.g., hourly for 6-8 hours) after ingestion to measure changes in serum calcium and PTH levels.[4][10] 24-hour urine collections may also be performed to measure urinary calcium excretion.[9]

• Biochemical Analysis: Serum and urine are analyzed for total and/or ionized calcium, intact PTH, and sometimes bone turnover markers like serum C-telopeptide (CTX) and procollagen type I N-terminal propeptide (P1NP).[11][12]

• Pharmacokinetic Analysis: The data are used to calculate pharmacokinetic parameters such as the maximum concentration (Cmax) and the area under the curve (AUC), which reflect the extent and rate of calcium absorption.[4]

In Vitro Caco-2 Cell Permeability Assay

This assay uses a human colon adenocarcinoma cell line (Caco-2) that differentiates into a monolayer of polarized intestinal epithelial cells, mimicking the intestinal barrier.

• Cell Culture and Monolayer Formation: Caco-2 cells are seeded onto semi-permeable filter supports in transwell plates and cultured for approximately 21 days to allow them to differentiate and form a tight monolayer.[6][13]

• Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER) or by assessing the permeability of a fluorescent marker that does not readily cross the intact barrier.[6]

• Permeability Assessment: The calcium salt solution is added to the apical (upper) side of the transwell, simulating the intestinal lumen. Samples are taken from the basolateral (lower) side, representing the bloodstream, at various time points.[13]

• Quantification: The concentration of calcium in the basolateral samples is measured to determine the rate of transport across the cell monolayer. This is used to calculate an apparent permeability coefficient (Papp).[13]

Signaling Pathways and Mechanisms of Action

The absorption and physiological effects of calcium are governed by complex signaling pathways.

Intestinal Calcium Absorption

Calcium is absorbed in the small intestine through two main pathways: the transcellular and paracellular pathways.[13]

• Transcellular Pathway: This is an active, saturable process that is most prominent in the duodenum. It involves the entry of calcium through channels on the apical membrane of enterocytes, binding to intracellular proteins like calbindin, and extrusion into the bloodstream via a plasma membrane Ca2+-ATPase (PMCA). This pathway is regulated by vitamin D.

• Paracellular Pathway: This is a passive, non-saturable process that occurs throughout the small intestine. Calcium moves between the enterocytes through tight junctions.

The solubility of the calcium salt in the gastrointestinal tract is a critical factor influencing the amount of free calcium available for absorption through these pathways. Salts like calcium acetate and calcium citrate are more soluble, particularly at a neutral pH, compared to calcium carbonate.[3]

References

• 1. Calcium bioavailability and kinetics of calcium ascorbate and calcium acetate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium Acetate: Medical and Industrial Applications [echemi.com]
• 4. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 5. Efficacy of ossein-hydroxyapatite complex compared with calcium carbonate to prevent bone loss: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. diposit.ub.edu [diposit.ub.edu]
• 7. Calcium acetate versus calcium carbonate as oral phosphate binder in pediatric and adolescent hemodialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Comparison of calcium acetate and calcium carbonate for the control of predialysis hyperphosphatemia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of calcium citrate and calcium carbonate absorption in patients with a Roux-en-Y gastric bypass, sleeve gastrectomy, and one-anastomosis gastric bypass: a double-blind, randomized cross-over trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Response of different PTH assays to therapy with sevelamer or CaCO3 and active vitamin D sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biochemical markers for assessment of calcium economy and bone metabolism: application in clinical trials from pharmaceutical agents to nutritional products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical Markers of Bone Turnover Associated with Calcium Supplementation in Children with Juvenile Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanisms of intestinal calcium absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Hydroxyapatite-Based Biomaterials for Researchers and Drug Development Professionals

An in-depth analysis of hydroxyapatite and its composites, offering a comparative perspective on their synthesis, performance, and biological interactions.

The field of biomaterials is continually advancing, with a strong focus on developing synthetic materials that can effectively repair and regenerate biological tissues. Among these, calcium phosphate-based biomaterials, particularly hydroxyapatite (HA), have garnered significant attention due to their chemical and structural similarity to the mineral component of bone. While the specific term "(Acetato-O)hydroxycalcium" is not widely documented in scientific literature, the broader class of hydroxyapatite-based biomaterials offers a rich area for comparative study. This guide provides a detailed comparison of various forms of hydroxyapatite, including pure HA, its composites with bioglass and chitosan, and its comparison with other calcium phosphate ceramics like β-tricalcium phosphate and fluorapatite.

Comparative Performance of Hydroxyapatite-Based Biomaterials

The choice of a biomaterial for a specific application depends on a careful evaluation of its physical, chemical, and biological properties. The following tables summarize the key performance indicators of different hydroxyapatite-based materials based on experimental data from various studies.

Table 1: Comparison of Mechanical Properties

Biomaterial	Compressive Strength (MPa)	Fracture Toughness (MPa·m¹/²)	Young's Modulus (GPa)	Source(s)
Pure Hydroxyapatite (HA)	28.40 - 900	0.8 - 1.2	0.035 - 120	[1][2]
HA-Chitosan Composite	1 - 3.2	-	0.017 - 0.132	[2]
HA-Bioglass Composite	83.03	-	-	[3]
Human Spongy Bone	2 - 12	2 - 12	0.05 - 0.5	[1][2]

Note: The properties of biomaterials can vary significantly based on the synthesis method, porosity, and specific composition.

Table 2: In Vitro Biological Performance

Biomaterial	Cell Viability/Proliferation	Osteogenic Differentiation	Source(s)
Pure Hydroxyapatite (HA)	Good	Good	[4]
HA-Chitosan Composite	Higher than pure chitosan	Enhanced	[5]
HA-Bioglass Composite	94% - 99% cell viability	Promotes biomineralization	[3]
Fluorapatite (FA)	Similar to or higher than HA	Enhanced compared to HA	[6]

Table 3: In Vivo Performance and Biocompatibility

| Biomaterial | Biocompatibility | Bone Regeneration | Resorption Rate | Source(s) | | :--- | :--- | :--- | :--- | | Hydroxyapatite (HA) | Excellent | Osteoconductive | Very slow |[7] | | β-Tricalcium Phosphate (β-TCP) | Excellent | Osteoconductive, resorbable | Faster than HA |[7] | | HA/β-TCP Composite | Excellent | Faster bone formation than autogenous bone graft | Tailorable |[8] | | Fluorapatite (FA) | Similar to HA | Promotes mineralization | Slower than HA |[6][9] |

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are outlines of common synthesis and characterization protocols for hydroxyapatite-based biomaterials.

Synthesis Protocols

1. Wet Chemical Precipitation for Hydroxyapatite Nanoparticles:

This method is widely used due to its simplicity and scalability.

• Precursors: Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O) and diammonium hydrogen phosphate ((NH₄)₂HPO₄).

• Procedure:

  • Prepare aqueous solutions of the calcium and phosphate precursors.

  • Slowly add the phosphate solution to the calcium solution under constant stirring.

  • Maintain the pH of the reaction mixture between 9 and 11 by adding ammonium hydroxide (NH₄OH).[10][11]

  • Age the resulting precipitate for a specific period (e.g., 24 hours) to allow for crystal growth and maturation.

  • Filter, wash the precipitate with deionized water to remove impurities, and then dry it.

  • The dried powder can be calcined at high temperatures (e.g., 900 °C) to improve crystallinity.[11]

2. In Situ Synthesis of Chitosan-Hydroxyapatite Scaffolds:

This method ensures a homogenous distribution of HA nanoparticles within the chitosan matrix.

• Materials: Chitosan, acetic acid, calcium nitrate, and diammonium hydrogen phosphate.

• Procedure:

  • Dissolve chitosan in a dilute acetic acid solution to form a viscous solution.

  • Add a solution of calcium nitrate to the chitosan solution and stir.

  • Slowly add a solution of diammonium hydrogen phosphate to the mixture.

  • Adjust the pH to induce the precipitation of hydroxyapatite within the chitosan matrix.

  • Freeze-dry the resulting composite to create a porous scaffold structure.[12]

Characterization Protocols

• Scanning Electron Microscopy (SEM): To observe the surface morphology, pore size, and interconnectivity of the scaffolds.

• X-ray Diffraction (XRD): To determine the crystalline phases present in the material and to calculate the crystallite size.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the biomaterial and confirm the composition.

• Mechanical Testing: To evaluate the compressive strength and Young's modulus of the scaffolds using a universal testing machine.

• In Vitro Biocompatibility:

  • Cell Viability and Proliferation Assays (e.g., MTT, WST): To assess the cytocompatibility of the material by culturing cells (e.g., osteoblasts, mesenchymal stem cells) on the scaffold and measuring their metabolic activity over time.[13]

  • Cell Adhesion and Morphology: To observe how cells attach and spread on the scaffold surface using SEM.

• In Vivo Animal Studies: To evaluate the bone regeneration capacity of the scaffold by implanting it into a bone defect model in an animal (e.g., rabbit, rat) and analyzing new bone formation using histology and micro-computed tomography (μCT) after a specific period.[8][14]

Signaling Pathways and Cellular Mechanisms

The biological response to hydroxyapatite-based biomaterials is mediated by a complex interplay of signaling pathways within cells. Understanding these pathways is critical for designing biomaterials that can actively promote tissue regeneration.

Bone Morphogenetic Protein (BMP) Signaling Pathway

The BMP signaling pathway is crucial for osteoblast differentiation and bone formation. Studies have shown that hydroxyapatite can induce the expression of BMP2, which initiates a signaling cascade.[15]

Caption: BMP signaling pathway activated by hydroxyapatite.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is another key regulator of bone mass and osteoblast differentiation. Hydroxyapatite has been shown to activate this pathway, leading to the expression of osteogenic genes.[16]

Caption: Wnt/β-catenin signaling initiated by hydroxyapatite.

ERK/MAPK Signaling Pathway

The Extracellular signal-Regulated Kinase (ERK)/Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation and differentiation. Nano-hydroxyapatite has been found to stimulate this pathway in pre-osteoblast cells.[17][18]

Caption: ERK/MAPK signaling cascade in response to nano-HA.

Experimental Workflow: From Synthesis to In Vivo Analysis

The development and evaluation of a new biomaterial follow a structured workflow to ensure comprehensive characterization of its properties and performance.

Caption: A typical experimental workflow for biomaterial evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. iieng.org [iieng.org]
• 3. BJNANO - Hydroxyapatite–bioglass nanocomposites: Structural, mechanical, and biological aspects [beilstein-journals.org]
• 4. Polymeric vs hydroxyapatite-based scaffolds on dental pulp stem cell proliferation and differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation and characterization of nano-hydroxyapatite/chitosan composite scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijmse.iust.ac.ir [ijmse.iust.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. Wet chemical synthesis of nanocrystalline hydroxyapatite flakes: effect of pH and sintering temperature on structural and morphological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.org.co [scielo.org.co]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Signaling Pathway and Transcriptional Regulation in Osteoblasts during Bone Healing: Direct Involvement of Hydroxyapatite as a Biomaterial - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Nano-Hydroxyapatite Stimulation of Gene Expression Requires Fgf Receptor, Phosphate Transporter, and Erk1/2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Biocompatibility of Hydroxyapatite Derived from (Acetato-O)hydroxycalcium: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the biocompatibility of hydroxyapatite (HA) synthesized from (Acetato-O)hydroxycalcium, more commonly known as calcium acetate. The performance of this specific type of HA is compared with alternative forms of hydroxyapatite used in biomedical applications. The information presented is based on available experimental data from scientific literature.

Introduction to Hydroxyapatite Biocompatibility

Hydroxyapatite [Ca10(PO4)6(OH)2] is a key mineral component of bone and teeth, making it an attractive biomaterial for orthopedic and dental applications due to its excellent biocompatibility, bioactivity, and osteoconductivity.[1] The biocompatibility of HA is not uniform and is significantly influenced by its physicochemical properties, which are in turn determined by the synthesis method and precursors used. Key factors affecting the biological response to HA include:

• Crystallinity: The degree of structural order in the HA material.

• Particle Size and Shape: Nanoparticles versus microparticles, and shapes such as rods, needles, or spheres.[2]

• Porosity: The presence and size of pores within the material.

• Surface Chemistry and Topography: The chemical groups present on the surface and its roughness.

This guide focuses on hydroxyapatite synthesized using calcium acetate as the calcium precursor, often through a wet chemical precipitation method.

Comparison of Biocompatibility: Hydroxyapatite from Calcium Acetate vs. Alternatives

Direct comparative studies detailing the biocompatibility of hydroxyapatite synthesized from calcium acetate against other forms are limited. However, by compiling data from various studies, we can construct a comparative overview.

Table 1: Comparison of Biocompatibility Parameters for Different Forms of Hydroxyapatite

Parameter	Hydroxyapatite from Calcium Acetate	Alternative Hydroxyapatite (e.g., from Calcium Nitrate, Natural Sources)	Key Observations
Cell Viability/Cytotoxicity	Generally considered non-toxic and biocompatible. Studies on HA from various precursors, including calcium acetate, show good cell viability.[1]	High cell viability (>90%) is commonly reported for various cell lines (e.g., osteoblasts, fibroblasts).[3] However, nanoparticle cytotoxicity can be shape-dependent, with needle- and plate-shaped particles showing higher toxicity in some cell lines.[2]	The precursor's influence on cytotoxicity is less pronounced than the final particle morphology and size.
Osteogenic Differentiation	Expected to support osteogenic differentiation due to its chemical nature.	Well-documented to promote osteoblast proliferation and differentiation, indicated by increased Alkaline Phosphatase (ALP) activity and mineralization.[4]	The osteoinductive potential is a hallmark of HA, though the kinetics may vary with material properties.
Inflammatory Response	Data is not specifically available for HA from calcium acetate.	The inflammatory response is highly dependent on particle size and shape. Needle-shaped particles can induce a more significant inflammatory response (e.g., TNF-α, IL-6 production) compared to spherical or rod-shaped particles.[2]	The physical characteristics of the HA particles are a dominant factor in the inflammatory response.

Experimental Data and Protocols

Below are summaries of common experimental protocols used to assess the biocompatibility of hydroxyapatite, along with representative data from studies on various HA forms.

Cell Viability and Proliferation (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Table 2: Representative Cell Viability Data (MTT Assay)

Material	Cell Line	Concentration (µg/mL)	Cell Viability (%)	Reference
HA Nanoparticles (unspecified precursor)	BEAS-2B	100	~70% (needle-shaped)	[2]
HA Nanoparticles (unspecified precursor)	BEAS-2B	100	>90% (rod-shaped)	[2]
Carbonated HA (from abalone shells)	MC3T3E1	N/A	Increased to 67% after 48h	[3]

• Cell Seeding: Plate cells (e.g., osteoblasts, fibroblasts) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.

• Material Exposure: Add sterilized hydroxyapatite samples (or extracts) to the wells at various concentrations.

• Incubation: Incubate the cells with the material for specific time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the control (cells cultured without HA).

MTT Assay Workflow

Osteogenic Differentiation (Alkaline Phosphatase Activity)

Alkaline phosphatase (ALP) is an early marker of osteoblast differentiation. Its activity is often measured to assess the osteoinductive potential of a biomaterial.

Table 3: Representative Alkaline Phosphatase (ALP) Activity Data

Material	Cell Line	Time Point	ALP Activity	Reference
HA-coated scaffolds	Dental Pulp Stem Cells	Day 12	Trend towards increased activity	[4]
PCL/HA scaffold	hFOB 1.19 osteoblasts	N/A	Higher than pure PCL scaffolds	[5]

• Cell Culture: Culture osteoblastic cells on the hydroxyapatite substrate for various time points (e.g., 7, 14, 21 days).

• Cell Lysis: Wash the cells with PBS and lyse them using a lysis buffer (e.g., 0.1% Triton X-100).

• ALP Reaction: Add p-nitrophenyl phosphate (pNPP) substrate to the cell lysate. ALP will hydrolyze pNPP to p-nitrophenol (pNP), which is yellow.

• Stop Reaction: Stop the reaction by adding NaOH.

• Absorbance Measurement: Measure the absorbance of pNP at 405 nm.

• Normalization: Normalize the ALP activity to the total protein content in each sample.

ALP Activity Assay Workflow

Inflammatory Response (Cytokine Expression)

The release of pro-inflammatory and anti-inflammatory cytokines by immune cells (e.g., macrophages) in response to a biomaterial is a crucial aspect of biocompatibility.

Table 4: Representative Cytokine Expression Data

Material	Cell Line	Cytokine	Observation	Reference
HA Nanoparticles (needle-shaped)	Human Monocytes	TNF-α, IL-6	Increased production
HA-coated SPIONs	Murine Macrophages	TNF-α, IL-6	Minor release	[6][7]
Ellagic acid-HA	-	TNF-α	Decreased expression	[8]
Ellagic acid-HA	-	IL-10	Increased expression	[8]

• Cell Culture: Culture macrophages (e.g., RAW 264.7) with the hydroxyapatite samples for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for specific cytokines (e.g., TNF-α, IL-1, IL-6, IL-10) according to the manufacturer's instructions.

• Quantification: Determine the concentration of each cytokine by comparing the absorbance to a standard curve.

Signaling Pathways in Osteoblast Differentiation on Hydroxyapatite

Hydroxyapatite is known to promote osteoblast differentiation through various signaling pathways. While specific pathways for HA from calcium acetate are not detailed in the literature, the general mechanism involves the activation of key transcription factors for bone formation.

Osteoblast Differentiation Pathway

Conclusion

Hydroxyapatite synthesized from calcium acetate is a promising biomaterial with expected good biocompatibility, similar to other forms of HA. While specific comparative data is scarce, the general principles of HA biocompatibility suggest that its performance will be heavily influenced by its final physicochemical properties such as crystallinity, particle size, and shape, rather than solely the calcium precursor. The provided experimental protocols and diagrams offer a framework for the assessment and understanding of the biocompatibility of this and other forms of hydroxyapatite. Further research is needed to directly compare the in vitro and in vivo performance of HA derived from calcium acetate with that from other synthesis routes to provide more definitive guidance for its application in biomedical devices and drug delivery systems.

References

• 1. bcpublication.org [bcpublication.org]
• 2. nanyangtechnologicaluniv.demo.elsevierpure.com [nanyangtechnologicaluniv.demo.elsevierpure.com]
• 3. Cell Viability Assay and Surface Morphology Analysis of Carbonated Hydroxyapatite/Honeycomb/Titanium Alloy Coatings for Bone Implant Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The impact of hydroxyapatite on alkaline phosphatase activity and mineral deposition of dental pulp stem cells using a double antibiotic paste loaded methylcellulose carrier [scholarworks.indianapolis.iu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxyapatite-Coated SPIONs and Their Influence on Cytokine Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydroxyapatite-Coated SPIONs and Their Influence on Cytokine Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Calcium-Based Biomaterials: Evaluating the Role of Acetate in Enhancing Performance

To aid researchers, scientists, and drug development professionals, this guide provides a comparative performance evaluation of key calcium-based biomaterials used in bone repair and drug delivery. While direct experimental data on "(Acetato-O)hydroxycalcium" as a distinct compound is limited in current literature, its constituent parts—calcium, acetate, and a hydroxyl group—point towards its relevance within the broader families of calcium phosphate cements and acetate-modified biomaterials. This guide focuses on the well-documented performance of hydroxyapatite (HA) and calcium phosphate cements (CPCs), and critically examines the role of calcium acetate as a functional additive to induce bioactivity in traditional bone cements like polymethyl methacrylate (PMMA).

Alternatives in Bioactive Bone Cements

The primary alternatives for bone void filling and implant fixation range from bio-inert polymers to highly bioactive ceramics.

• Hydroxyapatite (HA) : As the main mineral component of human bone, HA (Ca₁₀(PO₄)₆(OH)₂) is renowned for its excellent biocompatibility, osteoconductivity, and bioactivity.[1][2] It is a member of the calcium phosphate family and is noted for its high thermodynamic stability under physiological conditions.[3] Its structure and composition make it an ideal scaffold for bone regeneration and a versatile carrier for drug delivery systems.[4][5][6]

• Calcium Phosphate Cements (CPCs) : This class of materials consists of a powder (typically one or more calcium phosphate salts) and a liquid phase that, when mixed, form a paste that can be injected and sets in situ.[2] The final product is often a form of calcium-deficient hydroxyapatite or brushite.[7] CPCs are valued for their biocompatibility, biodegradability, and ability to be molded to complex defect shapes.[7][8]

• Polymethyl Methacrylate (PMMA) Bone Cement : PMMA is a polymer-based cement that has been the "gold standard" for joint fixation in orthopedics for decades due to its high mechanical strength and ease of use.[9] However, it is not bioactive or biodegradable and can lead to thermal injury during its exothermic setting reaction.[9][10]

• Acetate-Modified PMMA Cement : To address the bio-inertness of PMMA, researchers have incorporated calcium acetate into the cement formulation. The addition of calcium acetate has been shown to impart bone-bonding ability (bioactivity) by facilitating the formation of an apatite layer on the cement's surface when exposed to body fluids.[11][12]

Performance Data Comparison

The following tables summarize quantitative data on the mechanical properties, bioactivity, and drug release characteristics of these materials.

Table 1: Comparative Mechanical Properties

Material	Compressive Strength (MPa)	Setting Time (minutes)	Reference(s)
PMMA (Commercial Standard)	~70-100 MPa	~5-15	[13]
PMMA + 5% Calcium Acetate	>70 MPa	~11	[12]
PMMA + 20% Calcium Acetate	>70 MPa	~14	[12]
Hydroxyapatite Composite Resin (CAP)	260 MPa	5	[13]
Calcium Phosphate Cement (CPC)	23.2 MPa (after 1 year in water)	Varies	[14]
CPC (Aqua regia/CaCl₂ treated C-fiber reinforced)	38.4 ± 1.7 MPa	Varies	[15]
Calcium Sulphate/Hydroxyapatite Cement (60/40)	7.3 ± 1.2 MPa (Hardness)	Initial: 5.7, Final: 19.6	[16]

Table 2: Bioactivity and Biocompatibility

Material	Apatite Formation in SBF	Biocompatibility Assessment	Key Findings	Reference(s)
PMMA (Control)	None observed	Generally good, but forms a fibrous capsule	Does not bond to bone.	[9][11]
PMMA + 5% Calcium Acetate	Yes, within 7 days	Not specified, but apatite formation implies bioactivity	Addition of 5% calcium acetate is sufficient to induce apatite formation.	[12]
Hydroxyapatite (HA)	Yes (inherent property)	Excellent; non-toxic, non-genotoxic, supports cell adhesion	Considered a gold standard for biocompatibility.[17][18][19]
Calcium Phosphate Cement (CPC)	Yes	Good; similar responses to pure calcium hydroxide	Induces hard tissue barrier formation.	[20]

Table 3: Drug Delivery Characteristics

Carrier Material	Model Drug(s)	Drug Loading Method	In Vitro Release Profile	Reference(s)
Hydroxyapatite (HA) Cement	Cephalexin, Norfloxacin	Incorporation during mixing	Continuous release following the Higuchi model.	[21]
HA/PLGA Nanofibers	Metronidazole, Ketorolac, Estradiol	Electrospinning	Sustained release for over 30 days for some drugs.	[22][23]
HA/SA/CS Microspheres	Doxorubicin HCl	Adsorption	pH-responsive release, higher at lower pH.	[24]
Porous HA Microspheres	Gentamicin	Not specified	Sustained release behavior observed.	[25]

Experimental Protocols & Methodologies

Detailed methodologies are crucial for the interpretation and replication of performance data.

Protocol 1: Preparation of Acetate-Modified PMMA Bone Cement

This protocol is based on the methodology described in studies evaluating bioactive PMMA cements.[11][12]

• Powder Component Preparation : Polymethyl methacrylate (PMMA) powder is physically mixed with a specified weight percentage (e.g., 5%, 10%, 20%) of calcium acetate and a polymerization initiator such as benzoyl peroxide (BPO).

• Liquid Component Preparation : The liquid monomer phase consists of methyl methacrylate (MMA) mixed with an activator like N,N-dimethyl-p-toluidine (NDT) and other proprietary components to enhance bioactivity and handling.

• Mixing : The powder and liquid components are mixed at a specified ratio (e.g., 1 g / 0.51 mL) at a controlled temperature (23 ± 2 °C) and humidity (50 ± 10%). The mixture is stirred until a homogenous, dough-like paste is formed.

• Sample Fabrication : The paste is immediately pressed into molds of desired shapes (e.g., cylinders for compressive strength testing, discs for bioactivity assays) and allowed to set.

Protocol 2: In Vitro Bioactivity Assessment (Apatite Formation)

This assay evaluates a material's ability to bond to bone by observing the formation of an apatite layer on its surface in a fluid that mimics human blood plasma.[12]

• Sample Preparation : Cement samples are prepared, set, and polished to ensure a uniform surface.

• SBF Immersion : Samples are immersed in Simulated Body Fluid (SBF) solution at 37 °C for various time points (e.g., 1, 3, 7, and 14 days). SBF has ion concentrations nearly equal to those of human blood plasma.

• Surface Characterization : After immersion, samples are removed, gently rinsed with distilled water, and dried.

• Analysis : The surfaces are analyzed for the presence of a newly formed apatite layer using:

  • Scanning Electron Microscopy (SEM) : To observe the surface morphology for characteristic spherical apatite precipitates.[12]

  • Thin-Film X-ray Diffraction (TF-XRD) : To confirm the crystalline structure of the precipitate, with characteristic peaks for apatite expected around 26° and 32°.[12]

Protocol 3: Compressive Strength Testing

This protocol follows standards like ISO 5833 for bone cements to determine mechanical resilience.[12]

• Sample Preparation : Cylindrical samples (e.g., 6 mm in diameter and 12 mm in height) are fabricated using stainless steel molds.

• Conditioning : Samples are stored in a controlled environment (e.g., 37 °C water) for at least 24 hours before testing to simulate physiological conditions.

• Testing : A universal testing machine is used to apply a compressive load along the cylinder's long axis at a constant crosshead speed (e.g., 20 mm/min).

• Data Acquisition : The load and displacement are recorded until the sample fractures. The compressive strength is calculated as the maximum load sustained divided by the original cross-sectional area of the sample.

Protocol 4: In Vitro Drug Release Study

This method quantifies the rate and duration of drug elution from a carrier material.[21][23]

• Drug Loading : A known quantity of the drug is incorporated into the cement or scaffold during its preparation (e.g., by mixing with the powder component or dissolving in the liquid phase).

• Sample Immersion : The drug-loaded sample is placed in a known volume of a release medium, typically phosphate-buffered saline (PBS, pH 7.4), and incubated at 37 °C with gentle agitation.

• Eluent Sampling : At predetermined time intervals (e.g., 1, 6, 24 hours, and daily thereafter), the entire release medium is collected for analysis and replaced with fresh PBS to maintain sink conditions.

• Drug Quantification : The concentration of the released drug in the collected medium is measured using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.

• Data Analysis : The cumulative amount and percentage of drug released are plotted against time to generate a release profile.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental and logical frameworks described.

Caption: Workflow for in vitro bioactivity assessment.

Caption: Workflow for compressive strength testing.

Caption: Logical relationships of bone cement components.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Hydroxyapatite bone cement: an in-depth analysis of the process, recent developments, and future considerations - MedCrave online [medcraveonline.com]
• 3. researchgate.net [researchgate.net]
• 4. A review of drug delivery systems based on hydroxyapatite [icbcongress.com]
• 5. Hydroxyapatite Nanoparticles in Drug Delivery: Physicochemistry and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances of Hydroxyapatite Hybrid Organic Composite Used as Drug or Protein Carriers for Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Bone cement - Wikipedia [en.wikipedia.org]
• 10. Vertebroplasty comparing injectable calcium phosphate cement compared with polymethylmethacrylate in a unique canine vertebral body large defect model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Calcium Acetate Content on Apatite-Forming Ability and Mechanical Property of PMMA Bone Cement Modified with Quaternary Ammonium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Experimental studies on a new bioactive bone cement: hydroxyapatite composite resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanical Strength of Various Types of Calcium Phosphate Cements | NIST [nist.gov]
• 15. The Mechanical Properties of Biocompatible Apatite Bone Cement Reinforced with Chemically Activated Carbon Fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mechanical properties of calcium sulphate/hydroxyapatite cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vitro Biocompatibility Assessment of Nano-Hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Biocompatible nanocomposite hydroxyapatite-based granules with increased specific surface area and bioresorbability for bone regenerative medicine applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Comparison of calcium phosphate cement mixture and pure calcium hydroxide as direct pulp-capping agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Hydroxyapatite cement based drug delivery systems: drug release in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. In Vitro and In Vivo Drug Release from a Nano-Hydroxyapatite Reinforced Resorbable Nanofibrous Scaffold for Treating Female Pelvic Organ Prolapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Advances of Hydroxyapatite Hybrid Organic Composite Used as Drug or Protein Carriers for Biomedical Applications: A Review [mdpi.com]
• 25. Effects of hydroxyapatite size on the drug release characteristics of drug-containing coatings [ouci.dntb.gov.ua]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling (Acetato-O)hydroxycalcium

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides essential, immediate safety and logistical information for handling (Acetato-O)hydroxycalcium (CAS Number: 94158-23-3), also known as Calcium Acetate Hydroxide.

Personal Protective Equipment (PPE)

When handling (Acetato-O)hydroxycalcium, particularly in powdered form, adherence to the following personal protective equipment guidelines is mandatory to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Respiratory Protection	Particulate Respirator	A NIOSH-certified dust and mist respirator is recommended where inhalation of dust may occur.[1]
Eye Protection	Safety Goggles	Use safety goggles with side protection to prevent eye contact with dust particles.[2]
Hand Protection	Impervious Gloves	Nitrile or neoprene rubber gloves are recommended.[1]
Body Protection	Protective Clothing	Wear suitable protective clothing, such as overalls and safety shoes, to avoid skin contact.[1][3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory environment.

Handling:

• Ventilation: Always handle (Acetato-O)hydroxycalcium in a well-ventilated area.[1] The use of local exhaust ventilation is recommended to minimize dust exposure.[1]

• Dust Minimization: Avoid actions that generate dust.[3] Keep the container tightly closed when not in use.[1][4]

• Ignition Sources: As the compound is a combustible solid and can form combustible dust concentrations in air, keep it away from heat and sources of ignition.[3] Smoking is prohibited in handling areas.[3]

• Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating, drinking, or smoking.[1] Contaminated clothing should be washed before reuse.[1]

Storage:

• Conditions: Store in a dry, cool, and well-ventilated place.[4][5] The material is hygroscopic, so protection from moisture is essential.[5][6]

• Incompatible Materials: Keep away from strong oxidizing agents.[5]

• Containers: Keep in the original, tightly closed container.[3][4]

Disposal Plan

Proper disposal of (Acetato-O)hydroxycalcium is crucial to prevent environmental contamination.

Spill Cleanup:

• Isolate the Area: Immediately isolate the spill or leak area and keep unauthorized personnel away.[3]

• Avoid Dust Generation: Do not touch or walk through spilled material.[3] Prevent the formation of a dust cloud.[3]

• Cleanup: Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][3]

• Ventilation: Ensure the area is well-ventilated during cleanup.[4]

Waste Disposal:

• Containment: Dispose of the material in an authorized site.[4]

• Environmental Protection: Prevent the material from entering drains, sewers, or waterways.[1][2][3] If the product enters public waters, notify the authorities.[1][4]

Experimental Workflow: Safe Handling of (Acetato-O)hydroxycalcium

The following diagram outlines the procedural steps for the safe handling of (Acetato-O)hydroxycalcium in a laboratory setting.

Caption: Workflow for Safe Handling of (Acetato-O)hydroxycalcium.

References

• 1. gelest.com [gelest.com]
• 2. carlroth.com [carlroth.com]
• 3. redox.com [redox.com]
• 4. lobachemie.com [lobachemie.com]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]